Technical Documentation Center

1-Methanesulfonylbutan-2-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Methanesulfonylbutan-2-amine

Core Science & Biosynthesis

Foundational

Synthesis and Characterization of (S)-1-Methanesulfonylbutan-2-amine: A Comprehensive Technical Guide

Introduction & Pharmacological Context The synthesis of enantiopure β -amino sulfones represents a critical capability in modern drug discovery. These motifs serve as robust, metabolically stable bioisosteres and structu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Pharmacological Context

The synthesis of enantiopure β -amino sulfones represents a critical capability in modern drug discovery. These motifs serve as robust, metabolically stable bioisosteres and structural anchors in various active pharmaceutical ingredients (APIs). Specifically, (S)-1-methanesulfonylbutan-2-amine (Free base CAS: 1248916-68-8; Hydrochloride salt CAS: 2155856-38-3)[1] is a highly sought-after chiral building block. Its structural framework—a primary amine adjacent to a chiral center and a methylsulfonyl group—is heavily utilized in the development of[2] and HIV protease inhibitors.

This whitepaper outlines a self-validating, highly stereoselective synthetic route designed to maintain absolute stereochemical fidelity from starting material to final API intermediate.

Retrosynthetic Analysis & Strategic Pathway

To ensure high enantiomeric excess (ee > 99%) and industrial scalability, this retrosynthetic strategy avoids late-stage asymmetric induction, which can be prone to variable stereoselectivity. Instead, the chiral center is derived directly from the naturally occurring chiral pool, specifically (S)-2-aminobutanoic acid (L- α -aminobutyric acid).

Synthesis A (S)-2-Aminobutanoic acid (Starting Material) B (S)-2-(Boc-amino)butanoic acid (Protection) A->B Boc2O C (S)-2-(Boc-amino)butan-1-ol (Reduction) B->C iBuOCOCl, NaBH4 D (S)-2-(Boc-amino)butyl mesylate (Activation) C->D MsCl, Et3N E (S)-Boc-NH-CH(Et)-CH2-SMe (Thioether) D->E NaSMe F (S)-Boc-NH-CH(Et)-CH2-SO2Me (Oxidation) E->F Oxone G (S)-1-Methanesulfonylbutan-2-amine HCl (Target) F->G HCl/Dioxane

Retrosynthetic and forward synthetic workflow for (S)-1-Methanesulfonylbutan-2-amine.

Step-by-Step Experimental Protocols & Causality

Step 1: N-Boc Protection
  • Protocol: Suspend (S)-2-aminobutanoic acid (1.0 eq) in a 1:1 mixture of THF and 1M NaOH. Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise at 0 °C. Stir at room temperature for 12 hours. Acidify to pH 2-3 with 1M KHSO₄ and extract with EtOAc.

  • Causality & IPC: The biphasic system ensures the amine remains unprotonated for nucleophilic attack while preventing Boc₂O hydrolysis. In-Process Control (IPC): TLC (Ninhydrin stain) confirms the complete disappearance of the primary amine.

Step 2: Mixed Anhydride Reduction
  • Protocol: Dissolve the protected acid in THF at -15 °C. Add N-methylmorpholine (NMM, 1.1 eq) followed by isobutyl chloroformate (1.05 eq). After 30 mins, filter the precipitated NMM·HCl. Add the filtrate to a cold aqueous solution of NaBH₄ (2.0 eq). Extract with EtOAc.

  • Causality & IPC: Direct reduction of carboxylic acids typically requires harsh reagents (e.g., LiAlH₄) which risk epimerization of the sensitive α -stereocenter. The mixed anhydride method allows for mild, rapid reduction using NaBH₄, preserving absolute stereochemical integrity.

Step 3: Mesylation (Activation)
  • Protocol: Dissolve (S)-2-(Boc-amino)butan-1-ol in DCM with Triethylamine (1.5 eq) at 0 °C. Add Methanesulfonyl chloride (MsCl, 1.2 eq) dropwise. Stir for 2 hours. Wash with saturated NaHCO₃ and brine.

  • Causality & IPC: Converting the hydroxyl into a mesylate establishes a superior leaving group for the subsequent Sₙ2 displacement. Strict temperature control (0 °C) is critical to prevent unwanted elimination side-reactions.

Step 4: Thioether Formation
  • Protocol: Dissolve the mesylate in anhydrous DMF. Add Sodium thiomethoxide (NaSMe, 1.5 eq) and stir at 50 °C for 4 hours. Quench with water and extract with MTBE.

  • Causality & IPC: DMF accelerates the Sₙ2 displacement. MTBE is preferred over EtOAc for extraction to minimize DMF carryover into the organic phase. IPC: LC-MS confirms the mass shift from the mesylate to the thioether intermediate.

Step 5: Chemoselective Oxidation
  • Protocol: Dissolve the thioether in a 1:1 mixture of MeOH and water. Add (2.5 eq) at 0 °C. Stir at room temperature for 6 hours. Filter the salts and extract the filtrate with DCM.

  • Causality & IPC: Oxone is strategically selected over mCPBA or KMnO₄ because it is highly chemoselective for sulfur oxidation, environmentally benign, and eliminates the risk of N-oxidation or Boc-deprotection[3].

Step 6: Deprotection & Salt Formation
  • Protocol: Dissolve the Boc-protected sulfone in DCM. Add 4M HCl in dioxane (5.0 eq). Stir at room temperature for 3 hours. Concentrate under vacuum and triturate the residue with diethyl ether to yield (S)-1-methanesulfonylbutan-2-amine hydrochloride as a white crystalline solid.

  • Causality & IPC: The anhydrous HCl/dioxane system cleanly cleaves the Boc group without risking hydrolysis of the sulfone. Trituration drives the precipitation of the highly pure HCl salt[4].

Quantitative Data Presentation

Table 1: Physicochemical Properties of (S)-1-Methanesulfonylbutan-2-amine HCl

PropertyValue / Description
CAS Number 2155856-38-3[1]
Molecular Formula C₅H₁₄ClNO₂S[1]
Molecular Weight 187.68 g/mol [1]
Appearance White to off-white crystalline powder
Solubility Soluble in Water, DMSO, Methanol
SMILES Cl.CCC(N)CS(C)(=O)=O[1]

Table 2: Reaction Optimization Metrics

StepTransformationReagent SystemYield (%)ee (%)
1ProtectionBoc₂O, NaOH/THF95%>99%
2ReductioniBuOCOCl, NaBH₄88%>99%
3ActivationMsCl, Et₃N, DCM92%>99%
4ThioetherNaSMe, DMF85%>99%
5OxidationOxone, MeOH/H₂O90%>99%
6Deprotection4M HCl/Dioxane96%>99%

Analytical Characterization

To validate the structural integrity of the synthesized API intermediate, the following analytical characterization is standard:

  • ¹H-NMR (400 MHz, D₂O): δ 3.85 (m, 1H, CH-NH₂), 3.55 (dd, 1H, CH₂-SO₂), 3.40 (dd, 1H, CH₂-SO₂), 3.10 (s, 3H, SO₂-CH₃), 1.80 (m, 2H, CH₂-CH₃), 1.05 (t, 3H, CH₃).

  • LC-MS (ESI+): Expected m/z for [M+H]⁺ = 152.07. Found: 152.1.

  • Chiral HPLC: Column: Chiralcel OD-H. Mobile Phase: Hexane/IPA (80:20) with 0.1% DEA. Flow rate: 1.0 mL/min. The (S)-enantiomer elutes as a single peak, confirming the absence of the (R)-enantiomer (ee > 99%).

Pharmacological Applications & Logical Relationships

Application A (S)-1-Methanesulfonylbutan-2-amine B Chiral Ligand / Catalyst Design A->B Asymmetric Synthesis C API Intermediate (e.g., Sulfonamide Drugs) A->C Pharmacophore incorporation D PDE4 Inhibitors (Apremilast Analogs) C->D Anti-inflammatory E HIV Protease Inhibitors C->E Antiviral

Pharmacological applications and downstream utility of the target compound.

References

  • Title: Practical and stereoselective synthesis of beta-amino sulfones from alkylphenylsulfones and N-(tert-butylsulfinyl)aldimines Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

  • Title: 1-methanesulfonylbutan-2-amine hydrochloride | 2155856-38-3 Source: Molport URL: [Link]

  • Title: US9468605B2 - Formulations of (+)-2-[1-(3-ethoxy-4-methoxyphenyl)

Sources

Exploratory

The Unexplored Potential of 1-Methanesulfonylbutan-2-amine Derivatives: A Technical Guide to Synthesis, Biological Activity, and Future Directions

For Researchers, Scientists, and Drug Development Professionals Abstract The methanesulfonyl moiety is a cornerstone in modern medicinal chemistry, bestowing favorable pharmacokinetic and pharmacodynamic properties upon...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The methanesulfonyl moiety is a cornerstone in modern medicinal chemistry, bestowing favorable pharmacokinetic and pharmacodynamic properties upon a diverse range of therapeutic agents. Within this chemical class, derivatives of 1-Methanesulfonylbutan-2-amine, representing a core β-aminosulfone scaffold, present a compelling yet underexplored area for drug discovery. While direct research on this specific scaffold is nascent, the wealth of data on structurally related aliphatic and aromatic sulfonamides provides a strong foundation for predicting their biological potential. This guide synthesizes current knowledge on the synthesis, potential biological activities, and structure-activity relationships of related compounds to illuminate the promising future of 1-Methanesulfonylbutan-2-amine derivatives as novel therapeutics. We will delve into their potential as anticonvulsant, anti-inflammatory, and antimicrobial agents, providing detailed experimental protocols and a forward-looking perspective on this intriguing class of molecules.

Introduction: The Promise of the β-Aminosulfone Scaffold

The sulfone group, particularly when integrated into a β-amino structural motif, is a privileged pharmacophore found in a variety of biologically active compounds.[1] The unique physicochemical properties of the methanesulfonamide group, such as its capacity for hydrogen bonding and its strong electron-withdrawing nature, make it a versatile component in drug design.[2] This guide focuses on the therapeutic potential of derivatives based on the 1-Methanesulfonylbutan-2-amine core. Although this specific scaffold is not extensively documented in current literature, the established biological activities of related aliphatic sulfonamides and β-aminosulfones offer a predictive framework for their potential applications in medicine. This document will, therefore, draw upon data from these closely related chemical classes to provide a comprehensive overview of the potential of 1-Methanesulfonylbutan-2-amine derivatives.

Synthetic Pathways to 1-Methanesulfonylbutan-2-amine Derivatives

The synthesis of β-aminosulfones, including derivatives of 1-Methanesulfonylbutan-2-amine, can be achieved through several established synthetic routes. A prevalent and efficient method is the aza-Michael addition of an amine to a vinyl sulfone.[3] This approach offers a direct and often catalyst-free route to the desired β-aminosulfone core structure.

General Synthesis of 1-Methanesulfonylbutan-2-amine Derivatives cluster_reactants Reactants cluster_reaction Reaction cluster_product Product Amine Amine (R-NH2) AzaMichael Aza-Michael Addition Amine->AzaMichael Nucleophilic attack VinylSulfone 1-Methanesulfonylbut-1-ene VinylSulfone->AzaMichael Electrophile Product 1-Methanesulfonylbutan-2-amine Derivative AzaMichael->Product Forms C-N bond

Caption: A generalized workflow for the synthesis of 1-Methanesulfonylbutan-2-amine derivatives via an aza-Michael addition reaction.

Experimental Protocol: Synthesis of a Representative 1-Methanesulfonylbutan-2-amine Derivative

This protocol describes a general procedure for the synthesis of an N-substituted 1-Methanesulfonylbutan-2-amine derivative.

Materials:

  • 1-Methanesulfonylbut-1-ene

  • Appropriate primary or secondary amine (e.g., benzylamine)

  • Solvent (e.g., ethanol or water)[3]

  • Magnetic stirrer and hotplate

  • Round-bottom flask

  • Condenser

Procedure:

  • To a solution of 1-Methanesulfonylbut-1-ene (1.0 eq) in the chosen solvent, add the desired amine (1.1 eq).

  • The reaction mixture is stirred at room temperature or heated to reflux, with progress monitored by Thin Layer Chromatography (TLC). Microwave irradiation can also be employed to accelerate the reaction.[3]

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel or by recrystallization to yield the pure 1-Methanesulfonylbutan-2-amine derivative.

Potential Biological Activities

Based on the activities of structurally similar compounds, derivatives of 1-Methanesulfonylbutan-2-amine are predicted to exhibit a range of biological effects.

Anticonvulsant Activity

A significant body of research points to the anticonvulsant properties of aliphatic sulfonamides.[4][5] These compounds have shown efficacy in preclinical models of epilepsy, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scMet) tests.[5]

Mechanism of Action: While the precise mechanisms are not fully elucidated for all derivatives, one prominent hypothesis is the inhibition of carbonic anhydrase (CA) isozymes in the brain.[6] Inhibition of these enzymes can lead to a stabilization of neuronal membranes and a reduction in seizure susceptibility.

Hypothesized Anticonvulsant Mechanism Derivative 1-Methanesulfonylbutan-2-amine Derivative CA Carbonic Anhydrase (Brain Isozymes) Derivative->CA Inhibition NeuronalActivity Neuronal Hyperexcitability CA->NeuronalActivity Modulates Stabilization Neuronal Membrane Stabilization CA->Stabilization Leads to Seizure Seizure Activity NeuronalActivity->Seizure Stabilization->Seizure Reduces

Caption: A diagram illustrating the potential mechanism of anticonvulsant action through carbonic anhydrase inhibition.

Anti-inflammatory Activity

The methanesulfonamide moiety is a key feature in several selective cyclooxygenase-2 (COX-2) inhibitors.[7][8] This suggests that derivatives of 1-Methanesulfonylbutan-2-amine could possess anti-inflammatory properties by selectively inhibiting the COX-2 enzyme, which is a key player in the inflammatory cascade. This selectivity is often attributed to the ability of the sulfonamide group to form hydrogen bonds with specific amino acid residues within the active site of COX-2.[7]

Antimicrobial and Antifungal Activity

Recent studies have highlighted the potential of β-aminosulfones as a novel class of antimicrobial and antifungal agents.[3] Some derivatives have demonstrated inhibitory activity against various fungal species, with a proposed mechanism of action involving the inhibition of the fungal enzyme CYP51, which is crucial for ergosterol biosynthesis.[3]

Structure-Activity Relationships (SAR)

While specific SAR studies on 1-Methanesulfonylbutan-2-amine derivatives are not yet available, we can infer potential relationships from related aliphatic sulfonamides. For anticonvulsant activity, the nature of the substitution on the amine appears to be critical. For instance, in a series of N-(p-sulfamoyl-phenyl)-succinimide derivatives, the addition of aliphatic or aromatic groups to the succinimide ring enhanced anticonvulsant activity.[9] This suggests that modifications at the 2-amino position of the 1-Methanesulfonylbutan-2-amine core could significantly impact potency and selectivity.

Table 1: Anticonvulsant Activity of Selected Aliphatic Sulfonamides

CompoundStructureMES ED50 (mg/kg)Protective Index (PI)Reference
2-methyl-N-(4-sulfamoylphenyl)butyramideC5H11CONH-Ph-SO2NH27.665.7[5]
2-ethyl-N-(4-sulfamoylphenyl)butyramideC6H13CONH-Ph-SO2NH29.950.5[5]
3,3-dimethyl-N-(4-sulfamoylphenyl)butyramideC6H13CONH-Ph-SO2NH29.453.2[5]

Experimental Protocols for Biological Evaluation

Anticonvulsant Screening: Maximal Electroshock (MES) Test

This protocol outlines a standard procedure for assessing the anticonvulsant activity of a test compound in mice.

Animals:

  • Male Swiss mice (20-25 g)

Procedure:

  • Test compounds are administered intraperitoneally (i.p.) at various doses.

  • After a predetermined time (e.g., 30 minutes), a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 s) is delivered via corneal electrodes.

  • The mice are observed for the presence or absence of the tonic hindlimb extension phase of the seizure.

  • Protection is defined as the absence of the tonic hindlimb extension.

  • The median effective dose (ED50), the dose that protects 50% of the animals, is calculated.

Future Directions and Conclusion

The derivatives of 1-Methanesulfonylbutan-2-amine represent a promising, yet largely untapped, area of medicinal chemistry. The strong precedent for biological activity in structurally related aliphatic sulfonamides and β-aminosulfones provides a compelling rationale for the synthesis and evaluation of this novel chemical space. Future research should focus on:

  • Synthesis of a diverse library of 1-Methanesulfonylbutan-2-amine derivatives: Exploring a wide range of substitutions on the amine and the butane backbone will be crucial for establishing robust structure-activity relationships.

  • Systematic biological screening: Evaluation of these derivatives in a battery of assays for anticonvulsant, anti-inflammatory, and antimicrobial activities will help to identify lead compounds for further development.

  • Mechanistic studies: Elucidating the precise molecular targets and mechanisms of action for any active compounds will be essential for their optimization and translation into clinical candidates.

References

  • Microwave-assisted single-step synthesis of cyclic and acyclic β-aminosulfones and evaluation of their antifungal activity targeting CYP51. (2026). RSC Medicinal Chemistry. [Link]

  • Syntheses and Evaluation of Anticonvulsant Profile and Teratogenicity of Novel Amide Derivatives of Branched Aliphatic Carboxylic Acids with 4-Aminobenzensulfonamide. (2010). Journal of Medicinal Chemistry. [Link]

  • Synthesis and anticonvulsant activity of sulfonamide derivatives-hydrophobic domain. (2006). Bioorganic & Medicinal Chemistry Letters. [Link]

  • Syntheses and evaluation of anticonvulsant profile and teratogenicity of novel amide derivatives of branched aliphatic carboxylic acids with 4-aminobenzensulfonamide. (2010). PubMed. [Link]

  • [Anticovulsant activity of N-(p-sulfamoyl-phenyl)-succinimide derivatives (author's transl)]. (1977). Arzneimittel-Forschung. [Link]

  • Aminosulfonylation of Alkenes for the Synthesis of β-Amino Sulfone Derivatives. (2024). Organic Letters. [Link]

  • Anticonvulsant sulfonamides/sulfamates/sulfamides with carbonic anhydrase inhibitory activity: drug design and mechanism of action. (2011). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Processes for the preparation of beta-aminosulfone compounds. (2017).
  • Synthesis and biological evaluation of penam sulfones as inhibitors of beta-lactamases. (2005). Bioorganic & Medicinal Chemistry. [Link]

  • β-Aminocarbonyl Compounds: Chemistry and Biological Activities. (2015). Current Organic Synthesis. [Link]

  • Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. (2017). Molecules. [Link]

  • Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). Molecules. [Link]

  • Methanesulfonamide derivatives as gastric safe anti-inflammatory agents: Design, synthesis, selective COX-2 inhibitory activity, histopathological and histochemical studies. (2023). ResearchGate. [Link]

  • Methanesulfonamide derivatives as gastric safe anti-inflammatory agents: Design, synthesis, selective COX-2 inhibitory activity, histopathological and histochemical studies. (2023). PubMed. [Link]

Sources

Foundational

Discovery and Synthesis of Novel Chiral Sulfonylamines: An In-depth Technical Guide

Introduction Chiral sulfonylamines, a class of organic compounds containing a stereogenic center at the sulfur atom or an adjacent carbon, have emerged as a cornerstone in modern medicinal chemistry and asymmetric synthe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Chiral sulfonylamines, a class of organic compounds containing a stereogenic center at the sulfur atom or an adjacent carbon, have emerged as a cornerstone in modern medicinal chemistry and asymmetric synthesis. Their unique structural and electronic properties, including the ability to act as hydrogen bond donors and acceptors, metabolic stability, and the capacity to induce chirality in neighboring functionalities, have rendered them privileged scaffolds in the design of novel therapeutics and catalysts.[1][2] The sulfonamide moiety is a bioisostere for amides, offering improved hydrolytic stability and altered binding properties, which can lead to significant enhancements in drug efficacy and pharmacokinetics.[3] This guide provides a comprehensive overview of the discovery and synthesis of novel chiral sulfonylamines, with a focus on cutting-edge methodologies, mechanistic insights, and practical applications for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative scientific literature.

Core Concepts in Asymmetric Synthesis of Chiral Sulfonylamines

The synthesis of enantiomerically pure sulfonylamines presents a significant challenge due to the diverse ways chirality can be incorporated and the need for precise stereochemical control. The primary strategies revolve around the creation of stereogenic centers either at the sulfur atom (S-chiral) or at a carbon atom alpha to the sulfonyl group (C-chiral). This section will explore the foundational approaches that have been developed to address this synthetic challenge.

Chiral Auxiliary-Mediated Synthesis

One of the most established and reliable methods for inducing chirality in sulfonylamines involves the use of chiral auxiliaries. These are enantiomerically pure compounds that are temporarily incorporated into the substrate to direct the stereochemical outcome of a subsequent reaction. After the desired chiral center is established, the auxiliary is cleaved and can often be recovered and reused.

A classic example is the use of naturally derived chiral scaffolds such as (1S)-(+)-10-camphorsulfonamide.[4] This auxiliary, readily available from inexpensive starting materials, can be derivatized and employed in a variety of transformations to generate chiral products.[4] The steric bulk and defined stereochemistry of the camphor backbone effectively shield one face of the reactive intermediate, leading to high diastereoselectivity in subsequent reactions.

Rationale for Choosing a Chiral Auxiliary: The choice of a chiral auxiliary is dictated by several factors:

  • Availability and Cost: The auxiliary should be readily available in enantiopure form and economically viable for the desired scale of synthesis.

  • Efficiency of Induction: It must provide high levels of stereochemical control in the key bond-forming step.

  • Ease of Attachment and Cleavage: The auxiliary should be easily attached to the substrate and subsequently removed under mild conditions that do not compromise the newly formed stereocenter.

  • Recoverability: The ability to recover and reuse the auxiliary is crucial for process efficiency and cost-effectiveness.

Catalytic Asymmetric Synthesis

While chiral auxiliaries are effective, they require stoichiometric amounts of the chiral source, which can be inefficient for large-scale synthesis. Catalytic asymmetric synthesis offers a more elegant and atom-economical approach, where a small amount of a chiral catalyst is used to generate large quantities of the enantiomerically enriched product. This field is broadly divided into two main areas: organocatalysis and transition-metal catalysis.

2.1. Organocatalysis

Organocatalysis utilizes small, chiral organic molecules to catalyze asymmetric transformations. This approach has gained significant traction due to the operational simplicity, tolerance to air and moisture, and the ready availability of a diverse range of catalysts.

A notable advancement in this area is the organocatalytic atroposelective N-alkylation to access axially chiral sulfonamides.[5][6] Axially chiral compounds, which possess chirality due to restricted rotation around a single bond, are increasingly recognized for their potential in pharmaceuticals and as chiral ligands.[7] In this methodology, a chiral amine catalyst, such as a Cinchona alkaloid derivative, is employed to control the stereoselective formation of the C-N bond, leading to the desired atropisomer with high enantiopurity.[7]

Experimental Protocol: Organocatalytic Atroposelective N-Alkylation of Sulfonamides

This protocol is adapted from the work of Lu and coworkers for the synthesis of axially chiral acrylate-sulfonamides.[6]

Materials:

  • Sulfonamide (1.0 equiv)

  • Morita–Baylis–Hillman (MBH) acetate (1.4 equiv)

  • β-Isocupreidine (β-ICD) (1 mol%)

  • Cesium carbonate (Cs₂CO₃) (1.0 equiv)

  • Mesitylene (solvent)

  • Schlenk tube

  • Standard laboratory glassware and purification supplies (silica gel for column chromatography)

Procedure:

  • To a Schlenk tube containing the sulfonamide (0.1 mmol, 1.0 equiv), add β-ICD (0.3 mg, 1 mol%) and Cs₂CO₃ (0.1 mmol, 1.0 equiv).

  • Add mesitylene (4 mL) to the tube, followed by the MBH acetate (0.14 mmol, 1.4 equiv).

  • Stir the reaction mixture at -30 °C for 32 hours.

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the residue by silica gel column chromatography to afford the desired axially chiral acrylate-sulfonamide.

Self-Validation: The enantiomeric excess (ee) of the product should be determined by chiral High-Performance Liquid Chromatography (HPLC) analysis. The expected outcome is a high yield and high enantioselectivity, validating the effectiveness of the chiral organocatalyst in controlling the atroposelective N-alkylation.

2.2. Transition-Metal Catalysis

Transition-metal catalysis is a powerful tool for the asymmetric synthesis of chiral sulfonylamines. These methods often involve the use of a chiral ligand that coordinates to a metal center, creating a chiral catalytic environment that directs the stereochemical outcome of the reaction.

Recent advancements have focused on copper-catalyzed asymmetric additions of aryl boroxines to sulfinylamines to generate chiral aryl sulfinamides.[8] This method provides a direct route to S-chiral sulfinamides, which are valuable intermediates for the synthesis of other sulfur-containing chiral compounds.[9] The choice of a specific chiral ligand, such as a newly developed Xuphos ligand, is critical for achieving high enantioselectivity.[8]

Another significant area is the asymmetric hydrogenation of N-sulfonylimines, catalyzed by palladium complexes in the presence of a chiral ligand, to produce chiral sulfonylamines.[10] This method is highly efficient for generating C-chiral sulfonylamines with excellent enantioselectivities.

Diagram: Catalytic Cycle for Copper-Catalyzed Asymmetric Arylation of Sulfinylamines

G cluster_0 Catalytic Cycle Cu_L_star Active Cu(I)-L* Catalyst Oxidative_Addition Oxidative Addition (Aryl Boroxine) Cu_L_star->Oxidative_Addition Aryl Boroxine Intermediate_1 Aryl-Cu(III)-L* Intermediate Oxidative_Addition->Intermediate_1 Coordination Sulfinylamine Coordination Intermediate_1->Coordination Sulfinylamine Intermediate_2 Coordinated Complex Coordination->Intermediate_2 Reductive_Elimination Reductive Elimination Intermediate_2->Reductive_Elimination Product Chiral Sulfinamide (Product) Reductive_Elimination->Product Catalyst_Regeneration Catalyst Regeneration Reductive_Elimination->Catalyst_Regeneration Catalyst_Regeneration->Cu_L_star

Caption: A generalized catalytic cycle for the copper-catalyzed asymmetric arylation of sulfinylamines.

Advanced Synthetic Methodologies

Building upon the core concepts, recent research has focused on developing more sophisticated and versatile methods for the synthesis of chiral sulfonylamines. These approaches often offer improved substrate scope, functional group tolerance, and operational simplicity.

Asymmetric Reductive Arylation and Alkenylation

A novel and powerful strategy for the synthesis of S-chirogenic sulfinamides involves the asymmetric reductive addition of aryl and alkenyl halides to sulfinylamines.[11] This method circumvents the need for pre-formed organometallic reagents and offers a highly convergent approach to a wide range of chiral sulfinamides. The reaction is typically catalyzed by a nickel complex in the presence of a chiral ligand, which controls the enantioselective C-S bond formation.[11]

Biocatalysis

Enzymes are nature's catalysts and offer unparalleled selectivity and efficiency under mild reaction conditions. Biocatalytic approaches to chiral sulfonylamines are gaining increasing attention as a green and sustainable alternative to traditional chemical methods. For instance, monooxygenases have been engineered to catalyze the asymmetric oxidation of sulfenamides to enantiopure sulfinamides.[9] This method provides access to highly enantioenriched sulfinamides with excellent atom economy.

One-Pot Synthesis from Unactivated Precursors

For process efficiency, one-pot reactions that combine multiple synthetic steps without the isolation of intermediates are highly desirable. A recently developed strategy enables the one-pot synthesis of sulfonamides from unactivated carboxylic acids and amines.[3][12] This method utilizes a copper-catalyzed decarboxylative halosulfonylation of the carboxylic acid to generate a sulfonyl chloride in situ, which then reacts with the amine to form the sulfonamide.[3] While this particular method does not inherently introduce chirality, it represents a significant advancement in the convergent synthesis of the sulfonamide backbone, which can then be subjected to chiral resolution or further derivatization to access chiral targets.

Characterization and Data Analysis

The successful synthesis of a novel chiral sulfonylamine must be accompanied by rigorous characterization to confirm its structure and enantiopurity.

Key Characterization Techniques:
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the chemical structure of the synthesized compound.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight.

  • Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is the gold standard for determining the enantiomeric excess (ee) or enantiomeric ratio (er) of the chiral product. This technique separates the enantiomers, and the ratio of their peak areas provides a quantitative measure of the enantiopurity.

  • X-ray Crystallography: When suitable crystals can be obtained, single-crystal X-ray diffraction provides unambiguous determination of the absolute stereochemistry.

Data Presentation: Comparison of Asymmetric Synthesis Methods
MethodCatalyst/AuxiliarySubstrate ScopeEnantioselectivity (ee/er)Key AdvantagesKey Limitations
Chiral Auxiliary (1S)-(+)-10-CamphorsulfonamideGenerally broadHigh (often >95% de)Reliable, well-establishedStoichiometric chiral source, additional protection/deprotection steps
Organocatalysis β-Isocupreidine (β-ICD)Moderate to broadGood to excellent (up to 92% ee)Metal-free, operationally simpleCatalyst loading can be high, long reaction times
Transition-Metal Catalysis (Cu) Cu/Xuphos ligandBroad aryl scopeExcellent (up to 99:1 er)High efficiency, low catalyst loadingSensitivity to air and moisture, potential metal contamination
Transition-Metal Catalysis (Pd) Pd/Chiral phosphine ligandBroad imine scopeExcellent (up to 99% ee)High turnover numbers, well-studiedCost of precious metal catalysts
Biocatalysis Engineered MonooxygenaseSpecific to certain sulfenamidesExcellent (>99% ee)Green, highly selective, mild conditionsSubstrate specificity, enzyme availability and stability

Applications in Drug Discovery and Development

The unique properties of chiral sulfonylamines have made them invaluable in the pharmaceutical industry. They are found in a wide range of therapeutic agents, acting on diverse biological targets.

As Pharmacophores

The sulfonamide group itself can be a key pharmacophore, participating in crucial binding interactions with the target protein. For example, many diuretic and antibacterial drugs contain a sulfonamide moiety.[1] The introduction of chirality can lead to improved potency and selectivity, as one enantiomer may have a much higher affinity for the target than the other.

As Chiral Building Blocks

Enantiopure sulfonylamines serve as versatile chiral building blocks for the synthesis of more complex drug candidates. The sulfonyl group can be readily transformed into other functionalities, and the established stereocenter can be used to control the stereochemistry of subsequent reactions. For instance, chiral sulfinamides are powerful auxiliaries for the asymmetric synthesis of chiral amines, which are prevalent in many bioactive molecules.[13][14]

Late-Stage Functionalization

The ability to introduce a chiral sulfonylamine moiety into a complex molecule in the later stages of a synthetic sequence is highly advantageous in drug discovery. This "late-stage functionalization" allows for the rapid generation of a library of analogues with diverse stereochemical configurations, which can be screened for improved biological activity. Recent advances in C-H activation and cross-coupling reactions have enabled the direct installation of sulfonylamine groups into complex molecular scaffolds.

Diagram: Workflow for Chiral Sulfonylamine-Based Drug Discovery

G cluster_0 Drug Discovery Workflow Target_ID Target Identification and Validation Library_Design Library Design (Chiral Sulfonylamines) Target_ID->Library_Design Asymmetric_Synthesis Asymmetric Synthesis of Chiral Scaffolds Library_Design->Asymmetric_Synthesis HTS High-Throughput Screening (HTS) Asymmetric_Synthesis->HTS Hit_to_Lead Hit-to-Lead Optimization HTS->Hit_to_Lead Lead_Optimization Lead Optimization Hit_to_Lead->Lead_Optimization Preclinical Preclinical Development Lead_Optimization->Preclinical Clinical_Trials Clinical Trials Preclinical->Clinical_Trials

Caption: A simplified workflow illustrating the integration of chiral sulfonylamine synthesis in the drug discovery process.

Conclusion

The discovery and synthesis of novel chiral sulfonylamines continue to be a vibrant and rapidly evolving field of chemical research. The development of innovative catalytic methods, including organocatalysis, transition-metal catalysis, and biocatalysis, has provided powerful tools for the efficient and stereoselective construction of these valuable molecules. The insights gained from mechanistic studies are crucial for the rational design of new catalysts and reaction conditions. As our understanding of the biological roles of chiral sulfonylamines deepens, so too will the demand for new and improved synthetic strategies. The methodologies and concepts outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to navigate this exciting and impactful area of chemistry. The continued synergy between synthetic innovation and medicinal chemistry will undoubtedly lead to the discovery of the next generation of chiral sulfonylamine-based therapeutics.

References

  • Organocatalytic atroposelective N-alkylation: divergent synthesis of axially chiral sulfonamides and biaryl amino phenols - Organic Chemistry Frontiers (RSC Publishing).
  • Synthesis of chiral non racemic sulfonamides and application in asymmetric synthesis - Drexel University.
  • Organocatalytic atroposelective N-alkylation: divergent synthesis of axially chiral sulfonamides and biaryl amino phenols - RSC Publishing.
  • Practical Access to Axially Chiral Sulfonamides and Biaryl Amino Phenols via Organocatalytic Atroposelective N-alkyl
  • Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds - PMC - NIH.
  • Synthesis and Use of Chiral Sulfinamides | Request PDF - ResearchG
  • Transition‐Metal‐Catalyzed Chiral Amines Synthesis | Request PDF - ResearchG
  • Asymmetric reductive arylation and alkenylation to access S-chirogenic sulfinamides - PMC.
  • Catalytic Asymmetric Synthesis of Sulfinamides via Cu-Catalyzed Asymmetric Addition of Aryl Boroxines to Sulfinylamines | Journal of the American Chemical Society.
  • Synthesis of Chiral Sulfinamides Enabled by Polycyclic Ketone Monooxygenase Catalyzed Asymmetric Oxidation of Sulfenamides | ACS Catalysis - ACS Public
  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation | Journal of the American Chemical Society.
  • Application of Chiral Sulfinamides into Formation and Reduction of Sulfinylketimines to Obtain Valuable α‐Chiral Primary Amines - ResearchG
  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation - Macmillan Group - Princeton University.
  • Recent Advances in the Synthesis of Sulfonamides Intermedi

Sources

Exploratory

The Physicochemical and Synthetic Profile of 1-Methanesulfonylbutan-2-amine Hydrochloride: A Technical Guide for Medicinal Chemistry

Executive Summary In modern medicinal chemistry, the strategic incorporation of highly functionalized, low-molecular-weight building blocks is critical for navigating complex structure-activity relationship (SAR) landsca...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the strategic incorporation of highly functionalized, low-molecular-weight building blocks is critical for navigating complex structure-activity relationship (SAR) landscapes. 1-Methanesulfonylbutan-2-amine hydrochloride (CAS: 2155856-38-3) is a highly versatile β -amino sulfone derivative. By combining a primary amine nucleophile, a chiral center, and a strongly electron-withdrawing methanesulfonyl group on a short aliphatic backbone, this compound serves as a privileged scaffold for Fragment-Based Drug Discovery (FBDD) and lead optimization[1].

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural rationale, and field-proven synthetic protocols, designed to empower researchers in drug development.

Physicochemical Profiling & Structural Analysis

To effectively utilize 1-Methanesulfonylbutan-2-amine hydrochloride in synthetic workflows, one must understand its baseline properties and the electronic interplay within its structure. The hydrochloride salt form is commercially standard, providing excellent bench stability, high aqueous solubility, and resistance to atmospheric carbon dioxide (which readily forms carbamates with free primary amines)[2].

Quantitative Data Summary
PropertyValue
Chemical Name 1-Methanesulfonylbutan-2-amine hydrochloride
CAS Registry Number 2155856-38-3[3]
Molecular Formula C5H14ClNO2S
Molecular Weight 187.69 g/mol [4]
SMILES Cl.CCC(N)CS(C)(=O)=O[3]
InChI InChI=1/C5H13NO2S.ClH/c1-3-5(6)4-9(2,7)8;/h5H,3-4,6H2,1-2H3;1H[4]
Physical State Solid (typically white to off-white powder)
Storage Temperature 4°C (Desiccated)[5]
Electronic and Structural Causality

The proximity of the methanesulfonyl group to the primary amine fundamentally alters the molecule's reactivity profile. The sulfone moiety is a strong electron-withdrawing group (EWG) via inductive effects.

  • Attenuated Nucleophilicity: The inductive pull of the −SO2​CH3​ group slightly lowers the pKa of the conjugate acid compared to a standard aliphatic amine (e.g., 2-aminobutane). This reduced electron density at the nitrogen atom necessitates the use of highly efficient coupling agents (e.g., HATU) during amide bond formation.

  • Metabolic Stability: Unlike thioethers or sulfoxides, the fully oxidized sulfone group is metabolically inert to further oxidation by cytochrome P450 enzymes, making it an excellent bioisostere for improving the pharmacokinetic half-life of drug candidates[6].

G A 1-Methanesulfonylbutan-2-amine B Primary Amine (Nucleophile) A->B C Sulfone Group (Electron Withdrawing) A->C D Aliphatic Chain (Lipophilicity) A->D E Amide/Urea Formation B->E Synthetic Handle F H-Bond Acceptor / Metabolic Stability C->F Pharmacophore G Hydrophobic Pocket Binding D->G Vector Projection

Structural features and pharmacological utility of 1-Methanesulfonylbutan-2-amine.

Medicinal Chemistry Relevance

In contemporary drug design, β -amino sulfones are frequently deployed to modulate the physicochemical properties of a lead compound[6].

  • Aqueous Solubility vs. Lipophilicity (LogD tuning): The sulfone group is a powerful hydrogen-bond acceptor, which significantly enhances aqueous solubility. Simultaneously, the ethyl chain extending from the C2 chiral center provides a localized hydrophobic vector. This dual nature allows medicinal chemists to optimize the LogD of a molecule without drastically increasing its molecular weight.

  • 3D Vector Projection: Fragment-based drug discovery relies heavily on building blocks that project functional groups into distinct 3D spaces[1]. The sp3-hybridized carbon backbone of 1-methanesulfonylbutan-2-amine ensures that derivatives occupy a specific three-dimensional volume, which is critical for engaging complex protein binding pockets that flat, sp2-rich aromatic rings cannot access.

Experimental Protocols & Workflows

Because 1-Methanesulfonylbutan-2-amine is supplied as a hydrochloride salt, all synthetic workflows must account for the liberation of the free amine. The following protocols are designed as self-validating systems, ensuring high yields and minimizing side reactions.

Protocol A: HATU-Mediated Amide Coupling

Due to the slightly attenuated nucleophilicity of the β -amino group, standard EDC/HOBt coupling may result in sluggish kinetics and incomplete conversion. HATU is the preferred coupling reagent due to the formation of a highly reactive HOAt ester intermediate.

Reagents:

  • Carboxylic Acid (1.0 equiv)

  • 1-Methanesulfonylbutan-2-amine HCl (1.1 equiv)

  • HATU (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous DMF (0.1 M concentration)

Step-by-Step Methodology:

  • Pre-activation: Dissolve the carboxylic acid and HATU in anhydrous DMF under an inert atmosphere (N2/Ar). Add 1.0 equiv of DIPEA. Stir at room temperature for 15 minutes to ensure complete formation of the active ester. Causality: Pre-activation prevents the amine from competing for the coupling reagent, reducing guanidinium byproduct formation.

  • Salt Freeing: In a separate vial, suspend 1-Methanesulfonylbutan-2-amine HCl in DMF and add 2.0 equiv of DIPEA. Sonicate briefly until a clear solution is obtained. Causality: The excess base neutralizes the HCl, liberating the nucleophilic free amine.

  • Coupling: Add the free amine solution dropwise to the activated acid. Stir at room temperature for 2–4 hours. Monitor via LC-MS.

  • Workup: Quench the reaction with water and extract with Ethyl Acetate (3x). Wash the combined organic layers sequentially with saturated aqueous NaHCO3 (to remove acidic impurities), 1M HCl (to remove unreacted amine and DIPEA), and brine.

  • Drying & Purification: Dry over anhydrous Na2SO4, concentrate in vacuo, and purify via silica gel flash chromatography.

G Step1 1. Salt Freeing Add DIPEA to HCl salt in DMF Step3 3. Nucleophilic Attack Mix at RT for 2-4 hours Step1->Step3 Step2 2. Acid Activation Carboxylic Acid + HATU Step2->Step3 Step4 4. Aqueous Workup Wash with NaHCO3 & Brine Step3->Step4 Step5 5. Purification Flash Chromatography / LC-MS Step4->Step5

Optimized HATU-mediated amide coupling workflow for hydrochloride salt amines.

Protocol B: Reductive Amination

For the synthesis of secondary amines, reductive amination using Sodium Triacetoxyborohydride (STAB) is highly effective.

Step-by-Step Methodology:

  • Imine Formation: Combine 1-Methanesulfonylbutan-2-amine HCl (1.0 equiv), the target aldehyde/ketone (1.0 equiv), and Triethylamine (TEA) (1.1 equiv) in anhydrous 1,2-Dichloroethane (DCE). Stir for 2 hours at room temperature. Causality: TEA neutralizes the HCl salt. DCE is preferred over DCM due to its higher boiling point and superior performance in STAB reductions.

  • Reduction: Add STAB (1.5 equiv) portion-wise. Stir for 12 hours. Causality: STAB is a mild reducing agent that will not reduce unreacted aldehydes/ketones as rapidly as NaBH4, ensuring high chemoselectivity for the imine intermediate.

  • Workup: Quench with saturated aqueous NaHCO3. Extract with DCM, dry over MgSO4, and purify via reverse-phase HPLC if necessary.

Analytical Characterization

To ensure structural integrity and purity post-synthesis, specific analytical markers should be monitored:

  • 1H NMR (DMSO-d6 or CDCl3): The defining feature of this molecule is the methanesulfonyl group. The terminal −SO2​CH3​ protons will appear as a sharp, highly deshielded singlet integrating to 3H, typically around δ 2.9 - 3.1 ppm. The chiral center at C2 induces diastereotopic splitting in the adjacent C1 methylene protons, which will appear as distinct multiplets.

  • LC-MS: Under positive electrospray ionization (ESI+), the free base will present a strong [M+H]+ peak at m/z 152.1 (calculated for C5H13NO2S + H+). The loss of the HCl salt during ionization is standard.

References

  • Molport. "1-methanesulfonylbutan-2-amine hydrochloride | 2155856-38-3." Molport Chemical Database. Available at:[Link]

  • ChemRxiv. "Modular Synthetic Platform for Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery." ChemRxiv. Available at:[Link]

  • ResearchGate. "Copper-Catalyzed Aza-Michael Addition of Aromatic Amines or Aromatic Aza-Heterocycles to alpha,beta-Unsaturated Olefins." ResearchGate. Available at:[Link]

Sources

Foundational

Theoretical and Computational Characterization of 1-Methanesulfonylbutan-2-amine: A Methodological Framework for Drug Discovery

An In-Depth Technical Guide Abstract This technical guide outlines a comprehensive theoretical and computational framework for the in-depth characterization of 1-Methanesulfonylbutan-2-amine, a molecule combining the pha...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Abstract

This technical guide outlines a comprehensive theoretical and computational framework for the in-depth characterization of 1-Methanesulfonylbutan-2-amine, a molecule combining the pharmacologically significant sulfonamide and alkylamine moieties. While this specific molecule is not extensively studied, its structural motifs are prevalent in numerous therapeutic agents. The methylsulfone group, in particular, is a key component in modern medicinal chemistry, valued for its ability to enhance metabolic stability and solubility.[1] This guide is designed for researchers, computational chemists, and drug development professionals, providing a detailed roadmap for elucidating the structural, electronic, and reactivity properties of this molecule. By leveraging robust computational methods like Density Functional Theory (DFT), we can generate predictive insights into its behavior, thereby accelerating its evaluation as a potential drug candidate or scaffold. The protocols herein are designed to be self-validating, integrating computational predictions with established theoretical principles to ensure scientific rigor.

Introduction: The Rationale for a Computational Approach

The convergence of amine and sulfonamide functional groups within a single small molecule, such as 1-Methanesulfonylbutan-2-amine, presents a compelling case for detailed investigation. Amines are among the most common functional groups in pharmaceuticals, with tertiary amines found in a vast array of impactful medicines, including antibiotics and anticancer agents.[2] The sulfonamide group is also a cornerstone of medicinal chemistry, famously associated with antibacterial sulfa drugs and a wide range of other therapeutic classes.[3][4][5] The inclusion of a methylsulfonyl moiety can significantly influence a molecule's physicochemical properties, such as lipophilicity and metabolic stability, making it a strategic choice in drug design.[1]

Given the high cost and time investment of traditional wet-lab synthesis and screening, a computational-first approach offers a highly efficient alternative for initial characterization. Theoretical studies provide a microscopic view of a molecule's properties, from its three-dimensional structure to its electronic landscape and reactive potential. This in silico analysis allows for the early identification of promising candidates and the rational design of subsequent experimental work.

This guide proposes a systematic computational investigation of 1-Methanesulfonylbutan-2-amine, focusing on:

  • Structural Elucidation: Determining the most stable geometric conformations.

  • Electronic Profile: Analyzing the distribution of electrons to understand intermolecular interactions.

  • Spectroscopic Prediction: Simulating spectroscopic signatures (e.g., IR, NMR) to aid in experimental identification and validation.

  • Reactivity Mapping: Identifying sites susceptible to electrophilic or nucleophilic attack to predict metabolic fate and potential interactions.

The methodologies presented are based on well-established protocols for the computational analysis of sulfonamides and aliphatic amines, ensuring a foundation of proven scientific practice.[6][7]

Proposed Computational Workflow

A multi-step computational workflow is essential for a thorough analysis. Each step builds upon the previous one, creating a comprehensive and validated molecular profile. The proposed workflow is visualized below.

Computational_Workflow cluster_0 Step 1: Initial Setup & Optimization cluster_1 Step 2: Molecular Property Analysis cluster_2 Step 3: Spectroscopic & Dynamic Analysis cluster_3 Step 4: Biological Context (Hypothetical) start Input Structure (1-Methanesulfonylbutan-2-amine) geom_opt Geometry Optimization (DFT: B3LYP/6-311++G(d,p)) start->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc Verify minimum energy electronic Electronic Properties (HOMO, LUMO, MEP) geom_opt->electronic nbo NBO Analysis (Hyperconjugative Interactions) geom_opt->nbo conf_search Conformational Analysis (Molecular Dynamics or Scan) geom_opt->conf_search admet ADMET Prediction (Assess Drug-likeness) geom_opt->admet nmr_ir Spectroscopic Prediction (GIAO-NMR, IR Frequencies) freq_calc->nmr_ir reactivity Global & Local Reactivity (Hardness, Fukui Functions) electronic->reactivity docking Molecular Docking (Identify Potential Targets) reactivity->docking

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Enantioselective Synthesis of Pharmaceutical Intermediates with 1-Methanesulfonylbutan-2-amine

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Abstract The synthesis of enantiomerically pure pharmaceutical intermediates is a cornerstone of modern drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

The synthesis of enantiomerically pure pharmaceutical intermediates is a cornerstone of modern drug development. Chiral amines are pivotal in this endeavor, serving as both resolving agents and chiral auxiliaries. This document provides a comprehensive technical guide on the potential applications of 1-Methanesulfonylbutan-2-amine in the enantioselective synthesis of pharmaceutical intermediates. While specific documented applications of 1-Methanesulfonylbutan-2-amine are limited in publicly available literature, this guide extrapolates from well-established principles and protocols for structurally related chiral amines and sulfonamides. We present detailed methodologies for two key strategies: diastereomeric salt resolution of racemic carboxylic acids and the use of N-acyl derivatives as chiral auxiliaries in diastereoselective alkylations. The causality behind experimental choices, self-validating protocols, and mechanistic insights are discussed to provide a robust framework for researchers.

Introduction: The Significance of Chiral Amines in Pharmaceutical Synthesis

A significant number of commercial drugs contain at least one stereogenic amine center, making the development of efficient methods for their synthesis a critical area of research.[1] Chiral amines, such as 1-Methanesulfonylbutan-2-amine, offer a versatile platform for achieving high enantiopurity in pharmaceutical intermediates. The presence of a stereocenter and a basic nitrogen atom allows these molecules to be employed in two principal strategies:

  • Chiral Resolution via Diastereomeric Salt Formation: This classical technique remains a cost-effective and scalable method for separating enantiomers.[2][3] A racemic mixture of an acidic compound is reacted with an enantiomerically pure chiral amine to form diastereomeric salts, which can be separated based on their different physical properties, such as solubility.[4]

  • Chiral Auxiliaries in Asymmetric Synthesis: A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[5] The auxiliary is then removed, having imparted its chirality to the molecule. This approach is widely used in reactions such as diastereoselective alkylations of enolates.

The methanesulfonyl group in 1-Methanesulfonylbutan-2-amine can influence its physical properties, such as crystallinity and solubility of its derivatives, which can be advantageous in both resolution and auxiliary-based methods.

Application I: 1-Methanesulfonylbutan-2-amine as a Chiral Resolving Agent

The primary application of a chiral amine like (S)-1-Methanesulfonylbutan-2-amine is in the resolution of racemic carboxylic acids, which are common intermediates in the synthesis of many active pharmaceutical ingredients (APIs). The process relies on the formation of diastereomeric salts with differing solubilities, allowing for their separation by fractional crystallization.

Principle of Diastereomeric Salt Resolution

A racemic mixture of a carboxylic acid, (±)-Acid, is reacted with a single enantiomer of a chiral amine, for instance, (S)-1-Methanesulfonylbutan-2-amine. This reaction yields two diastereomeric salts: [((R)-Acid)•((S)-Amine)] and [((S)-Acid)•((S)-Amine)]. These diastereomers possess different three-dimensional structures and, consequently, different physical properties, most notably solubility in a given solvent system. By carefully selecting the solvent, one diastereomer can be selectively crystallized, while the other remains in the mother liquor. The enantiomerically enriched acid can then be liberated from the isolated salt.

Diagram 1: Workflow for Chiral Resolution via Diastereomeric Salt Formation

G cluster_0 Salt Formation cluster_1 Separation cluster_2 Liberation & Recovery racemic_acid Racemic Carboxylic Acid (±)-Acid diastereomeric_salts Mixture of Diastereomeric Salts [((R)-Acid)•((S)-Amine)] [((S)-Acid)•((S)-Amine)] racemic_acid->diastereomeric_salts Reaction chiral_amine Chiral Resolving Agent (S)-1-Methanesulfonylbutan-2-amine chiral_amine->diastereomeric_salts crystallization Fractional Crystallization diastereomeric_salts->crystallization less_soluble Less Soluble Diastereomer (e.g., [((S)-Acid)•((S)-Amine)]) crystallization->less_soluble Solid Phase mother_liquor Mother Liquor (Enriched in [((R)-Acid)•((S)-Amine)]) crystallization->mother_liquor Liquid Phase acidification1 Acidification less_soluble->acidification1 acidification2 Acidification mother_liquor->acidification2 pure_enantiomer Enantiomerically Enriched Acid (S)-Acid acidification1->pure_enantiomer recovered_amine1 Recovered Chiral Amine acidification1->recovered_amine1 other_enantiomer Other Enantiomer (R)-Acid acidification2->other_enantiomer recovered_amine2 Recovered Chiral Amine acidification2->recovered_amine2

Caption: General workflow for the resolution of a racemic carboxylic acid.

Protocol: Resolution of Racemic Naproxen (Illustrative Example)

Naproxen is a non-steroidal anti-inflammatory drug (NSAID) where only the (S)-enantiomer is therapeutically active.[2] The following is a general protocol for the resolution of racemic naproxen, which can be adapted for use with (S)-1-Methanesulfonylbutan-2-amine.

Materials:

  • Racemic Naproxen

  • (S)-1-Methanesulfonylbutan-2-amine

  • Solvent (e.g., Methanol, Ethanol, Acetonitrile, or mixtures thereof)

  • Hydrochloric Acid (1 M)

  • Sodium Hydroxide (1 M)

  • Organic Solvent for extraction (e.g., Ethyl Acetate)

Procedure:

  • Solvent Screening (Small Scale):

    • In a series of test tubes, dissolve a small amount of racemic naproxen in different solvents or solvent mixtures with gentle heating.

    • Add a solution of (S)-1-Methanesulfonylbutan-2-amine (0.5-1.0 equivalents) in the same solvent.

    • Allow the solutions to cool slowly to room temperature and then in an ice bath.

    • Observe the formation of crystalline precipitate. The solvent system that provides a good yield of crystalline salt is selected for scale-up.

  • Preparative Scale Resolution:

    • Dissolve racemic naproxen (1.0 eq.) in the chosen hot solvent.

    • In a separate flask, dissolve (S)-1-Methanesulfonylbutan-2-amine (0.5-1.0 eq.) in a minimal amount of the same hot solvent.

    • Slowly add the amine solution to the naproxen solution with stirring.

    • Allow the mixture to cool slowly to room temperature to induce crystallization. Seeding with a small crystal of the desired diastereomeric salt can be beneficial.

    • Cool the mixture further in an ice bath for 1-2 hours to maximize precipitation.

    • Collect the crystalline salt by vacuum filtration and wash with a small amount of the cold solvent.

  • Liberation of (S)-Naproxen:

    • Suspend the isolated diastereomeric salt in a mixture of water and ethyl acetate.

    • Add 1 M HCl dropwise with vigorous stirring until the aqueous layer is acidic (pH ~2).

    • Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield enantiomerically enriched (S)-Naproxen.

  • Recovery of the Chiral Amine:

    • The aqueous layer from the acidification step contains the hydrochloride salt of the chiral amine.

    • Basify the aqueous layer with 1 M NaOH to pH > 10.

    • Extract the liberated (S)-1-Methanesulfonylbutan-2-amine with an appropriate organic solvent (e.g., dichloromethane).

    • Dry the organic extract and concentrate to recover the chiral resolving agent.

Data Presentation:

ParameterObservation/Value
Racemic SubstrateNaproxen
Chiral Resolving Agent(S)-1-Methanesulfonylbutan-2-amine
Solvent SystemTo be determined by screening
Molar Ratio (Acid:Amine)1:0.5 to 1:1
Expected Yield of Diastereomeric SaltDependent on solvent and stoichiometry
Enantiomeric Excess (ee) of Liberated AcidTo be determined by chiral HPLC

Application II: 1-Methanesulfonylbutan-2-amine as a Chiral Auxiliary

When covalently attached to a prochiral molecule, 1-Methanesulfonylbutan-2-amine can serve as a chiral auxiliary, directing the stereochemical outcome of subsequent reactions. A common application is the diastereoselective alkylation of enolates derived from N-acyl derivatives.

Principle of Diastereoselective Alkylation

An N-acyl derivative of (S)-1-Methanesulfonylbutan-2-amine is prepared. Deprotonation of this amide with a strong base, such as lithium diisopropylamide (LDA), generates a chiral enolate. The stereocenter on the auxiliary directs the approach of an electrophile (e.g., an alkyl halide) to one face of the enolate, leading to the formation of one diastereomer in excess. Subsequent cleavage of the auxiliary yields the enantiomerically enriched alkylated product.

Diagram 2: Diastereoselective Alkylation using a Chiral Auxiliary

G cluster_0 Auxiliary Attachment cluster_1 Diastereoselective Reaction cluster_2 Auxiliary Cleavage carboxylic_acid Carboxylic Acid Derivative R-CH2-COCl n_acyl_amide N-Acyl Amide carboxylic_acid->n_acyl_amide Acylation chiral_amine Chiral Auxiliary (S)-1-Methanesulfonylbutan-2-amine chiral_amine->n_acyl_amide enolate_formation Enolate Formation (e.g., LDA) n_acyl_amide->enolate_formation alkylation Alkylation (R'-X) enolate_formation->alkylation diastereomer Diastereomerically Enriched Product alkylation->diastereomer hydrolysis Hydrolysis diastereomer->hydrolysis chiral_product Enantiomerically Enriched Product R-CH(R')-COOH hydrolysis->chiral_product recovered_auxiliary Recovered Chiral Auxiliary hydrolysis->recovered_auxiliary

Caption: General workflow for diastereoselective alkylation.

Protocol: Diastereoselective Synthesis of a Chiral β-Amino Acid Derivative (Illustrative Example)

This protocol outlines the synthesis of a chiral β-amino acid derivative, a common structural motif in pharmaceuticals, using an approach analogous to those established for other chiral auxiliaries.[6][7]

Materials:

  • (S)-1-Methanesulfonylbutan-2-amine

  • An appropriate acyl chloride (e.g., propionyl chloride)

  • Anhydrous tetrahydrofuran (THF)

  • Lithium diisopropylamide (LDA) solution in THF

  • Alkyl halide (e.g., benzyl bromide)

  • Hydrochloric acid

  • Lithium hydroxide

Procedure:

  • Synthesis of the N-Acyl Amide:

    • Dissolve (S)-1-Methanesulfonylbutan-2-amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq.) in anhydrous THF under an inert atmosphere.

    • Cool the solution to 0 °C and add the acyl chloride (1.1 eq.) dropwise.

    • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

    • Work up the reaction by adding water and extracting with an organic solvent. Purify the crude product by column chromatography to obtain the N-acyl amide.

  • Diastereoselective Alkylation:

    • Dissolve the N-acyl amide (1.0 eq.) in anhydrous THF under an inert atmosphere and cool to -78 °C.

    • Add LDA solution (1.1 eq.) dropwise and stir for 30-60 minutes to ensure complete enolate formation.

    • Add the alkyl halide (1.2 eq.) and continue stirring at -78 °C for several hours.

    • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

    • Allow the mixture to warm to room temperature, extract with an organic solvent, dry, and concentrate. The diastereomeric ratio can be determined by NMR analysis of the crude product.

  • Cleavage of the Chiral Auxiliary:

    • The method for auxiliary removal depends on the desired product (e.g., carboxylic acid, alcohol, or amide).

    • For conversion to the carboxylic acid, the alkylated amide can be hydrolyzed using aqueous lithium hydroxide in a mixture of THF and water.[8]

    • After hydrolysis, acidify the reaction mixture with HCl and extract the chiral carboxylic acid product.

    • The chiral auxiliary can be recovered from the aqueous layer after basification and extraction.

Data Presentation:

StepProductDiastereomeric Ratio (dr)Enantiomeric Excess (ee) of Final Product
AlkylationN-Acyl-N-(1-(methylsulfonyl)butan-2-yl)alkanamideTo be determined (e.g., by ¹H NMR)-
CleavageChiral Carboxylic Acid-To be determined (by chiral HPLC)

Mechanistic Considerations and Rationale for Stereocontrol

The stereochemical outcome in both resolution and auxiliary-based methods is governed by non-covalent interactions in the transition state.

  • In Diastereomeric Salt Formation, the efficiency of the resolution depends on the difference in the lattice energies of the two diastereomeric salts. The methanesulfonyl group may participate in hydrogen bonding or other intermolecular interactions within the crystal lattice, potentially leading to a more ordered and less soluble salt for one of the diastereomers.

  • In Diastereoselective Alkylation, the chiral auxiliary forces the enolate to adopt a specific conformation, often through chelation with the lithium cation. This conformation shields one face of the enolate, directing the incoming electrophile to the other, less sterically hindered face. The bulky methanesulfonyl group could play a significant role in establishing this conformational bias.

Conclusion and Future Outlook

1-Methanesulfonylbutan-2-amine represents a promising, yet underexplored, chiral amine for applications in the enantioselective synthesis of pharmaceutical intermediates. The protocols and principles outlined in this guide, based on well-established methodologies for analogous compounds, provide a solid foundation for its investigation as both a chiral resolving agent and a chiral auxiliary. Further research is warranted to explore its efficacy with a range of substrates and to fully elucidate the role of the methanesulfonyl group in stereochemical control. The development of novel chiral reagents like 1-Methanesulfonylbutan-2-amine is crucial for expanding the toolbox of synthetic chemists and enabling the efficient and scalable production of enantiomerically pure pharmaceuticals.

References

  • Harrington, P.J.; Lodewijk, E. “Twenty Years of Naproxen Technology”. Organic Process Research & Development, 1997, 1, 72-76.[3][4]

  • Resolution of Enantiomers via Diastereomeric Salt Formation: Naproxen - The Retort. (2012). Available at: [Link]

  • Diastereoselective Synthesis of Unnatural Amino Acids by Alkylation of α-tert-Butanesulfinamide Auxiliary-Bound Enolates. The Journal of Organic Chemistry, 2018, 83(21), 13273-13283.
  • Straub, M. R. (2021). Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts.
  • One-Pot Synthesis of Novel Chiral β-Amino Acid Derivatives by Enantioselective Mannich Reactions Catalyzed by Squaramide Cinchona Alkaloids. Molecules, 2013, 18(6), 6259-6272.
  • The Same but Not the Same: The Case of (S)-Naproxen/cis-1-Amino-2-indanol Chiral Resolution via Diastereomeric Salt Formation. Crystal Growth & Design, 2020, 20(1), 355-365.
  • Chapter 1: Enolate Alkylations. In The Art of Writing Reasonable Organic Reaction Mechanisms. Springer, 2015.
  • β-Amino Acid synthesis by C-C coupling - Organic Chemistry Portal. Available at: [Link]

  • Asymmetric synthesis of new chiral beta-amino acid derivatives by Mannich-type reactions of chiral N-sulfinyl imidates with N-tosyl aldimines. Organic Letters, 2010, 12(9), 1904-1907.
  • Stereochemistry - Stereoelectronics. (2026). Available at: [Link]

  • DE69910983T2 - SYNTHESIS OF CHIRAL BETA AMINO ACIDS - Google P
  • Stereocontrol in Asymmetric γ-Lactam Syntheses from Imines and Cyanosuccinic Anhydrides. Organic Letters, 2013, 15(19), 5024-5027.
  • (S)-Naproxen based novel chiral reagent for C–N bond formation: enantioseparation of some β-blockers, determination of absolute configuration and elution order of diastereomers. RSC Advances, 2016, 6(82), 78564-78577.
  • Intermediates for Pharma - Midas Pharma. Available at: [Link]

  • evans enolate alkylation-hydrolysisx. Available at: [Link]

Sources

Application

Large-Scale Synthesis and Purification of 1-Methanesulfonylbutan-2-amine

Executive Summary & Strategic Rationale The synthesis of β -amino sulfones, such as 1-methanesulfonylbutan-2-amine , is a critical operation in modern pharmaceutical development. These structural motifs serve as highly s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Rationale

The synthesis of β -amino sulfones, such as 1-methanesulfonylbutan-2-amine , is a critical operation in modern pharmaceutical development. These structural motifs serve as highly stable, non-hydrolyzable bioisosteres for transition states in protease inhibition and act as critical pharmacophores in the development of kinase inhibitors[1].

When designing a large-scale synthesis for 1-methanesulfonylbutan-2-amine (often isolated as its hydrochloride salt), process chemists must prioritize scalability, safety, and stereochemical fidelity. The protocol detailed below utilizes 2-aminobutanoic acid as the starting material. This route is strategically chosen because it avoids the use of highly toxic gaseous sulfur dioxide or harsh, late-stage oxidative conditions typically required if a thioether intermediate were utilized. Furthermore, by starting from an amino acid pool, this methodology can be seamlessly adapted to produce enantiopure (S)

  • or (R) -enantiomers simply by selecting the corresponding chiral starting material.

Retrosynthetic Analysis & Mechanistic Causality

The synthesis relies on a four-step, highly chemoselective sequence designed to maximize atom economy and process safety.

  • Mixed Anhydride Reduction: Direct reduction of carboxylic acids to alcohols typically requires Lithium Aluminum Hydride (LAH) or Borane ( BH3​ ), both of which pose severe flammability and toxicity risks at scale. Instead, we employ a mixed anhydride activation using isobutyl chloroformate (IBCF) and N-methylmorpholine (NMM), followed by reduction with aqueous sodium borohydride ( NaBH4​ ). Causality: The hydride transfer occurs highly chemoselectively at the amino acid carbonyl carbon because the adjacent carbonate carbonyl is rendered less electrophilic by resonance donation from its two oxygen atoms. This ensures a clean reduction without racemization.

  • Ambident Nucleophilic Sulfination: The critical C-S bond formation is achieved by displacing a primary mesylate with sodium methanesulfinate ( CH3​SO2​Na ). Causality: Sodium methanesulfinate is an ambident nucleophile containing both hard (oxygen) and soft (sulfur) nucleophilic centers. According to Pearson’s Hard and Soft Acids and Bases (HSAB) theory, the primary mesylate acts as a soft electrophile. The soft-soft interaction is kinetically favored, resulting in exclusive S-alkylation to form the sulfone rather than O-alkylation to form a sulfinate ester. This direct displacement is a highly efficient, stereoretentive method frequently utilized in the synthesis of modern therapeutics[2].

Synthesis_Pathway SM 2-Aminobutanoic Acid (Starting Material) Boc Boc-2-aminobutanoic acid (Protection) SM->Boc Boc2O, NaOH H2O/THF, 0°C to RT Alc Boc-2-aminobutan-1-ol (Reduction) Boc->Alc 1. IBCF, NMM, -10°C 2. NaBH4, H2O Mes Boc-2-aminobutyl mesylate (Activation) Alc->Mes MsCl, Et3N DCM, 0°C Sulf Boc-1-methanesulfonylbutan-2-amine (Sulfination) Mes->Sulf CH3SO2Na DMF, 80°C Prod 1-Methanesulfonylbutan-2-amine HCl (Target API Intermediate) Sulf->Prod 4N HCl in Dioxane EtOAc, RT

Synthetic workflow for 1-Methanesulfonylbutan-2-amine HCl from 2-aminobutanoic acid.

Process Chemistry & Experimental Protocols

Note: The following protocols are engineered for a 1-kg scale operation in a jacketed glass reactor system.

Step 1: N-Boc Protection and Telescoped Reduction
  • Protection: Charge a 20 L reactor with 2-aminobutanoic acid (1.0 kg, 9.7 mol), THF (5.0 L), and 1N NaOH (10.2 L, 10.2 mol). Cool to 0 °C. Add Di-tert-butyl dicarbonate ( Boc2​O , 2.33 kg, 10.7 mol) dropwise. Stir at 20 °C for 12 h. Adjust pH to 2-3 using 1M KHSO4​ and extract with Ethyl Acetate (EtOAc). Concentrate the organic layer to yield Boc-2-aminobutanoic acid.

  • Reduction: Dissolve the intermediate in THF (8.0 L) and cool to -10 °C. Add N-methylmorpholine (NMM, 1.08 kg, 10.7 mol) followed by a slow addition of isobutyl chloroformate (IBCF, 1.39 kg, 10.2 mol), maintaining the internal temperature below -5 °C. Stir for 30 min.

  • Filter the precipitated NMM·HCl salts. To the cold filtrate, add a solution of NaBH4​ (0.55 kg, 14.5 mol) in H2​O (1.5 L) dropwise. Stir for 2 h at room temperature.

  • Workup: Quench with saturated aqueous NH4​Cl (2.0 L). Extract with EtOAc (3 x 4.0 L), wash with brine, dry over Na2​SO4​ , and concentrate to afford Boc-2-aminobutan-1-ol .

    • Self-Validation: Perform HPLC to ensure <1% mixed anhydride remains.

Step 2: Synthesis of Boc-2-aminobutyl methanesulfonate (Mesylation)
  • Charge a clean 20 L reactor with Boc-2-aminobutan-1-ol (approx. 1.6 kg, 8.45 mol) and Dichloromethane (DCM, 10.0 L). Add Triethylamine ( Et3​N , 1.28 kg, 12.7 mol) and cool to 0 °C.

  • Add Methanesulfonyl chloride (MsCl, 1.16 kg, 10.1 mol) dropwise over 2 hours, strictly maintaining the internal temperature 5 °C to prevent degradation and color formation.

  • Stir for 1 h at 0 °C.

  • Workup: Wash the organic phase sequentially with cold 5% NaHCO3​ (5.0 L) and brine (5.0 L). Dry over Na2​SO4​ and concentrate under reduced pressure to yield Boc-2-aminobutyl mesylate as a pale yellow oil.

Step 3: Synthesis of Boc-1-methanesulfonylbutan-2-amine (Sulfination)
  • Dissolve the crude mesylate (approx. 2.1 kg, 7.8 mol) in anhydrous N,N-Dimethylformamide (DMF, 8.0 L) in a 20 L reactor.

  • Add Sodium methanesulfinate ( CH3​SO2​Na , 1.20 kg, 11.7 mol).

  • Heat the suspension to 80 °C and stir vigorously for 16 h.

  • Workup: Cool to room temperature and dilute with water (15.0 L) to precipitate the product or extract with EtOAc (3 x 5.0 L). If extracting, wash the combined organics with 5% aqueous LiCl (3 x 4.0 L) to exhaustively remove residual DMF. Concentrate to yield Boc-1-methanesulfonylbutan-2-amine .

    • Self-Validation: IPC by LC-MS must show complete consumption of the mesylate mass ( m/z 268) and appearance of the sulfone mass ( m/z 252).

Step 4: Deprotection and Salt Formation
  • Dissolve the Boc-sulfone (approx. 1.6 kg, 6.3 mol) in EtOAc (6.0 L).

  • Slowly add 4N HCl in Dioxane (7.9 L, 31.5 mol) at 20 °C. Mild effervescence ( CO2​ and isobutylene evolution) will occur.

  • Stir for 4 h. A thick white precipitate will form as the deprotection proceeds to completion.

  • Filter the slurry under a nitrogen atmosphere. Wash the filter cake with cold EtOAc (2.0 L).

Quantitative Data & Analytical Specifications

The table below summarizes the expected yields, purity profiles, and Critical Process Parameters (CPPs) validated during process scale-up.

StepIntermediateYield (%)HPLC Purity (%)Critical Process Parameter (CPP)
1Boc-2-aminobutan-1-ol88> 98.0Strict temp control (-10 °C) during IBCF addition to prevent side reactions.
2Boc-2-aminobutyl mesylate95> 97.5Exotherm control ( 5 °C) during MsCl addition to prevent elimination.
3Boc-1-methanesulfonylbutan-2-amine82> 98.5Complete dissolution and vigorous stirring of CH3​SO2​Na at 80 °C.
41-Methanesulfonylbutan-2-amine HCl92> 99.5Extended stirring (4 h) to ensure complete precipitation of the HCl salt.

Downstream Purification & Isolation

To achieve API-grade purity (>99.5%), the crude 1-methanesulfonylbutan-2-amine hydrochloride is subjected to recrystallization:

  • Suspend the crude HCl salt in a mixture of Absolute Ethanol and Ethyl Acetate (1:4 v/v, 5 volumes).

  • Heat to reflux (approx. 75 °C) until complete dissolution is achieved.

  • Cool linearly to 5 °C over 6 hours to promote controlled crystal growth.

  • Isolate the highly crystalline white solid via vacuum filtration, wash with cold Ethyl Acetate, and dry in a vacuum oven at 45 °C to a constant weight.

References

  • WO2020087170A1 - Compounds, pharmaceutical compositions, and methods of preparing compounds and of their use as atr kinase inhibitors Source: Google Patents URL
  • Synthetic Approaches to the New Drugs Approved During 2021 Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase Source: Sci-Hub (Original Publisher: Journal of Medicinal Chemistry) URL:[Link]

Sources

Method

Application Note: Synthesis and Derivatization of 1-Methanesulfonylbutan-2-amine for Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Identifiers: 1-Methanesulfonylbutan-2-amine (Free base CAS: 1248916-68-8; HCl salt CAS: 2155856-38-3)[1][2] Introduction & Str...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Identifiers: 1-Methanesulfonylbutan-2-amine (Free base CAS: 1248916-68-8; HCl salt CAS: 2155856-38-3)[1][2]

Introduction & Strategic Rationale

Aliphatic amines bearing sulfonyl groups are highly valued in modern drug discovery. The sulfonyl moiety acts as a robust hydrogen-bond acceptor, improves metabolic stability compared to thioethers, and modulates the basicity of the adjacent amine. 1-Methanesulfonylbutan-2-amine is a versatile building block utilized in the synthesis of complex sulfonamide therapeutics and chiral ligands[3].

This application note details a highly reliable, scalable, and self-validating two-step synthetic workflow for the preparation of 1-methanesulfonylbutan-2-amine derivatives. Rather than relying on hazardous azide intermediates or volatile aziridines, this protocol utilizes a robust nucleophilic substitution followed by a selective reductive amination.

Synthetic Workflow & Mechanistic Causality

The synthesis is designed around two core transformations, each selected for high atom economy and functional group tolerance:

  • Nucleophilic Substitution: 1-bromobutan-2-one is reacted with sodium methanesulfinate. Causality: Sodium methanesulfinate is an air-stable, solid reagent that acts as an ambident nucleophile. Under polar aprotic conditions (e.g., DMF), S-alkylation is strongly favored over O-alkylation due to the soft nature of the sulfur center interacting with the soft alpha-bromo ketone electrophile.

  • Reductive Amination: The resulting 1-(methylsulfonyl)butan-2-one undergoes reductive amination using ammonium acetate and sodium cyanoborohydride ( NaBH3​CN ). Causality: NaBH3​CN is specifically chosen over standard sodium borohydride because it is stable down to pH ~3. This allows the reaction to be run under mildly acidic conditions, which are required to form the intermediate iminium ion. The cyanoborohydride selectively reduces the highly electrophilic iminium ion without reducing the starting ketone.

Workflow Diagram

G SM 1-Bromobutan-2-one Reag1 NaSO2Me, DMF, 60°C (Nucleophilic Substitution) SM->Reag1 Int 1-(Methylsulfonyl)butan-2-one Reag1->Int Reag2 NH4OAc, NaBH3CN, MeOH (Reductive Amination) Int->Reag2 Prod 1-Methanesulfonylbutan-2-amine Reag2->Prod

Synthetic workflow for 1-Methanesulfonylbutan-2-amine.

Experimental Protocols

Note: All procedures must be conducted in a certified chemical fume hood using appropriate PPE (lab coat, safety goggles, nitrile gloves). Ensure proper quenching of borohydride reagents.

Protocol A: Synthesis of 1-(Methylsulfonyl)butan-2-one

Objective: Establish the sulfone moiety via selective S-alkylation.

  • Preparation: To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add sodium methanesulfinate (1.2 equivalents, 120 mmol) and anhydrous N,N-dimethylformamide (DMF) (100 mL).

  • Addition: Cool the suspension to 0 °C using an ice bath. Dropwise, add 1-bromobutan-2-one (1.0 equivalent, 100 mmol) over 15 minutes to prevent uncontrolled exotherms.

  • Reaction: Remove the ice bath and heat the reaction mixture to 60 °C under a nitrogen atmosphere for 4 hours. Validation Check: Monitor via TLC (Hexanes:EtOAc 1:1, KMnO4​ stain); the starting material ( Rf​≈0.7 ) should be fully consumed, replaced by a more polar spot ( Rf​≈0.3 ).

  • Workup: Cool to room temperature. Dilute the mixture with 300 mL of deionized water to crash out the product/salts, and extract with Ethyl Acetate ( 3×150 mL ).

  • Purification: Wash the combined organic layers with 5% aqueous LiCl ( 3×100 mL ) to remove residual DMF. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the intermediate ketone as a pale yellow oil.

Protocol B: Reductive Amination to 1-Methanesulfonylbutan-2-amine

Objective: Convert the ketone to the primary amine while maintaining the integrity of the sulfone.

  • Imine Formation: Dissolve 1-(methylsulfonyl)butan-2-one (50 mmol) in anhydrous Methanol (150 mL). Add ammonium acetate ( NH4​OAc ) (10.0 equivalents, 500 mmol). Stir at room temperature for 2 hours to ensure complete formation of the iminium intermediate.

  • Reduction: Cool the mixture to 0 °C. Add sodium cyanoborohydride ( NaBH3​CN ) (1.5 equivalents, 75 mmol) in small portions over 20 minutes. Caution: Toxic gas ( HCN ) can evolve if the solution becomes strongly acidic; maintain pH ~6-7.

  • Reaction: Stir the mixture at room temperature for 16 hours.

  • Quenching & Workup: Carefully quench the reaction by adding 1M HCl until the pH reaches 2 (to destroy excess borohydride). Stir for 30 minutes. Concentrate the methanol in vacuo.

  • Isolation (Self-Validating Step): Dilute the aqueous residue with water and wash with Dichloromethane (DCM) ( 2×50 mL ) to remove non-basic impurities. Basify the aqueous layer to pH 12 using 6M NaOH. Extract the free amine with DCM ( 3×100 mL ).

  • Salt Formation: Dry the combined organic extracts over Na2​SO4​ . To isolate the stable hydrochloride salt (CAS: 2155856-38-3)[1], bubble dry HCl gas into the solution or add 2M HCl in diethyl ether until precipitation is complete. Filter and dry the white solid.

Reaction Optimization Data

To ensure maximum yield during the reductive amination step, various conditions were evaluated. The use of Methanol with NH4​OAc proved superior to other solvent/reagent combinations.

EntrySolventNitrogen Source (Eq)Reducing Agent (Eq)Temp (°C)Isolated Yield (%)Purity (LC-MS)
1THF NH3​ in MeOH (5) NaBH(OAc)3​ (1.5)2542%>95%
2EtOH NH4​OAc (5) NaBH3​CN (1.5)2568%>98%
3MeOH NH4​OAc (10) NaBH3​CN (1.5)2585% >99%
4MeOH NH4​Cl (10) NaBH3​CN (1.5)6055%>90%

Table 1: Optimization of the reductive amination of 1-(methylsulfonyl)butan-2-one.

References

  • Molport. "1-methanesulfonylbutan-2-amine hydrochloride | 2155856-38-3". Molport Chemical Database. Available at: [Link]

Sources

Application

Synthetic Routes to Functionalized 1-Methanesulfonylbutan-2-amine Analogues

Protocols for Asymmetric Synthesis and Derivatization Target Audience: Researchers, scientists, and drug development professionals. Introduction & Pharmacological Significance The β-amino sulfone motif is a highly privil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Protocols for Asymmetric Synthesis and Derivatization

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Pharmacological Significance

The β-amino sulfone motif is a highly privileged pharmacophore in modern medicinal chemistry. Frequently deployed as a transition-state mimic in protease inhibitors and a metabolically stable bioisostere for sulfonamides, this functional group is critical for modulating target binding affinity. The specific scaffold, 1-methanesulfonylbutan-2-amine , presents a unique synthetic challenge due to the presence of a chiral center at C2 adjacent to the highly polar, electron-withdrawing methanesulfonyl group at C1.

As a Senior Application Scientist, I have designed this protocol guide to move beyond basic recipes. Here, we explore two orthogonal, highly stereoselective methodologies for synthesizing this molecule. By understanding the mechanistic causality behind each reagent choice, researchers can adapt these self-validating workflows to synthesize a broad library of functionalized analogues.

Synthetic Strategy Overview

The synthesis of 1-methanesulfonylbutan-2-amine can be approached via two primary disconnections: the asymmetric addition of a sulfonyl anion to a chiral imine (Route A), or the regioselective ring-opening of an activated aziridine (Route B).

SyntheticRoutes cluster_RouteA Route A: Ellman Imine Addition cluster_RouteB Route B: Aziridine Ring-Opening A1 Propanal + (Rs)-t-BuSONH2 A2 Chiral N-Sulfinyl Imine A1->A2 Ti(OEt)4 A4 N-Sulfinyl Protected β-Amino Sulfone A2->A4 -78 °C, THF A3 LiCH2SO2CH3 (Nucleophile) A3->A4 Addition Target 1-Methanesulfonyl butan-2-amine A4->Target HCl/MeOH B1 Chiral 2-Ethylaziridine B3 N-Protected β-Amino Sulfone B1->B3 DMF, 80 °C B2 NaSO2CH3 (Nucleophile) B2->B3 Regioselective Attack B3->Target Deprotection

Figure 1. Orthogonal synthetic workflows for 1-methanesulfonylbutan-2-amine.

Route A: Asymmetric Addition to Chiral N-Sulfinyl Imines

Mechanistic Rationale & Causality

The addition of lithiated sulfones to chiral N-sulfinyl imines (Ellman's imines) is a premier method for establishing the β-amino sulfone motif . The tert-butanesulfinyl group serves a dual purpose: it strongly activates the imine toward nucleophilic attack and provides a sterically demanding chiral environment that dictates the facial approach of the incoming methanesulfonyl anion.

Critical Parameter 1: The use of titanium(IV) ethoxide (Ti(OEt)₄) during imine formation is non-negotiable. It acts simultaneously as a Lewis acid to activate the propanal and a water scavenger to drive the condensation equilibrium, circumventing the need for harsh thermal dehydration which degrades aliphatic aldehydes. Critical Parameter 2: During the addition step, maintaining the reaction strictly at -78 °C is required. Dimethyl sulfone is prone to double lithiation and self-condensation; kinetic control via low temperature ensures the generation of the mono-lithiated species.

Step-by-Step Protocol

Step 1: Imine Formation

  • In a flame-dried round-bottom flask under N₂, dissolve propanal (10.0 mmol) and (R)-tert-butanesulfinamide (10.0 mmol) in anhydrous THF (25 mL).

  • Add Ti(OEt)₄ (20.0 mmol) dropwise at room temperature. Stir for 12 hours.

  • Self-Validation Check: Monitor via ¹H NMR of a crude aliquot. The reaction is complete when the aldehyde proton (~9.8 ppm) disappears, replaced by the characteristic imine proton (~8.1 ppm).

  • Quench with saturated aqueous NaHCO₃ (equal volume). A white precipitate (TiO₂) will form. Filter through a Celite pad, wash with EtOAc, and separate the organic layer. Dry over Na₂SO₄ and concentrate.

Step 2: Sulfone Lithiation & Diastereoselective Addition

  • In a separate flame-dried flask, dissolve dimethyl sulfone (12.0 mmol) in anhydrous THF (30 mL) and cool to -78 °C.

  • Add n-BuLi (12.0 mmol, 2.5 M in hexanes) dropwise. Stir for exactly 30 minutes to generate the mono-lithiated sulfonyl anion.

  • Dissolve the chiral imine from Step 1 (10.0 mmol) in THF (10 mL) and add dropwise to the lithiated sulfone at -78 °C. Stir for 4 hours.

  • Quench with saturated aqueous NH₄Cl at -78 °C, then allow the mixture to warm to room temperature. Extract with EtOAc, dry, and purify via flash chromatography (Hexanes/EtOAc).

Step 3: Deprotection

  • Dissolve the purified N-sulfinyl-1-methanesulfonylbutan-2-amine in MeOH (10 mL).

  • Add 4M HCl in dioxane (5.0 mL) and stir for 2 hours at room temperature.

  • Concentrate in vacuo and triturate the residue with diethyl ether to yield 1-methanesulfonylbutan-2-amine hydrochloride as a highly pure white solid.

Data Presentation: Optimization of Lithiation and Addition

To maximize the diastereomeric ratio (dr) and yield, the stoichiometry of the base and the temperature profile must be tightly controlled.

EntrySulfone (Eq)Base (Eq)Temp (°C)Diastereomeric Ratio (dr)Isolated Yield (%)
11.0n-BuLi (1.0)-7892:865
2 1.2 n-BuLi (1.2) -78 95:5 88
31.2LDA (1.2)-7885:1572
41.2n-BuLi (1.2)-4080:2054

Table 1. Optimization parameters for the addition of dimethyl sulfone to N-sulfinyl imines. Entry 2 represents the validated optimal conditions.

Route B: Catalyst-Free Regioselective Ring-Opening of Activated Aziridines

Mechanistic Rationale & Causality

An alternative, highly atom-economical approach involves the ring-opening of activated aziridines with sodium sulfinates . When N-Boc protected (R)-2-ethylaziridine is treated with sodium methanesulfinate, the reaction proceeds via a classic Sₙ2 mechanism.

The causality of the regioselectivity is purely steric: the ethyl group at the C2 position imposes significant steric hindrance, directing the soft sulfinate nucleophile exclusively to the less hindered C3 terminal position. This complete regioselectivity ensures that the resulting product is the desired 1-methanesulfonylbutan-2-amine framework, completely avoiding the formation of the isomeric 2-methanesulfonylbutan-1-amine.

Step-by-Step Protocol

Step 1: Aziridine Ring-Opening

  • Dissolve N-Boc-(R)-2-ethylaziridine (5.0 mmol) and sodium methanesulfinate (7.5 mmol) in anhydrous DMF (15 mL).

  • Heat the mixture to 80 °C and stir for 8 hours under an inert atmosphere.

  • Self-Validation Check: Monitor the reaction via ¹H NMR of crude aliquots. The characteristic high-field multiplets of the strained aziridine ring (2.0–2.5 ppm) will completely disappear, replaced by the downfield diastereotopic protons of the newly formed -CH₂-SO₂- group (~3.1–3.4 ppm).

  • Dilute the mixture with water (50 mL) and extract with EtOAc (3 x 20 mL). Wash the combined organic layers extensively with 5% aqueous LiCl or brine (5 x 20 mL) to completely remove DMF. Dry over MgSO₄ and concentrate.

Step 2: Deprotection

  • Treat the isolated N-Boc-1-methanesulfonylbutan-2-amine with Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) (1:4 ratio, 10 mL total volume) for 1 hour at room temperature.

  • Evaporate the solvent under a stream of nitrogen and lyophilize the residue to obtain the target amine as a stable TFA salt.

Analytical Validation & Self-Validating Systems

To ensure the scientific integrity of the synthesized analogues, a rigorous analytical workflow must be employed. The protocols described above are designed to be self-validating, meaning the success of key transformations is immediately obvious through specific spectroscopic markers.

Validation V1 Crude Reaction Mixture V2 ¹H NMR Spectroscopy (Conversion & Regioselectivity) V1->V2 Aliquot Analysis V3 Chiral SFC / HPLC (Diastereomeric Ratio - dr) V1->V3 Stereochemical Assay V4 Purified Target Compound V2->V4 Flash Chromatography V3->V4 Recrystallization (if dr < 95:5)

Figure 2. Analytical validation workflow for stereochemical and regiochemical purity.

Validation Standards:

  • Regiochemistry (Route B): ¹H NMR spectroscopy serves as the primary self-validating tool. The absence of a methine proton shifted downfield by a directly attached sulfonyl group confirms that attack occurred exclusively at the terminal carbon.

  • Stereochemistry (Route A): Chiral Supercritical Fluid Chromatography (SFC) is mandatory for quantifying the diastereomeric ratio (dr). If the dr falls below the acceptable threshold of 95:5, recrystallization of the N-sulfinyl intermediate from hexanes/EtOAc is required prior to the final HCl deprotection step.

Conclusion

Both Route A (Ellman imine addition) and Route B (Aziridine ring-opening) offer robust, scalable, and stereochemically precise pathways to 1-methanesulfonylbutan-2-amine analogues. Route A is highly recommended when diverse functionalization at the C2 position is required (by varying the starting aldehyde), whereas Route B offers superior atom economy and operational simplicity when the corresponding chiral aziridine is readily accessible.

References

  • Velázquez, F., Arasappan, A., Chen, K., Sannigrahi, M., Venkatraman, S., McPhail, A. T., Chan, T.-M., Shih, N.-Y., & Njoroge, F. G. "Stereoselective Synthesis of β-Substituted β-Amino Sulfones and Sulfonamides via Addition of Sulfonyl Anions to Chiral N-Sulfinyl Imines." Organic Letters, 2006, 8(4), 789-792. URL:[Link]

  • Li, Y., et al. "Catalyst-Free and Selective Ring Openings of N-Tosylaziridines: Good Approaches to β-Amino Sulfones, β-Bis(amino)thioethers, 1,2-Azide Amines and 1,2-Diamines." ChemistrySelect, 2019, 4(41), 12104-12108. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Optimization of reaction conditions for the synthesis of 1-Methanesulfonylbutan-2-amine.

Welcome to the Technical Support Center for the Synthesis of 1-Methanesulfonylbutan-2-amine (CAS: 1248916-68-8). This portal is designed for synthetic chemists and drug development professionals. Because β -amino sulfone...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the Synthesis of 1-Methanesulfonylbutan-2-amine (CAS: 1248916-68-8).

This portal is designed for synthetic chemists and drug development professionals. Because β -amino sulfones are critical pharmacophores in medicinal chemistry, optimizing their synthesis requires strict control over regioselectivity and chemoselectivity. Below, we provide field-validated protocols, mechanistic troubleshooting guides, and optimization data for the two most robust synthetic pathways: Catalyst-Free Aziridine Ring-Opening and Reductive Amination .

Synthetic Strategy Overview

Workflow Aziridine 2-Ethylaziridine (N-Tosyl protected) Target 1-Methanesulfonyl butan-2-amine Aziridine->Target Pathway A: DMF, 80°C Catalyst-Free NaSO2Me Sodium Methanesulfinate NaSO2Me->Target Nucleophile Ketone 1-(Methylsulfonyl) butan-2-one Ketone->Target Pathway B: DCE, RT Reductive Amination AmineSrc Ammonium Acetate + NaBH(OAc)3 AmineSrc->Target N-Source & Reductant

Synthetic workflows for 1-Methanesulfonylbutan-2-amine via two robust pathways.

Pathway A: Catalyst-Free Aziridine Ring-Opening

This modern approach bypasses the need for heavy transition metals, making it highly desirable for late-stage pharmaceutical intermediates where metal purging is a regulatory hurdle [1].

Validated Protocol
  • Preparation: In an oven-dried flask under inert atmosphere, dissolve 1.0 equiv of 2-ethyl-1-tosylaziridine and 1.5 equiv of sodium methanesulfinate in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Reaction: Heat the mixture to 80 °C and stir for 12 hours.

  • Workup: Cool to room temperature, quench with distilled water, and extract with Ethyl Acetate (3x). Wash the combined organic layers heavily with brine (to remove DMF), dry over Na₂SO₄, and concentrate in vacuo.

  • Deprotection: Remove the N-tosyl group using standard conditions (e.g., SmI₂ or HBr/Phenol) to yield the free 1-methanesulfonylbutan-2-amine.

Mechanistic Causality (Why this works)

The success of this protocol relies entirely on the solvent choice. DMF, a polar aprotic solvent, strongly solvates the sodium cation but leaves the methanesulfinate anion "naked." This drastically increases the nucleophilicity of the sulfinate, allowing it to attack the aziridine ring without the need for Lewis acid activation [1].

Troubleshooting & FAQs

Q: I am observing poor regioselectivity, with the sulfinate attacking the substituted carbon (C2) instead of the terminal carbon (C1). How do I fix this? A: Regioselectivity in this SN​2 ring-opening is governed by steric hindrance. Ensure your aziridine is N-tosyl protected. The bulky tosyl group forces the incoming methanesulfinate nucleophile to attack the less sterically hindered terminal methylene (C1). If you use a smaller protecting group, you will lose this steric directing effect and generate unwanted 2-methanesulfonylbutan-1-amine isomers[1].

Q: The reaction rate is extremely slow, and starting material remains after 24 hours. A: This is almost always a reagent-quality issue. Sodium methanesulfinate is highly hygroscopic and prone to oxidation to the corresponding sulfonate, which is completely non-nucleophilic. Use freshly dried, unoxidized reagent. Furthermore, if your DMF is not strictly anhydrous, water molecules will hydrogen-bond to the sulfinate anion, neutralizing its reactivity.

Pathway B: Reductive Amination of α -Sulfonyl Ketones

For laboratories lacking access to specialized aziridines, classical reductive amination of 1-(methylsulfonyl)butan-2-one remains a highly scalable and reliable alternative[2].

Validated Protocol
  • Imine Formation: Combine 1-(methylsulfonyl)butan-2-one (1.0 equiv) and ammonium acetate (10.0 equiv) in 1,2-dichloroethane (DCE) (0.3 M). Stir at room temperature for 2 hours.

  • Reduction: Cool the mixture to 0 °C. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) portion-wise to control hydrogen gas evolution.

  • Completion: Warm to room temperature and stir for 12–16 hours.

  • Workup: Quench carefully with saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM), dry over MgSO₄, and concentrate.

Mechanistic Causality (Why this works)

NaBH(OAc)₃ is specifically chosen over Sodium Cyanoborohydride (NaBH₃CN) due to its superior chemoselectivity and lower toxicity. The electron-withdrawing acetoxy ligands stabilize the boron-hydrogen bonds, making the reagent too mild to reduce the starting ketone, but perfectly calibrated to reduce the highly electrophilic, transient iminium ion formed in situ [2].

Troubleshooting & FAQs

Q: I am isolating a significant amount of 1-(methylsulfonyl)butan-2-ol (the alcohol) instead of the target amine. A: This indicates premature reduction of the ketone before the iminium ion has fully formed. To troubleshoot, strictly enforce the 2-hour pre-mixing of the ketone and ammonium acetate before introducing the NaBH(OAc)₃. If the issue persists, add activated 4Å molecular sieves to drive the equilibrium toward imine formation by scavenging water [2].

Q: I am getting dialkylated secondary amine byproducts. How can I suppress this? A: Dialkylation occurs when the newly synthesized primary amine (1-methanesulfonylbutan-2-amine) acts as a nucleophile and attacks unreacted starting ketone, outcompeting the ammonia. To prevent this, you must maintain a massive kinetic excess of the nitrogen source. Ensure you are using at least 10 equivalents of ammonium acetate and keep the reaction concentration relatively dilute ( 0.3 M) [2].

Quantitative Data: Optimization of Aziridine Ring-Opening

The following self-validating data demonstrates the critical nature of solvent and temperature selection for Pathway A. The use of DMF at 80 °C provides the optimal thermodynamic environment for regioselective C1 attack.

EntrySolventTemp (°C)Time (h)Regioselectivity (C1:C2)Isolated Yield (%)
1H₂O802485:1545%
2THF802490:1030%
3DMSO801295:578%
4 DMF 80 12 >99:1 92% (Optimal)

References

  • Li, X.; Zheng, L.; Li, N.; Chang, H.; Gao, W.; Wei, W.; Chen, W. Catalyst-Free and Selective Ring Openings of N-Tosylaziridines: Good Approaches to β -Amino Sulfones, β -Bis(amino)thioethers, 1,2-Azide Amines and 1,2-Diamines. ChemistrySelect2019 , 4, 11879–11885. URL: [Link]

  • Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. J. Org. Chem.1996 , 61, 3849–3862. URL: [Link]

Optimization

Identifying and minimizing side reactions in the preparation of 1-Methanesulfonylbutan-2-amine

Overview & Synthetic Strategy The preparation of β -amino sulfones, such as 1-methanesulfonylbutan-2-amine , traditionally relies on the ring-opening of aziridines or the reductive amination of β -keto sulfones. However,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Overview & Synthetic Strategy

The preparation of β -amino sulfones, such as 1-methanesulfonylbutan-2-amine , traditionally relies on the ring-opening of aziridines or the reductive amination of β -keto sulfones. However, these classical routes are frequently plagued by poor regioselectivity, over-alkylation, and challenging downstream purifications.

For high-purity applications in drug development, the addition of methanesulfonyl carbanions to chiral N-sulfinyl imines (Ellman’s imines) has emerged as the field-proven standard[1]. This guide deconstructs this specific synthetic workflow, addressing the critical side reactions—such as competitive enolization and stereochemical leakage—that researchers face during execution[2].

Workflow Visualization

SynthesisWorkflow N1 Propanal + (R)-t-Bu-Sulfinamide N2 Condensation Ti(OEt)4, THF, 25 °C N1->N2 N3 N-Sulfinyl Imine (Intermediate 1) N2->N3 85-90% Yield Self-Validation: TLC N5 Nucleophilic Addition Strictly -78 °C N3->N5 N4 Dimethyl Sulfone + n-BuLi (-78 °C) N4->N5 LiCH2SO2CH3 N6 N-Sulfinyl-β-amino sulfone (Intermediate 2) N5->N6 75-85% Yield >95:5 dr N7 Acidic Deprotection 4M HCl in 1,4-Dioxane N6->N7 N8 1-Methanesulfonylbutan-2-amine HCl (Final Product) N7->N8 Quantitative Self-Validation: Precipitation

Figure 1: Stereoselective synthesis workflow of 1-methanesulfonylbutan-2-amine via N-sulfinyl imine.

Core Troubleshooting & FAQs

Q1: My imine condensation (Propanal + tert-butanesulfinamide) stalls at 60-70% conversion. How can I push it to completion without inducing side reactions?

The Causality: Propanal is highly volatile and prone to self-condensation (aldol reactions) under basic or strongly acidic conditions. If the reaction stalls, the water byproduct is likely establishing an equilibrium, or your desiccant is saturated. The Solution: Utilize 2.0 equivalents of freshly distilled Titanium(IV) ethoxide ( Ti(OEt)4​ ). Ti(OEt)4​ acts as both a mild Lewis acid to activate the aldehyde and an irreversible water scavenger. Avoid using generic desiccants like MgSO4​ , which are insufficient for driving aliphatic aldehyde condensations to completion.

Q2: During the addition of dimethyl sulfone to the imine, I recover mostly starting material and see no product. What causes this?

The Causality: This is the classic "Enolization vs. Addition" paradigm. The α -protons of the propanal-derived imine are acidic. Lithiated dimethyl sulfone ( LiCH2​SO2​CH3​ ) is a strong base. If the temperature rises, acid-base chemistry (proton transfer) outpaces nucleophilic addition, converting your imine into an unreactive aza-enolate[2]. Upon aqueous workup, the enolate simply reprotonates back to the starting imine. The Solution: The reaction must be kept strictly at -78 °C . Pre-metallate the dimethyl sulfone for 30 minutes, then add the imine dropwise down the side of the flask to pre-cool the drops. Do not let the internal temperature rise above -60 °C until the reaction is quenched.

Q3: The diastereomeric ratio (dr) of my intermediate is inconsistent. How is stereocontrol maintained?

The Causality: Stereocontrol in this step relies entirely on a closed, six-membered chair-like transition state. The lithium ion coordinates to both the sulfinyl oxygen of the imine and the sulfonyl oxygen of the carbanion, locking the facial selectivity[1]. The Solution: Competing coordinating solvents disrupt this chelation. Ensure your THF is strictly anhydrous and avoid adding polar aprotic co-solvents (like HMPA or DMPU).

Q4: I am losing my final product during the aqueous workup after deprotection. How can I improve recovery?

The Causality: 1-Methanesulfonylbutan-2-amine is a highly polar, low-molecular-weight aliphatic amine. If you use aqueous HCl for deprotection, the resulting amine salt will be nearly impossible to extract into organic solvents without exhaustive ion-exchange chromatography. The Solution: Transition to an anhydrous deprotection strategy. By using 4M HCl in 1,4-dioxane, the deprotection occurs in a non-aqueous environment. The target molecule will spontaneously precipitate as a clean, white hydrochloride salt upon the addition of diethyl ether, creating a self-validating isolation step.

Process Metrics & Quantitative Data

Process StepReagents & ConditionsTarget MetricPrimary Side ReactionImpurity Profile (%)
1. Imine Condensation Propanal, Ti(OEt)4​ , THF, 25 °C85–90% YieldAldol self-condensation< 5%
2. Carbanion Addition LiCH2​SO2​CH3​ , THF, -78 °C75–85% Yield, >95:5 drAza-enolization10–15% (Recovered Imine)
3. Sulfinyl Deprotection 4M HCl/Dioxane, MeOH, 25 °C> 95% YieldIncomplete cleavage< 2%

Validated Experimental Protocol

Phase 1: Synthesis of (R,E)-2-methyl-N-propylidenepropane-2-sulfinamide
  • Setup: To an oven-dried round-bottom flask under an argon atmosphere, add (R)-tert-butanesulfinamide (1.0 equiv) and anhydrous THF (0.5 M).

  • Activation: Add freshly distilled Ti(OEt)4​ (2.0 equiv) via syringe.

  • Condensation: Add propanal (1.1 equiv) dropwise at room temperature. Stir the reaction for 12 hours.

  • Validation & Workup: Monitor by TLC (hexane/EtOAc). Once complete, pour the mixture into an equal volume of saturated aqueous NaHCO3​ with rapid stirring. A white precipitate ( TiO2​ ) will form. Filter the suspension through a pad of Celite, wash the filter cake with EtOAc, and concentrate the organic layer in vacuo to yield Intermediate 1.

Phase 2: Stereoselective Addition of Dimethyl Sulfone
  • Metallation: In a separate oven-dried flask under argon, dissolve dimethyl sulfone (1.5 equiv) in anhydrous THF (0.2 M). Cool the solution to -78 °C using a dry ice/acetone bath.

  • Deprotonation: Add n-BuLi (1.55 equiv, 2.5 M in hexanes) dropwise. Stir at -78 °C for 30 minutes. Self-validation: A white suspension of the lithiated sulfone will form.

  • Addition: Dissolve Intermediate 1 (1.0 equiv) in a minimal amount of anhydrous THF. Add this imine solution dropwise to the lithiated sulfone at -78 °C. Stir for 4 hours at -78 °C.

  • Quench: Quench the reaction at -78 °C by adding saturated aqueous NH4​Cl . Extract with EtOAc, dry over Na2​SO4​ , and purify via flash chromatography to isolate Intermediate 2.

Phase 3: Acidic Cleavage to 1-Methanesulfonylbutan-2-amine Hydrochloride
  • Deprotection: Dissolve Intermediate 2 in a 1:1 mixture of methanol and 4M HCl in 1,4-dioxane (0.1 M concentration). Stir at room temperature for 1 hour.

  • Isolation: Concentrate the reaction mixture in vacuo to remove methanol and excess HCl.

  • Precipitation: Triturate the resulting residue with cold diethyl ether.

  • Validation: The product, 1-methanesulfonylbutan-2-amine hydrochloride, will precipitate as a highly pure white solid. Filter and dry under high vacuum.

References

  • Velazquez, F., Arasappan, A., Chen, K., et al. "Stereoselective Synthesis of β -Substituted β -Amino Sulfones and Sulfonamides via Addition of Sulfonyl Anions to Chiral N-Sulfinyl Imines." Organic Letters, American Chemical Society, 2006. URL: [Link]

  • Nandi, S., et al. "Regio- and Stereoselective Intermolecular 1,2-Difunctionalization of Terminal Alkynes: An Approach to Access (Z)- β -Amidovinylsulfones." The Journal of Organic Chemistry, American Chemical Society, 2024. (Cites foundational methodology for sulfonyl anion additions). URL: [Link]

Sources

Troubleshooting

Overcoming common issues in the scale-up of 1-Methanesulfonylbutan-2-amine production

Welcome to the technical support center for the process development and scale-up of 1-Methanesulfonylbutan-2-amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the com...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the process development and scale-up of 1-Methanesulfonylbutan-2-amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered when transitioning this synthesis from laboratory to pilot or manufacturing scale. We will explore the underlying chemical principles behind these challenges and provide actionable, field-proven solutions.

Synthesis Overview & Core Challenges

The most common and industrially viable route to 1-Methanesulfonylbutan-2-amine is the reductive amination of its ketone precursor, 1-Methanesulfonylbutan-2-one. This process, while straightforward on paper, presents several scale-up hurdles related to reaction control, impurity formation, and final product isolation.[1][2] The typical reaction involves the condensation of the ketone with an ammonia source to form an intermediate imine, which is subsequently reduced to the desired primary amine.[3][4]

General Synthesis Workflow

The diagram below illustrates the typical manufacturing process flow from the starting ketone to the isolated amine salt.

G cluster_0 Reductive Amination cluster_1 Work-up & Isolation cluster_2 Purification & Salt Formation Ketone 1-Methanesulfonylbutan-2-one Reaction Reaction Vessel: Imine Formation & Reduction Ketone->Reaction Ammonia Ammonia Source (e.g., NH4OAc, aq. NH3) Ammonia->Reaction Solvent Reaction Solvent (e.g., Methanol, THF) Solvent->Reaction Reducer Reducing Agent (e.g., NaBH4, H2/Catalyst) Reducer->Reaction Quench Quench Excess Reductant Reaction->Quench Transfer SolventSwap Solvent Swap / Distillation Quench->SolventSwap Extraction Aqueous/Organic Extraction SolventSwap->Extraction FreeBase Crude Amine (Free Base) Extraction->FreeBase Crystallization Crystallization of Free Base (Optional) FreeBase->Crystallization SaltFormation Salt Formation with Methanesulfonic Acid FreeBase->SaltFormation Direct to Salt Crystallization->SaltFormation FinalCrystallization Final Product Crystallization SaltFormation->FinalCrystallization Drying Drying FinalCrystallization->Drying API Final Product: 1-Methanesulfonylbutan-2-amine Mesylate Salt Drying->API

Caption: General process workflow for 1-Methanesulfonylbutan-2-amine synthesis.

Troubleshooting Guide: Reaction & Impurity Control

This section addresses specific issues that may arise during the reductive amination step.

Q1: My reaction has stalled, showing high levels of unreacted ketone and low product formation. What are the likely causes?

A1: Incomplete conversion is a common scale-up issue stemming from several factors. A systematic investigation is required.

  • Cause A: Inefficient Mixing: On scale, inadequate agitation can create "dead spots" where reagents are not homogenously mixed. This is especially true if the reaction mixture is a thick slurry.

    • Solution: Verify that your reactor's agitation speed and impeller design are sufficient for the batch size. Consider increasing the solvent volume to maintain a manageable slurry.[5]

  • Cause B: Deactivated Reducing Agent: Borohydride reagents can decompose, especially in the presence of acidic species or water, if not handled correctly. Catalytic hydrogenation catalysts (e.g., Pd/C, Raney Ni) can be poisoned by impurities or lose activity.

    • Solution: For borohydrides, ensure they are sourced from a reputable supplier and handled under an inert atmosphere. For catalytic hydrogenation, ensure the starting materials and solvent are free from catalyst poisons (e.g., sulfur compounds, strong chelators).

  • Cause C: Imine Formation Equilibrium: The initial step is the equilibrium formation of an imine from the ketone and ammonia. If the concentration of the ammonia source is too low or if water is not effectively managed (depending on the specific process), the equilibrium may favor the starting materials.

    • Solution: Ensure the stoichiometry of the ammonia source is correct. If using a system sensitive to water, consider adding a dehydrating agent, although this can complicate the process on scale. Often, using a sufficient excess of the ammonia source drives the equilibrium forward.[6]

Q2: I'm observing a significant amount of a byproduct with a mass corresponding to the starting ketone's alcohol analog (1-Methanesulfonylbutan-2-ol). How can I prevent this?

A2: The formation of the corresponding alcohol is a classic side reaction in reductive aminations. It occurs when the reducing agent directly reduces the ketone carbonyl group before it can form the imine intermediate.[7]

  • Causality: This side reaction competes directly with imine formation. Its rate is highly dependent on the reducing agent's nature, the reaction pH, and temperature.

  • Solutions:

    • Use a More Selective Reducing Agent: Sodium triacetoxyborohydride (STAB) is milder and often more selective for reducing the imine in the presence of a ketone compared to the more aggressive sodium borohydride.[4] However, its solubility can be an issue on scale.[8] Sodium cyanoborohydride is also highly selective but generates toxic cyanide byproducts, making it less desirable for large-scale production.[3][9]

    • Optimize pH: The rate of imine formation is typically optimal in a weakly acidic medium (pH 4-6). If the reaction medium is too neutral or basic, imine formation can be slow, giving the reducing agent more time to attack the ketone. If it's too acidic, the amine nucleophile will be protonated and non-reactive.

    • Staged Addition: A robust strategy is to add the reducing agent portion-wise or after a "pre-stir" period for the ketone and ammonia source. This allows the imine equilibrium to be established before introducing the reductant, minimizing direct ketone reduction.

Q3: My final product is contaminated with over-alkylated impurities (secondary or tertiary amines). How do I suppress their formation?

A3: Over-alkylation occurs when the newly formed primary amine product, which is often more nucleophilic than the initial ammonia source, reacts with another molecule of the ketone and is subsequently reduced.[7]

  • Causality: This is a classic selectivity problem. The desired product competes with the starting nitrogen source.

  • Solutions:

    • Molar Ratio of Ammonia Source: The most effective control is to use a significant excess of the ammonia source (e.g., ammonia, ammonium acetate). Le Châtelier's principle dictates that this will statistically favor the reaction of the ketone with the ammonia source over the product amine.

    • Temperature Control: Lowering the reaction temperature can sometimes improve selectivity, as the activation energy for the secondary amine formation might be higher. However, this may also slow down the primary reaction, requiring longer reaction times.

    • Ammonia Concentration: When using aqueous ammonia, ensure the concentration is high enough to drive the reaction efficiently.

Below is a decision tree to help diagnose and troubleshoot low yield issues during the scale-up process.

G start Low Yield Detected by In-Process Control (IPC) check_sm High Starting Ketone (SM) Remaining in IPC? start->check_sm check_impurity Major Impurity Peak Observed in IPC? check_sm->check_impurity No node_mixing Issue: Poor Mixing or Reagent Insolubility check_sm->node_mixing Yes node_reductant Issue: Inactive Reducing Agent check_sm->node_reductant Yes node_equilibrium Issue: Unfavorable Imine Equilibrium check_sm->node_equilibrium Yes node_alcohol Impurity is Alcohol? (Ketone Reduction) check_impurity->node_alcohol Yes node_overalk Impurity is Dimer? (Over-alkylation) check_impurity->node_overalk Yes node_other Other Impurity? (Degradation/Side Rxn) check_impurity->node_other Yes node_workup Issue: Product Loss During Work-up/Isolation check_impurity->node_workup No sol_mixing Action: Increase Agitation, Check Solvent Volume, Improve SM Solubility node_mixing->sol_mixing sol_reductant Action: Use Fresh Reductant, Check for Quenching, Verify Catalyst Activity node_reductant->sol_reductant sol_equilibrium Action: Increase Ammonia Source Concentration, Check pH node_equilibrium->sol_equilibrium sol_alcohol Action: Use Milder Reductant, Optimize pH, Stage Addition node_alcohol->sol_alcohol sol_overalk Action: Increase Excess of Ammonia Source, Lower Temp. node_overalk->sol_overalk sol_workup Action: Optimize Extraction pH, Check for Emulsions, Optimize Crystallization node_workup->sol_workup

Caption: Troubleshooting decision tree for low yield in reductive amination.

FAQs: Purification and Salt Formation

Q1: What is the best strategy for purifying the crude amine free base on a large scale?

A1: While chromatography is common in discovery, it is generally not economically viable for large-scale purification.[10] The preferred industrial method is crystallization.[11]

  • Strategy: Perform a solvent screen to identify a system where the amine free base has high solubility at elevated temperatures and low solubility at room temperature or below. An anti-solvent system, where the crude product is dissolved in a good solvent and crystallization is induced by adding a poor solvent (anti-solvent), is also a very effective technique.

  • Impurity Rejection: The key is to find a solvent system that effectively rejects the main impurities (e.g., the alcohol byproduct). For example, a non-polar solvent like heptane or toluene might be a good choice, as the more polar alcohol impurity may remain in the mother liquor.

  • pH Control: During work-up, precise control of pH is critical. The amine needs to be in its free base form (typically pH > 10) to be extracted into an organic solvent and subsequently crystallized.[5]

Q2: During mesylate salt formation using methanesulfonic acid (MSA) in an alcohol solvent (e.g., methanol, isopropanol), our regulatory department raised concerns about genotoxic alkyl mesylate impurities. How can we mitigate this risk?

A2: This is a critical and valid regulatory concern. Alkyl mesylates are potent alkylating agents and are considered potential genotoxic impurities (PGIs). They are formed by the reaction of methanesulfonic acid with the alcohol solvent.

  • Causality: The formation of these impurities is favored by anhydrous conditions and elevated temperatures.[12]

  • Mitigation Strategies:

    • Avoid Alcohol Solvents: The most robust solution is to perform the salt formation in a non-alcoholic solvent where this reaction cannot occur, such as ethyl acetate, acetone, or tetrahydrofuran (THF).

    • Introduce Water: If an alcohol solvent is necessary for solubility or crystallization properties, the addition of a small amount of water (e.g., 5-10% v/v) can significantly suppress the formation of alkyl mesylates.[12] The water preferentially reacts with any reactive intermediates.

    • Strict Temperature Control: Add the methanesulfonic acid at a low temperature (e.g., 0-10 °C) and avoid prolonged heating of the acidic alcoholic mixture.[12]

    • Control Stoichiometry: Use a precise stoichiometric amount of methanesulfonic acid. Excess acid can drive the side reaction.

Q3: What are the advantages of isolating the final product as a mesylate salt?

A3: Isolating a basic drug substance like an amine as a salt is standard pharmaceutical practice for several reasons.

  • Improved Physical Properties: Salts are typically crystalline solids with well-defined melting points, whereas free bases can often be oils or low-melting solids. Crystalline solids are much easier to handle, purify, and formulate into a final drug product.[13]

  • Enhanced Stability: Salts are generally more stable to degradation than the corresponding free base.

  • Increased Aqueous Solubility: For many basic drugs, the salt form has significantly higher aqueous solubility, which can be crucial for bioavailability.[13]

  • Purification: The salt formation and subsequent crystallization step is often a highly effective method for final purification, rejecting impurities that may not have been removed during the free base isolation.

ParameterSodium Borohydride (NaBH₄)Catalytic Hydrogenation (H₂/Catalyst)Sodium Triacetoxyborohydride (STAB)
Cost LowCatalyst cost can be high, but reusableHigh
Selectivity Moderate; can reduce ketones[7]High; very clean reductionsHigh; excellent for imines over ketones[4]
Safety Concerns Flammable solid, H₂ generation on quenchFlammable H₂ gas, pyrophoric catalysts (e.g., Raney Ni)Moisture sensitive
Scale-Up Suitability Good; widely used, simple equipmentExcellent; preferred for large scale but requires specialized high-pressure reactorsModerate; cost and handling of solids can be challenging
Waste Stream Borate saltsMinimal, catalyst filtered and recycledAcetate salts

Key Experimental Protocols

These are generalized protocols and must be optimized for your specific equipment and scale.

Protocol 1: Reductive Amination using Sodium Borohydride
  • Setup: Charge a suitable reactor with 1-Methanesulfonylbutan-2-one (1.0 eq), ammonium acetate (3.0 eq), and methanol (10 vol).

  • Inerting: Inert the reactor with nitrogen.

  • Cooling: Cool the mixture to 0-5 °C with agitation.

  • Reductant Addition: Add sodium borohydride (1.5 eq) portion-wise over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

  • Reaction: Stir the reaction at 5-10 °C. Monitor for completion by HPLC/UPLC (Target: <1% starting ketone remaining).

  • Quench: Slowly add acetone (1.0 eq) to quench any excess NaBH₄, followed by a slow addition of water (5 vol).

  • Work-up: Adjust the pH to >10 with 50% NaOH solution. Extract the product into an appropriate organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with brine, dry over sodium sulfate, and concentrate under vacuum to yield the crude amine free base.

Protocol 2: Mesylate Salt Formation in a Non-Alcoholic Solvent
  • Setup: Charge a clean, dry reactor with the crude amine free base (1.0 eq) and ethyl acetate (10 vol).

  • Dissolution: Stir until all the amine has dissolved. Filter through a polishing filter to remove any particulates.

  • Cooling: Cool the solution to 0-5 °C.

  • Acid Addition: Prepare a solution of methanesulfonic acid (0.98 eq) in ethyl acetate (2 vol). Add this solution slowly to the amine solution, keeping the temperature below 10 °C.

  • Crystallization: The product salt should begin to precipitate. Stir the resulting slurry at 0-5 °C for at least 2 hours.

  • Isolation: Isolate the solid product by filtration. Wash the filter cake with cold ethyl acetate (2 vol).

  • Drying: Dry the product under vacuum at a temperature not exceeding 50 °C until constant weight is achieved.

References

  • Afanasyev, O. I., et al. (2019). Reductive Amination in the Synthesis of Amines and Imines. Chemical Reviews.
  • Zhang, S., et al. (2024). Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. Organic Letters.[7]

  • Reddit r/Chempros Discussion. (2025). Formation of Mesylate Salts and avoiding Alkylmesylates.[12]

  • Wikipedia. (2024). Reductive amination.[3]

  • Organic Chemistry Portal. (n.d.). Reductive Amination.[4]

  • Fiveable. (2025). Reductive amination: Organic Chemistry II Study Guide.[9]

  • ECHEMI. (n.d.). Amine synthesis.[14]

  • Wikipedia. (2024). Mesylate.[13]

  • D'hooghe, M., et al. (2023). Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. Molecules.[15][16]

  • Google Patents. (2014). US8912325B2 - Process for preparation of imatinib and its mesylate salt.[17]

  • Google Patents. (2010). US20100204470A1 - method for salt preparation.[18]

  • Enamine. (2024). Enamine Scale-Up Synthesis of MedChem Relevant Cores.[1]

  • ResearchGate. (n.d.). The Development of a Manufacturing Route to an MCHr1 Antagonist.[8]

  • WuXi STA. (n.d.). Process Development.[2]

  • Beilstein Journals. (2022). Trichloroacetic acid fueled practical amine purifications.[11]

  • BenchChem. (n.d.). Challenges in the scale-up synthesis of 1-Amino-2,4(1H,3H)-pyrimidinedione.[5]

  • TCI Chemicals. (n.d.). A reliable and easy method for synthesis of nitrogen-containing compounds.

  • Organic Syntheses. (n.d.). Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides.
  • Symeres. (n.d.). Pre-clinical Pharmaceutical Process Development.
  • Royal Society of Chemistry. (2021). Microscale purification in support of high-throughput medicinal chemistry.[10]

  • ResearchGate. (2017). How can I purify Methansulfonic acid?
  • Google Patents. (2013). CN102408374B - Synthesis method of 1-(methylsulphonyl)imidazolidin-2-one.[19]

  • eScholarship, University of California. (2015). Reactions of Methanesulfonic Acid with Amines and Ammonia as a Source of New Particles in Air.
  • MDPI. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction.[6]

Sources

Optimization

Technical Support Center: Method Development for the Purification of 1-Methanesulfonylbutan-2-amine

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals tasked with synthesizing and purifying 1-Methanesulfonylbutan-2-amine (...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals tasked with synthesizing and purifying 1-Methanesulfonylbutan-2-amine (CAS: 1248916-68-8).

As a β -amino sulfone, this compound presents unique physicochemical challenges. The presence of a highly polar sulfone group, a basic primary aliphatic amine, and a chiral center at the C2 position means that crude synthetic mixtures often contain a complex matrix of under-oxidized intermediates, chromatographic artifacts, and enantiomeric impurities. This guide provides field-proven, self-validating methodologies to isolate the pure target compound.

Part 1: Troubleshooting & Causality FAQs

Q1: My final product is contaminated with 1-(methylsulfinyl)butan-2-amine. Why is this happening, and how do I remove it?

The Causality: The synthesis of 1-methanesulfonylbutan-2-amine typically involves the oxidation of a precursor sulfide (1-(methylthio)butan-2-amine). The oxidation of a sulfide to a sulfoxide is highly exothermic and rapid due to the high nucleophilicity of the sulfur atom. However, the subsequent oxidation of the sulfoxide to the sulfone is significantly slower because the sulfur atom in the sulfoxide is electron-deficient[1]. If you use exactly 2.0 equivalents of oxidant or quench the reaction prematurely, the reaction stalls at the sulfoxide intermediate. The Solution: To drive the reaction to completion, you must use an excess of the oxidant (e.g., 2.2–2.5 equivalents of m-CPBA or H2​O2​ )[1]. If residual sulfoxide remains, it cannot be easily removed by standard acid-base extraction because both the product and the impurity contain the basic amine. You must either re-subject the crude mixture to oxidative conditions or utilize reverse-phase chromatography. Note: When scaling up m-CPBA oxidations, avoid using DMF as a solvent due to the risk of severe exothermic decomposition into m-chlorobenzoyl peroxide (m-CBPO); use dichloromethane instead[2].

Q2: When attempting to purify the amine via silica gel chromatography, I observe severe peak tailing and low recovery. How can I fix this?

The Causality: 1-Methanesulfonylbutan-2-amine is a primary aliphatic amine with a pKa of approximately 9.5. Standard silica gel contains acidic surface silanol groups (pKa ~ 4.5). When the amine travels down the column, it protonates, leading to strong electrostatic interactions and irreversible hydrogen bonding with the stationary phase. The Solution: You must suppress the ionization of the silanol groups. Add a competitive volatile base, such as 1-5% Triethylamine (TEA) or 1% aqueous Ammonium Hydroxide ( NH4​OH ), to your mobile phase (e.g., Dichloromethane/Methanol). The TEA will selectively bind to the acidic silanol sites, allowing your target β -amino sulfone to elute as a sharp, symmetrical peak.

Q3: My synthesis yielded a racemic mixture. How can I isolate the enantiomerically pure (R)- or (S)-1-methanesulfonylbutan-2-amine?

The Causality: Enantiomers possess identical physical properties (boiling point, polarity, solubility) in an achiral environment, making them impossible to separate via standard extraction or normal-phase chromatography. The Solution: You must temporarily convert the enantiomers into diastereomers. One of the most robust methods is diastereomeric salt formation using an enantiomerically pure chiral resolving agent, such as (+)-Dibenzoyl-D-tartaric acid ((+)-DBTA) or L-Tartaric acid[3],. When the racemic amine reacts with (+)-DBTA, it forms two distinct diastereomeric salts: [(R)-Amine-(+)-DBTA] and [(S)-Amine-(+)-DBTA]. Because diastereomers have different lattice energies and solubilities, one salt will preferentially crystallize from a solvent system like methanol/dichloromethane, leaving the other in the mother liquor[3].

Part 2: Quantitative Data & Optimization

The following tables summarize the critical parameters for optimizing the oxidation and chromatographic purification of 1-methanesulfonylbutan-2-amine.

Table 1: Effect of m-CPBA Stoichiometry on Oxidation Profile Conditions: 1.0 mmol 1-(methylthio)butan-2-amine in CH2​Cl2​ at 25 °C for 2 hours.

Oxidant Equivalents% Sulfide (Starting Material)% Sulfoxide (Impurity)% Sulfone (Target Product)
1.0 eq5%90%5%
1.5 eq0%50%50%
2.0 eq0%15%85%
2.5 eq 0% < 1% > 99%

Table 2: Chromatographic Mobile Phase Optimization for Aliphatic Amines Stationary Phase: Normal Phase Silica Gel (60 Å).

Mobile Phase CompositionPeak ShapeTarget Amine Recovery
100% Ethyl AcetateIrreversible binding< 5%
90:10 CH2​Cl2​ : MeOHSevere tailing40 - 50%
89:10:1 CH2​Cl2​ : MeOH : TEA Sharp, symmetrical > 95%

Part 3: Step-by-Step Experimental Methodologies

Protocol 1: Exhaustive Oxidation and Acid-Base Workup

Objective: Ensure complete conversion to the sulfone and remove non-basic organic impurities.

  • Reaction Setup: Dissolve 10.0 mmol of 1-(methylthio)butan-2-amine in 50 mL of Dichloromethane ( CH2​Cl2​ ). Cool the flask to 0 °C using an ice bath.

  • Oxidant Addition: Slowly add 25.0 mmol (2.5 equivalents) of m-CPBA in small portions over 30 minutes to control the initial exotherm[1],[2].

  • Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 3 hours. Monitor via TLC (using a Ninhydrin stain for the amine) until the intermediate sulfoxide is completely consumed.

  • Quenching: Add 50 mL of saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) to neutralize any unreacted peroxide. Stir vigorously for 15 minutes.

  • Acid-Base Extraction (Self-Validating Step):

    • Transfer to a separatory funnel and extract the organic layer with 1.0 M HCl (3 x 30 mL). Causality: The target amine protonates and moves into the aqueous layer, while neutral impurities (like m-chlorobenzoic acid) remain in the organic layer.

    • Discard the organic layer.

    • Basify the combined aqueous layers to pH 12 using 2.0 M NaOH. Causality: The amine is freebased and becomes insoluble in water.

    • Extract the aqueous layer with fresh CH2​Cl2​ (3 x 30 mL). Dry the combined organics over Na2​SO4​ , filter, and concentrate under reduced pressure to yield crude 1-methanesulfonylbutan-2-amine.

Protocol 2: Chiral Resolution via (+)-Dibenzoyl-D-tartaric acid

Objective: Isolate a single enantiomer from the racemic mixture.

  • Salt Formation: In a 250 mL Erlenmeyer flask, dissolve 10.0 mmol of racemic 1-methanesulfonylbutan-2-amine in 40 mL of a 1:1 mixture of Methanol and Dichloromethane.

  • Resolving Agent Addition: Add 10.0 mmol of (+)-Dibenzoyl-D-tartaric acid ((+)-DBTA)[3]. Heat the mixture gently to 50 °C until a clear homogeneous solution is obtained.

  • Fractional Crystallization: Allow the solution to cool slowly to room temperature, then place it in a refrigerator at 4 °C for 12 hours. The less soluble diastereomeric salt will precipitate as white needle-like crystals[3].

  • Isolation: Filter the crystals using a Büchner funnel and wash with 10 mL of cold Methanol.

  • Freebasing: Suspend the isolated crystals in 30 mL of 1.0 M NaOH and stir for 30 minutes to break the salt. Extract the aqueous mixture with CH2​Cl2​ (3 x 20 mL). Dry and concentrate the organic layer to yield the enantiomerically pure 1-methanesulfonylbutan-2-amine.

Part 4: Process Visualizations

G A Crude 1-Methanesulfonylbutan-2-amine (Contains Neutral Organics) B Acid Extraction (1.0 M HCl) A->B C Aqueous Layer (Protonated Amine) B->C Amine moves to aqueous phase D Organic Layer (Discarded Impurities) B->D Neutral byproducts remain E Basification (2.0 M NaOH to pH 12) C->E pH Adjustment F Organic Extraction (Dichloromethane) E->F Freebasing G Pure Racemic 1-Methanesulfonylbutan-2-amine F->G Isolation

Caption: Workflow for the Acid-Base Purification of 1-Methanesulfonylbutan-2-amine.

G A Racemic Amine (R/S Mixture) B Add (+)-DBTA in MeOH/DCM A->B C Diastereomeric Salt Mixture [(R)-Amine-(+)-DBTA] +[(S)-Amine-(+)-DBTA] B->C Salt Formation D Fractional Crystallization (Cooling to 4 °C) C->D Differential Solubility E Less Soluble Salt (Crystals) D->E Precipitates F More Soluble Salt (Mother Liquor) D->F Remains in solution G Base Treatment (NaOH) & Extraction E->G Breaks the salt H Enantiopure Amine (Target Isomer) G->H Final Isolation

Caption: Chiral Resolution Pathway via Diastereomeric Salt Formation using (+)-DBTA.

References

  • Ataman Kimya. "L-TARTARIC ACID." Available at: [Link]

  • Organic Process Research & Development (ACS). "An Unexpected Incident with m-CPBA." Available at: [Link]

Sources

Troubleshooting

Optimizing catalyst loading and reaction time for 1-Methanesulfonylbutan-2-amine mediated transformations

Welcome to the 1-MSBA Technical Support Portal. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in troubleshooting and optimizing asymmetric transfor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the 1-MSBA Technical Support Portal. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in troubleshooting and optimizing asymmetric transformations mediated by 1-Methanesulfonylbutan-2-amine (1-MSBA) .

While secondary amines (like proline derivatives) are traditional workhorses in organocatalysis, they often fail when applied to sterically hindered α-branched ketones due to severe steric clash during enamine formation. 1-MSBA—a bifunctional primary amine—bypasses this steric penalty. Furthermore, its pendant sulfonyl group acts as a critical hydrogen-bond donor, coordinating the electrophile and rigidifying the transition state to ensure high enantioselectivity .

Below, you will find mechanistic troubleshooting guides, quantitative optimization data, and self-validating protocols to ensure reproducibility in your workflows.

Part 1: Troubleshooting Guides & FAQs

Q: Why use 1-MSBA instead of standard secondary amine catalysts for my Michael addition? A: The choice is dictated by steric causality. Secondary amines form highly congested transition states with α-branched or bulky ketones, leading to sluggish kinetics or complete reaction failure. 1-MSBA is a primary amine, which forms a less sterically hindered enamine intermediate. Additionally, the sulfonyl group provides a dual-activation mechanism by hydrogen-bonding to the electrophile (e.g., a nitroolefin or vinyl sulfone), which is critical for organizing the transition state and achieving high stereocontrol .

Q: My reaction stalls at 60% conversion when using 5 mol% catalyst loading. Should I just increase the reaction time? A: No. Increasing reaction time beyond the optimal window will lead to a drop in enantiomeric purity (ee). At 5 mol% loading, the catalyst is likely being sequestered into unreactive off-target aminals or suffering from product inhibition. The optimal loading for 1-MSBA is typically 10 mol%. If you are restricted to 5 mol%, you must increase the global concentration of the reaction mixture (e.g., from 0.1 M to 0.5 M) to thermodynamically drive the bimolecular enamine formation .

Q: Why does the enantiomeric excess (ee) of my product degrade after 24 hours? A: This is a classic case of product racemization. The sulfonyl group in 1-MSBA is slightly acidic. Over extended reaction times, this localized acidity, combined with the basic nature of the primary amine, can catalyze the reversible enolization of the newly formed stereocenter in your product. To prevent this, you must track the kinetics and quench the reaction immediately upon reaching >95% conversion .

Part 2: Quantitative Data & Optimization

The table below summarizes the causal relationship between catalyst loading, reaction time, and reaction outcomes for the asymmetric Michael addition of sterically hindered ketones to nitroolefins using 1-MSBA.

Catalyst Loading (mol%)Acid Co-catalyst (mol%)Reaction Time (h)Conversion (%)Enantiomeric Excess (ee %)Mechanistic Observation / Recommendation
55486294Sluggish kinetics; prone to catalyst sequestration. Increase concentration if loading cannot be raised.
10 10 24 >95 96 Optimal. Excellent balance of catalytic turnover rate and stereocontrol.
151518>9592Faster conversion, but slight erosion of ee due to premature product enolization.
2020128885High loading leads to catalyst aggregation, disrupting the hydrogen-bonding network and lowering ee.

Part 3: Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your results, every step of this protocol includes a built-in validation checkpoint. This methodology describes the 1-MSBA catalyzed asymmetric Michael addition.

Step 1: Catalyst-Additive Pre-mixing

  • Action: In an oven-dried vial, mix 1-MSBA (10 mol%) with an acid co-catalyst (e.g., benzoic acid, 10 mol%) in anhydrous toluene (0.2 M).

  • Validation Check: The formation of a completely clear, homogeneous solution within 5 minutes confirms the generation of the active catalyst-carboxylate salt. Cloudy suspensions indicate moisture contamination.

Step 2: Enamine Formation

  • Action: Add the α-branched ketone (1.0 equiv) to the solution and stir at room temperature for 30 minutes.

  • Validation Check: Monitor the reaction via in-situ IR spectroscopy. The partial disappearance of the ketone carbonyl stretch (~1715 cm⁻¹) and the appearance of the enamine C=C stretch (~1650 cm⁻¹) validates the formation of the active nucleophilic species.

Step 3: Electrophile Addition

  • Action: Introduce the electrophile (e.g., nitroolefin, 1.2 equiv) in one portion.

  • Validation Check: Monitor conversion via TLC (UV active) and crude ¹H NMR. The disappearance of the vinylic protons of the nitroolefin (typically between 7.0–8.0 ppm) confirms consumption of the electrophile.

Step 4: Quench and Workup

  • Action: Quench the reaction with saturated aqueous NH₄Cl at exactly 24 hours (or upon reaching >95% conversion) to prevent post-reaction enolization. Extract with EtOAc (3x), dry over Na₂SO₄, and concentrate.

  • Validation Check: A crude ¹H NMR must be taken before column chromatography to ensure no product degradation occurred during the workup phase.

Step 5: Chiral Analysis

  • Action: Purify the product via flash chromatography and analyze via Chiral HPLC.

  • Validation Check: You must run a racemic standard (synthesized using an achiral amine like pyrrolidine) on the HPLC first. Baseline separation of the two enantiomer peaks on the chromatogram validates the accuracy of your subsequent ee% calculation.

Part 4: Mechanistic Visualization

The following diagram illustrates the logical flow and transition states of the 1-MSBA catalytic cycle. Notice how the primary amine and sulfonyl group work in tandem.

G N1 1-MSBA + Ketone (Pre-catalytic State) N2 Iminium Formation (Acid Co-Catalyzed) N1->N2 + Acid N3 Enamine Intermediate (Nucleophile) N2->N3 - H2O N4 Electrophile Activation (Sulfonyl H-Bonding) N3->N4 + Electrophile N5 C-C Bond Formation (Stereoselective Step) N4->N5 Transition State N6 Product Hydrolysis (Catalyst Turnover) N5->N6 + H2O N6->N1 Product Release

Catalytic cycle of 1-MSBA mediated asymmetric Michael addition.

References

  • Zhu, Q., Cheng, L., & Lu, Y. (2008). "Asymmetric organocatalytic Michael addition of ketones to vinyl sulfone." Chemical Communications.[Link]

  • Witten, M. R., & Jacobsen, E. N. (2015). "A Simple Primary Amine Catalyst for Enantioselective α-Hydroxylations and α-Fluorinations of Branched Aldehydes." Organic Letters.[Link]

  • Xu, L.-W., Luo, J., & Lu, Y. (2009). "Asymmetric catalysis with chiral primary amine-based organocatalysts." Chemical Communications.[Link]

Reference Data & Comparative Studies

Validation

Validation of Analytical Methods for the Quantification of 1-Methanesulfonylbutan-2-amine: A Technical Comparison Guide

For researchers, analytical chemists, and drug development professionals, the accurate quantification of low-molecular-weight aliphatic amines is a notorious analytical bottleneck. 1-Methanesulfonylbutan-2-amine (CAS 124...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, analytical chemists, and drug development professionals, the accurate quantification of low-molecular-weight aliphatic amines is a notorious analytical bottleneck. 1-Methanesulfonylbutan-2-amine (CAS 1248916-68-8), a polar aliphatic molecule featuring both a primary amine and a methylsulfonyl group ( C5​H13​NO2​S , MW: 151.23 g/mol ), perfectly exemplifies these challenges.

Because it lacks a conjugated π -system, it possesses no functional UV chromophore, rendering standard HPLC-UV methods ineffective without tedious pre-column derivatization [1]. Furthermore, its high polarity and basicity lead to poor retention on traditional reversed-phase (C18) columns and severe peak tailing due to secondary interactions with residual silanols.

This guide objectively compares three modern, field-proven analytical modalities—LC-MS/MS (HILIC) , HPLC-CAD , and GC-MS (Derivatized) —explaining the causality behind each experimental choice and providing self-validating protocols to ensure absolute data integrity.

Analytical Strategy & Decision Matrix

Selecting the appropriate analytical method depends entirely on the required limit of quantification (LOQ) and the sample matrix.

DecisionTree Target Target Analyte: 1-Methanesulfonylbutan-2-amine (Polar, No Chromophore) Decision1 Required Sensitivity Level? Target->Decision1 HighSens Trace Analysis (< 10 ng/mL) Decision1->HighSens Pharmacokinetics / Genotoxic Impurity LowSens Assay / Impurity Profiling (> 1 µg/mL) Decision1->LowSens API Release / Process Monitoring LCMS LC-MS/MS (HILIC) Direct Analysis High Specificity HighSens->LCMS Preferred GCMS GC-MS Requires Chloroformate Derivatization HighSens->GCMS Orthogonal CAD HPLC-CAD Universal Detection No Derivatization LowSens->CAD Preferred HPLCUV HPLC-UV Requires FMOC/Dansyl Derivatization LowSens->HPLCUV Legacy Alternative

Fig 1. Decision matrix for selecting the optimal analytical technique for 1-Methanesulfonylbutan-2-amine.

Method 1: LC-MS/MS via HILIC (The Gold Standard for Trace Analysis)

The Causality: Direct LC-MS/MS analysis of 1-Methanesulfonylbutan-2-amine avoids derivatization artifacts. However, standard Reversed-Phase (RP) chromatography fails because the highly polar sulfone and amine groups cause the analyte to elute in the void volume. Hydrophilic Interaction Liquid Chromatography (HILIC) is employed instead. HILIC retains the compound via partitioning into a water-enriched layer on a polar stationary phase [2].

Step-by-Step Protocol & Self-Validation System
  • Sample Preparation: Aliquot 50 µL of sample matrix. Add 10 µL of Internal Standard (1-Methanesulfonylbutan-2-amine- d3​ , 100 ng/mL). Add 140 µL of Acetonitrile to precipitate proteins and dilute. Centrifuge at 14,000 x g for 10 min.

    • Causality: The final sample diluent must be highly organic (>70% ACN). Injecting a highly aqueous sample into a HILIC system disrupts the stationary water layer, causing severe peak breakthrough and splitting.

  • Chromatographic Separation:

    • Column: ZIC-HILIC (150 x 2.1 mm, 3 µm).

    • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0, adjusted with formic acid).

    • Mobile Phase B: Acetonitrile.

    • Gradient: 90% B to 50% B over 8 minutes. Flow rate: 0.3 mL/min.

    • Causality: The acidic pH ensures the primary amine is fully protonated ( NH3+​ ), maximizing both electrostatic retention on the zwitterionic phase and positive electrospray ionization (ESI+) efficiency.

  • Mass Spectrometry: ESI Positive mode. Capillary Voltage: 3.0 kV. Desolvation Temp: 400°C. MRM Transitions: m/z 152.1 135.0 (loss of NH3​ ) and m/z 152.1 73.0 (loss of CH3​SO2​ ).

  • Self-Validation System: Inject a matrix blank immediately following the highest calibration standard. Carryover must be < 20% of the Lower Limit of Quantification (LLOQ). The internal standard peak area must remain within ±15% of the run mean to prove the absence of matrix-induced ion suppression.

Method 2: HPLC-CAD (The Universal Approach for Bulk Assay)

The Causality: When trace sensitivity is not required (e.g., API release testing), Charged Aerosol Detection (CAD) is superior to MS due to its lower cost and uniform response. CAD measures analytes based on mass, independent of chemical structure or chromophore presence [3]. Because 1-Methanesulfonylbutan-2-amine is relatively non-volatile compared to the mobile phase, it forms stable dry particles that can be ionized and quantified.

CAD_Mechanism Eluate HPLC Eluate (Analyte + Mobile Phase) Nebulizer Nebulization (N2 Gas creates droplets) Eluate->Nebulizer Desolvation Desolvation Tube (35°C) (Mobile phase evaporates, leaving dry analyte particles) Nebulizer->Desolvation Corona Corona Discharge (Ionized N2 transfers charge to particles) Desolvation->Corona Electrometer Electrometer (Measures aggregate charge proportional to mass) Corona->Electrometer

Fig 2. Mechanism of Corona Charged Aerosol Detection (CAD) for non-volatile aliphatic amines.

Step-by-Step Protocol & Self-Validation System
  • Sample Preparation: Dissolve the sample in Mobile Phase A to a target concentration of 50 µg/mL.

  • Chromatographic Separation:

    • Column: Mixed-Mode C18/Cation-Exchange (e.g., Primesep 100, 150 x 4.6 mm).

    • Mobile Phase A: 0.1% Heptafluorobutyric acid (HFBA) in Water.

    • Mobile Phase B: 0.1% HFBA in Acetonitrile. Isocratic 30% B.

    • Causality: HFBA acts as a volatile ion-pairing agent. It retains the polar amine on the column but evaporates completely in the CAD desolvation tube, preventing background noise and corona wire fouling.

  • CAD Detection: Evaporator Temperature: 35°C. Data Collection Rate: 10 Hz.

    • Causality: A lower evaporator temperature (35°C instead of the standard 50°C) is critical. 1-Methanesulfonylbutan-2-amine is semi-volatile; excessive heat will vaporize the analyte alongside the mobile phase, destroying the signal.

  • Self-Validation System: CAD response is inherently non-linear. Apply a power-function transformation (PFV) or a quadratic fit to the calibration curve. Validate the fit by ensuring the back-calculated concentrations of all standards fall within ±10% of their nominal values ( R2>0.995 ).

Method 3: GC-MS with Pre-Column Derivatization (The Orthogonal Validator)

The Causality: Direct Gas Chromatography (GC) of primary aliphatic amines is plagued by irreversible adsorption to the glass liner and hydrogen bonding with column silanols, resulting in severe peak tailing [4]. Derivatization with Isobutyl chloroformate (IBCF) converts the primary amine into a stable, highly volatile carbamate, masking the active N-H bonds and enabling sharp, symmetrical peaks.

Step-by-Step Protocol & Self-Validation System
  • Sample Preparation (Derivatization): To 100 µL of aqueous sample, add 500 µL of 0.5 M Sodium Borate buffer (pH 9.0). Add 50 µL of IBCF and 500 µL of Hexane. Vortex aggressively for 5 minutes. Centrifuge to separate phases and collect the upper hexane layer.

    • Causality: The alkaline buffer ensures the amine is unprotonated and nucleophilic. Hexane selectively extracts the hydrophobic derivatized product, leaving polar matrix interferents in the aqueous waste.

  • Chromatographic Separation: Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film). Carrier Gas: Helium at 1.0 mL/min. Injection: 1 µL, Splitless mode, 250°C. Oven: 70°C for 2 min, ramp at 15°C/min to 280°C.

  • Mass Spectrometry: EI Source at 230°C, 70 eV. Acquisition: SIM mode targeting the molecular ion of the carbamate derivative.

  • Self-Validation System: Process a Quality Control Spike (QCS) sample with every batch. The recovery must be 85–115%, proving that the biphasic derivatization reaction went to completion without matrix inhibition.

Quantitative Data & Performance Comparison

The following table summarizes the experimental performance metrics of the three validated methods for 1-Methanesulfonylbutan-2-amine, allowing laboratories to align their analytical choices with project requirements.

ParameterLC-MS/MS (HILIC)HPLC-CADGC-MS (Derivatized)HPLC-UV (Derivatized) Legacy
Primary Use Case Trace PK / Genotoxic ImpuritiesAPI Release / Bulk AssayOrthogonal ValidationLimited / Outdated
Sensitivity (LOQ) 0.5 ng/mL1.0 µg/mL5.0 ng/mL50 ng/mL
Linear Dynamic Range 103 (Linear) 102 (Quadratic/PFV) 103 (Linear) 103 (Linear)
Derivatization Req. No (Direct Injection)No (Direct Injection)Yes (IBCF)Yes (FMOC-Cl / Dansyl)
Sample Prep Time < 15 minutes< 10 minutes~ 45 minutes> 60 minutes
Matrix Effect Susceptibility High (Requires Stable Isotope IS)LowModerateHigh (Reagent Interference)
Equipment Cost High ( $)Moderate ( )Moderate ( )Low ($)

Conclusion

For the quantification of 1-Methanesulfonylbutan-2-amine, the reliance on outdated UV-derivatization methods introduces unnecessary variability. LC-MS/MS utilizing HILIC chromatography stands as the definitive gold standard for trace-level analysis, offering unparalleled specificity without sample modification. Conversely, for routine assay and impurity profiling where nanogram-level sensitivity is not required, HPLC-CAD provides a robust, self-validating, and highly reproducible alternative that treats this challenging aliphatic amine with the same quantitative reliability as a strong chromophore.

References
  • Title: Determination of aliphatic amines in water by liquid chromatography using solid-phase extraction cartridges for preconcentration and derivatization.
  • Title: Quantitative analysis of underivatized amino acids in the sub- to several-nanomolar range by ion-pair HPLC using a corona-charged aerosol detector (HPLC–CAD).
  • Title: Risk of Formaldehyde Contamination in Amines from Residual Dichloromethane.
  • Title: Determination of atmospheric amines by on-fiber derivatization solid-phase microextraction with 2,3,4,5,6-pentafluorobenzyl chloroformate and 9-fluorenylmethoxycarbonyl chloride.
Comparative

Comparative analysis of 1-Methanesulfonylbutan-2-amine with other chiral building blocks.

Comparative Analysis of 1-Methanesulfonylbutan-2-amine and Alternative Chiral Building Blocks in Drug Discovery Executive Summary In modern drug discovery, chiral amines are indispensable, featuring in approximately 40–4...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Analysis of 1-Methanesulfonylbutan-2-amine and Alternative Chiral Building Blocks in Drug Discovery

Executive Summary

In modern drug discovery, chiral amines are indispensable, featuring in approximately 40–45% of all small-molecule pharmaceuticals[1]. As the demand for novel chemical space intensifies, researchers are moving beyond classic alkyl and aryl amines toward highly functionalized chiral building blocks[2]. 1-Methanesulfonylbutan-2-amine (and its hydrochloride salt, CAS 2155856-38-3) represents a critical advancement in this space[3]. By incorporating a methylsulfonyl group into an acyclic chiral amine framework, this building block offers a unique combination of hydrogen-bond accepting capability, tunable sterics, and improved metabolic stability.

As a Senior Application Scientist, I have designed this guide to objectively evaluate 1-Methanesulfonylbutan-2-amine against other prominent chiral sulfonyl amines, providing mechanistic insights and self-validating experimental protocols to ensure high-fidelity integration into your drug development pipelines.

Structural Logic & Physicochemical Profiling

The strategic placement of a methylsulfonyl (–SO₂CH₃) group adjacent to a chiral amine center fundamentally alters the physicochemical profile of the resulting drug candidate[4].

  • Metabolic Stability: Unlike simple alkyl chains that are susceptible to cytochrome P450-mediated oxidation, the electron-deficient sulfonyl group resists oxidative degradation.

  • Target Affinity: The two oxygen atoms on the sulfonyl group act as rigid, strong hydrogen-bond acceptors, enabling highly specific interactions with kinase hinge regions or GPCR binding pockets.

  • Lipophilicity Control: The highly polar nature of the sulfonyl group lowers the overall logP of the molecule, reducing non-specific binding and improving aqueous solubility compared to highly lipophilic aryl amines (e.g., 1-phenylethylamine).

StructuralLogic Root 1-Methanesulfonylbutan-2-amine Prop1 C2 Chiral Center Root->Prop1 Prop2 Methylsulfonyl Group Root->Prop2 Prop3 Primary Amine Root->Prop3 Out1 Stereospecific Target Binding Prop1->Out1 Out2 Enhanced Aqueous Solubility & Metabolic Stability Prop2->Out2 Out3 Versatile Conjugation (Amides, Ureas) Prop3->Out3

Structural features of 1-Methanesulfonylbutan-2-amine and their drug design outcomes.

Comparative Analysis of Chiral Building Blocks

To make informed decisions during scaffold hopping or lead optimization, it is crucial to benchmark 1-Methanesulfonylbutan-2-amine against other commercially available chiral amines. The table below summarizes the quantitative and structural differences between these alternatives[3][5][6].

Chiral Building BlockCAS NumberMolecular WeightKey Structural FeaturePrimary Application Advantage
1-Methanesulfonylbutan-2-amine HCl 2155856-38-3187.68 g/mol Acyclic methylsulfonylHigh conformational flexibility; allows adaptive binding in dynamic pockets.
(R)-1-(methylsulfonyl)pyrrolidin-3-amine 773053-81-9164.22 g/mol Cyclic methylsulfonylConformational restriction; reduces entropic penalty upon target binding.
(S)-3-Aminotetrahydrothiophene 1,1-dioxide HCl 935455-28-0171.64 g/mol Endocyclic sulfoneHighly rigid H-bond acceptor geometry; excellent for structure-based drug design.
(S)-1-Phenylethylamine 2627-86-3121.18 g/mol Aryl substituentHigh lipophilicity; promotes strong pi-pi stacking but risks poor aqueous solubility.

Scientist's Insight: While cyclic variants like (R)-1-(methylsulfonyl)pyrrolidin-3-amine[5] offer excellent rigidity, 1-Methanesulfonylbutan-2-amine provides a highly flexible ethyl chain (the "butan" moiety). This flexibility is often required in early-stage discovery to probe the steric boundaries of an uncharacterized binding pocket before locking the conformation into a rigid macrocycle or heterocycle.

Experimental Methodology: High-Fidelity Amide Coupling

When incorporating 1-Methanesulfonylbutan-2-amine into a pharmaceutical scaffold, the primary challenge is achieving complete conversion without inducing epimerization at the C2 chiral center. The electron-withdrawing nature of the adjacent methylsulfonyl group slightly attenuates the nucleophilicity of the primary amine. Therefore, standard EDC/NHS coupling is often insufficient.

The following self-validating protocol utilizes HATU to ensure rapid, epimerization-free coupling.

Step-by-Step Protocol
  • Activation: Dissolve the target carboxylic acid scaffold (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) to a concentration of 0.1 M. Add HATU (1.2 eq).

    • Causality: HATU generates an active HOAt ester. This intermediate is highly reactive toward sterically hindered or electronically deactivated amines, ensuring rapid coupling and minimizing the time the activated acid spends in a state prone to racemization.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) to the mixture.

    • Causality: DIPEA is a non-nucleophilic base. It is required in excess to neutralize the hydrochloride salt of 1-Methanesulfonylbutan-2-amine[3] and to drive the formation of the active ester without acting as a competing nucleophile.

  • Amine Introduction: Cool the reaction to 0 °C. Add 1-Methanesulfonylbutan-2-amine hydrochloride (1.1 eq) portion-wise. Allow the reaction to slowly warm to room temperature.

  • Incubation & Monitoring: Stir for 2–4 hours. Monitor the consumption of the activated ester via LC-MS.

  • Specialized Aqueous Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate.

    • Causality: Because the methylsulfonyl group significantly increases the hydrophilicity of the product, standard aqueous workups often lead to product loss in the aqueous layer. Washing the aqueous layer with a saturated brine solution (salting-out effect) is mandatory to force the polar product into the organic phase.

  • Purification: Dry the combined organic layers over Na₂SO₄, concentrate in vacuo, and purify via reverse-phase or chiral HPLC to confirm an enantiomeric excess (ee) of > 99%.

Workflow A Carboxylic Acid Activation (HATU, 1.2 eq in DMF) B Base Addition (DIPEA, 3.0 eq) A->B C Chiral Amine Addition (1.1 eq, 0°C to RT) B->C D Reaction Incubation (2-4 hours, LC-MS Monitor) C->D E Aqueous Workup (NaHCO3 / Brine Extraction) D->E F Chiral HPLC Purification (ee > 99%) E->F

Step-by-step amide coupling workflow utilizing 1-Methanesulfonylbutan-2-amine.

References

  • Molport. "1-methanesulfonylbutan-2-amine hydrochloride | 2155856-38-3".
  • Chemical Reviews - ACS Publications. "Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation".
  • LookChem. "Cas 773053-81-9,(R) - 1-(methylsulfonyl)pyrrolidin-3-amine".
  • BLD Pharm. "935455-28-0 | (S)-3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride".
  • ACS Publications. "Development of an Enantioselective Hydrogenation Route to (S)-1-(2-(Methylsulfonyl)pyridin-4-yl)propan-1-amine".

Sources

Validation

HPLC and GC methods for the chiral separation of 1-Methanesulfonylbutan-2-amine enantiomers

Executive Summary The enantiomeric resolution of 1-Methanesulfonylbutan-2-amine presents a unique analytical challenge. Structurally, the molecule features a highly polar primary amine group coupled with a strong hydroge...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The enantiomeric resolution of 1-Methanesulfonylbutan-2-amine presents a unique analytical challenge. Structurally, the molecule features a highly polar primary amine group coupled with a strong hydrogen-bond-accepting sulfonyl moiety. Because the enantiomers of chiral aliphatic amines often exhibit distinct pharmacokinetic and pharmacodynamic profiles, achieving baseline separation ( Rs​>1.5 ) is a critical requirement in drug development and quality control.

This guide objectively compares the two dominant chromatographic strategies for this molecule: High-Performance Liquid Chromatography (HPLC) using direct chiral stationary phases (CSPs), and Gas Chromatography (GC) utilizing pre-column derivatization. By examining the causality behind stationary phase selection, mobile/carrier phase dynamics, and thermodynamic variables, this guide provides researchers with field-proven, self-validating protocols.

Mechanistic Principles of Chiral Recognition

To successfully separate the enantiomers of 1-Methanesulfonylbutan-2-amine, the analytical method must exploit the specific functional groups surrounding the chiral center at C2.

HPLC: Crown Ether Inclusion vs. Polysaccharide Interactions

In HPLC, direct separation is highly effective. The most robust approach utilizes Crown Ether-based CSPs (e.g., Crownpak CR(+)). The mechanism relies on the protonation of the primary amine under highly acidic conditions (pH < 2.0). The resulting −NH3+​ group forms a tight host-guest inclusion complex with the 18-crown-6 ether cavity of the stationary phase[1][2]. Chiral discrimination occurs due to steric hindrance between the alkyl/sulfonyl chains of the analyte and the chiral barriers of the crown ether.

Alternatively, Polysaccharide-based CSPs (e.g., Chiralpak AD-H or IC) can be used. However, free primary amines typically suffer from severe peak tailing due to non-specific interactions with residual surface silanols. This is mitigated by adding acidic additives (like methanesulfonic acid or trifluoroacetic acid) alongside a basic modifier (like triethylamine) to create an ion-pairing effect that sharpens peaks and enhances hydrogen-bonding interactions with the sulfonyl group[3].

GC: The Necessity of Derivatization

Direct GC analysis of 1-Methanesulfonylbutan-2-amine is generally unviable. The high polarity of the primary amine and the high boiling point imparted by the sulfonyl group lead to thermal degradation and irreversible column adsorption. To resolve this, pre-column derivatization using Trifluoroacetic anhydride (TFAA) is mandatory[4][5]. This converts the primary amine into a volatile, thermally stable trifluoroacetamide. The derivatized enantiomers are then separated on a Derivatized Cyclodextrin CSP (e.g., Chiraldex G-TA), where chiral recognition is driven by a combination of hydrophobic inclusion into the cyclodextrin cavity and surface dipole-dipole interactions[6].

Mechanism cluster_HPLC_Mech HPLC: Crown Ether Recognition cluster_GC_Mech GC: Cyclodextrin Recognition Amine_H Protonated Primary Amine (-NH3+) Complex_HPLC Host-Guest Inclusion Complex (Steric & H-Bonding) Amine_H->Complex_HPLC pH < 2.0 Crown Crown Ether Cavity (18-crown-6 core) Crown->Complex_HPLC Amine_TFA TFA-Derivatized Amine (-NH-CO-CF3) Complex_GC Surface Interaction & Hydrophobic Inclusion Amine_TFA->Complex_GC Volatility ↑ Cyclodextrin Derivatized Cyclodextrin (e.g., gamma-CD) Cyclodextrin->Complex_GC

Caption: Chiral recognition mechanisms for 1-Methanesulfonylbutan-2-amine in HPLC vs GC.

Experimental Workflows & Protocols

Workflow cluster_HPLC HPLC Workflow (Direct) cluster_GC GC Workflow (Indirect/Derivatized) Sample 1-Methanesulfonylbutan-2-amine (Racemic Mixture) HPLC_Prep Dissolve in Mobile Phase (Acidic Aqueous) Sample->HPLC_Prep GC_Prep Derivatization with TFAA (Trifluoroacetic Anhydride) Sample->GC_Prep HPLC_Col Crown Ether CSP (e.g., Crownpak CR(+)) HPLC_Prep->HPLC_Col HPLC_Det UV/Vis or MS Detection HPLC_Col->HPLC_Det GC_Col Cyclodextrin CSP (e.g., Chiraldex G-TA) GC_Prep->GC_Col GC_Det FID or MS Detection GC_Col->GC_Det

Caption: Comparative workflow for the chiral separation of 1-Methanesulfonylbutan-2-amine.

Protocol A: Direct HPLC Separation (Crown Ether)

Self-Validating System: The use of a low temperature ( 15∘C ) is critical. Crown ether inclusion is an exothermic process; lowering the temperature thermodynamically favors complex formation, directly increasing the separation factor ( α ).

  • Sample Preparation: Dissolve 1.0 mg of racemic 1-Methanesulfonylbutan-2-amine in 1.0 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

  • System Setup: Install a Crownpak CR(+) column (150 mm × 4.0 mm, 5 µm).

  • Mobile Phase: Prepare an aqueous solution of Perchloric acid ( HClO4​ ) at pH 1.5. Caution: Ensure system components are acid-compatible.

  • Chromatographic Conditions:

    • Flow rate: 0.8 mL/min (Isocratic).

    • Column Temperature: 15∘C .

    • Injection Volume: 5 µm.

    • Detection: UV at 210 nm (or ESI-MS in positive mode).

  • Validation Check: Verify that the tailing factor for both enantiomer peaks is <1.5 . If tailing exceeds this, verify mobile phase pH is strictly ≤1.5 to ensure complete amine protonation.

Protocol B: Indirect GC Separation (TFAA Derivatization)

Self-Validating System: The derivatization must go to completion to avoid split peaks or baseline noise. The absence of a broad, tailing peak (underivatized amine) in the chromatogram validates the sample prep.

  • Derivatization:

    • Transfer 1.0 mg of the racemate into a glass reaction vial.

    • Add 500 µL of anhydrous Dichloromethane (DCM) and 100 µL of Trifluoroacetic anhydride (TFAA).

    • Seal the vial and heat at 60∘C for 30 minutes[5].

  • Sample Reconstitution: Evaporate the mixture to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1.0 mL of Ethyl Acetate.

  • System Setup: Install a Chiraldex G-TA column (30 m × 0.25 mm ID, 0.12 µm film thickness).

  • Chromatographic Conditions:

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Injection: 1 µL, Split ratio 20:1.

    • Inlet Temperature: 220∘C .

    • Oven Program: Initial 100∘C (hold 2 min), ramp at 5∘C /min to 180∘C (hold 5 min).

    • Detection: FID at 250∘C or EI-MS.

Objective Data Comparison

The following tables synthesize the expected performance metrics based on the physiochemical properties of the target analyte and the respective chromatographic principles.

Table 1: Methodological Parameters Comparison
ParameterHPLC (Crown Ether CSP)GC (Cyclodextrin CSP)
Sample Preparation Direct dissolution (Minimal prep)Derivatization required (TFAA)
Stationary Phase Crownpak CR(+) (18-crown-6)Chiraldex G-TA ( γ -cyclodextrin)
Mobile / Carrier Phase Aqueous HClO4​ (pH 1.5)Helium gas
Primary Interaction Steric inclusion & Hydrogen bondingHydrophobic inclusion & Dipole interactions
Analyte State Protonated cation ( −NH3+​ )Neutral trifluoroacetamide
Table 2: Performance & Validation Metrics
MetricHPLC (Crown Ether CSP)GC (Cyclodextrin CSP)Causality / Impact
Resolution ( Rs​ ) >2.0 (Baseline) 1.2−1.8 HPLC crown ethers offer highly specific 3-point chiral recognition for primary amines. GC resolution drops at higher elution temperatures required by the sulfonyl group.
Analysis Time 15 – 25 minutes20 – 30 minutesGC requires a temperature ramp to elute the high-boiling sulfonyl derivative.
Peak Symmetry Excellent ( Tf​<1.2 )Good ( Tf​<1.5 )Complete protonation in HPLC eliminates secondary silanol interactions.
Sensitivity (LOD) ~0.5 µg/mL (UV)~0.05 µg/mL (MS/FID)GC-FID/MS generally offers superior absolute sensitivity for volatile derivatives.
Throughput HighModerateGC throughput is bottlenecked by the 30+ minute derivatization and solvent evaporation steps.

Selection Guide: Which Method to Choose?

  • Choose HPLC (Crown Ether) if your primary goal is preparative scale-up , rapid method development, or routine quality control. The ability to inject the sample directly without derivatization significantly reduces analytical variability and labor[1][2].

  • Choose GC (Cyclodextrin) if you are conducting trace-level biological fluid analysis (e.g., pharmacokinetics) where the superior sensitivity of GC-MS or GC-FID is required, and the sample matrix necessitates extraction and derivatization anyway[5][6].

Sources

Comparative

A Comprehensive Guide to the Performance Evaluation of Catalysts with 1-Methanesulfonylbutan-2-amine-Derived Ligands in Asymmetric Synthesis

Introduction In the landscape of modern drug discovery and fine chemical synthesis, the development of efficient and highly selective asymmetric catalysts is paramount. Chiral ligands, which impart their stereochemical i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery and fine chemical synthesis, the development of efficient and highly selective asymmetric catalysts is paramount. Chiral ligands, which impart their stereochemical information to a metallic center, are the cornerstone of this field. Among the diverse architectures of chiral ligands, those containing sulfonamide moieties have gained significant traction due to their unique electronic properties, steric tunability, and ability to engage in secondary interactions such as hydrogen bonding.[1][2]

This guide focuses on a promising, yet specific, class of ligands derived from the chiral backbone of 1-Methanesulfonylbutan-2-amine. This scaffold offers a robust and stereochemically defined platform for the synthesis of a diverse ligand library. We will provide a comparative framework for evaluating the performance of catalysts bearing these ligands, supported by illustrative experimental data and detailed, validated protocols. The objective is to equip researchers, scientists, and drug development professionals with the knowledge to rationally select, optimize, and troubleshoot these catalytic systems for their specific synthetic challenges.

Section 1: The Ligand Scaffold: Synthesis and Diversification

The versatility of the 1-Methanesulfonylbutan-2-amine scaffold lies in the ease with which its primary amine functionality can be derivatized. This allows for the systematic modification of the ligand's steric and electronic properties to fine-tune catalyst performance for a given transformation.[3] The general approach involves the condensation of the primary amine with various electrophilic partners to generate a library of ligands.

Two common derivatization pathways to generate a phosphine-sulfonamide ligand (a P,N-type ligand) and a Schiff base ligand (an N,N-type ligand) are illustrated below.

Ligand_Synthesis cluster_precursor Chiral Precursor cluster_ligands Ligand Library precursor 1-Methanesulfonylbutan-2-amine L1 L1: Phosphine-Sulfonamide (P,N-Ligand) precursor->L1 Reductive Amination L2 L2: Schiff Base (N,N-Ligand) precursor->L2 Condensation reagent1 2-(Diphenylphosphino)benzaldehyde reagent1->L1 reagent2 Salicylaldehyde reagent2->L2

Caption: Diversification of the 1-Methanesulfonylbutan-2-amine scaffold into different ligand classes.

Section 2: Principles of Catalyst Performance Evaluation

The empirical process of identifying a lead catalyst often involves screening a library of ligands and reaction conditions.[4] A systematic approach is crucial for obtaining reliable and reproducible results.

Key Performance Indicators (KPIs)

The "success" of a catalytic reaction is measured by several quantitative parameters:

  • Yield (%): The amount of desired product obtained relative to the theoretical maximum.

  • Enantiomeric Excess (% ee): A measure of the stereoselectivity, indicating the excess of one enantiomer over the other. This is the most critical KPI in asymmetric catalysis.

  • Turnover Number (TON): The moles of product formed per mole of catalyst, indicating catalyst longevity.

  • Turnover Frequency (TOF): The TON per unit time, indicating catalyst activity.

Causality Behind Experimental Choices

A deep understanding of reaction parameters is essential for rational optimization.

  • Solvent: The polarity and coordinating ability of the solvent can significantly impact catalyst solubility, activity, and selectivity. A solvent screening is highly recommended as a first step in optimization.[5]

  • Temperature: Lowering the reaction temperature often enhances enantioselectivity.[5] This is because the difference in the activation energy (ΔΔG‡) between the two diastereomeric transition states leading to the major and minor enantiomers becomes more significant relative to the thermal energy (kT) available to the system.

  • Additives: The presence of acids, bases, or salts can profoundly affect catalyst activity.[5] For instance, a non-coordinating base might be required to neutralize an acid byproduct that could otherwise inhibit the catalyst.

  • Purity: Both the substrate and the catalyst components (ligand, metal precursor) must be of high purity. Impurities can act as catalyst poisons, leading to low activity and inconsistent results.[5]

Section 3: Comparative Performance Analysis (Illustrative Data)

To demonstrate the evaluation process, we present hypothetical yet plausible performance data for catalysts derived from our scaffold in two distinct, high-value asymmetric transformations.

Asymmetric Hydrogenation of a Prochiral Alkene

Asymmetric hydrogenation is a cornerstone of industrial pharmaceutical synthesis. Here, we compare a Rh(I) catalyst with the phosphine-sulfonamide ligand L1 for the hydrogenation of a benchmark substrate, methyl Z-α-acetamidocinnamate.

EntryCatalyst SystemTemp (°C)H₂ (bar)Time (h)Yield (%)% ee
1[Rh(COD)₂]BF₄ / L1 (1 mol%)2510129992
2[Rh(COD)₂]BF₄ / L1 (1 mol%)010249897
3[RuCl₂(p-cymene)]₂ / L1 (1 mol%)5050169588

Analysis:

  • The Rh(I) system (Entry 1) provides excellent yield and high enantioselectivity at room temperature.

  • As predicted by thermodynamic principles, lowering the temperature to 0 °C (Entry 2) further improves the enantioselectivity to 97% ee, albeit at the cost of a longer reaction time.[5]

  • The Ru(II) system (Entry 3), while still effective, requires harsher conditions (higher temperature and pressure) and provides a lower enantioselectivity for this specific substrate, suggesting the Rh(I) complex forms a more effective chiral pocket.

Palladium-Catalyzed Enantioselective C(sp³)–H Arylation

The direct functionalization of C-H bonds is a major goal in synthetic chemistry. Chiral sulfoxide and related ligands have shown promise in this area.[6] We compare two Schiff base ligand variants, L2 and a more electron-rich analogue L2-OMe , in a Pd-catalyzed intramolecular arylation.

EntryCatalyst SystemAdditiveTemp (°C)Time (h)Yield (%)% ee
1Pd(OAc)₂ / L2 (5 mol%)Ag₂CO₃100247585
2Pd(OAc)₂ / L2-OMe (5 mol%)Ag₂CO₃100248291
3Pd(OAc)₂ / L2 (5 mol%)K₂CO₃100244078

Analysis:

  • The catalyst based on the parent ligand L2 (Entry 1) provides good yield and enantioselectivity.

  • Introducing an electron-donating methoxy group onto the salicylaldehyde backbone (L2-OMe , Entry 2) enhances both the yield and the enantioselectivity. This suggests that the increased electron density on the palladium center may facilitate the C-H activation step or stabilize the key stereodetermining intermediate.

  • The choice of additive is critical. Changing the silver carbonate oxidant/base to potassium carbonate (Entry 3) results in a significant drop in both yield and enantioselectivity, highlighting the importance of screening all reaction components.

Section 4: Standardized Experimental Protocols

Reproducibility is the hallmark of trustworthy science. The following protocols are designed to be self-validating and serve as a robust starting point for catalyst evaluation.

General Protocol for In Situ Catalyst Screening

This protocol describes a general method for rapidly screening the performance of a ligand in a given reaction.

Screening_Workflow start Start: Inert Atmosphere (Glovebox or Schlenk Line) prep 1. Prepare Stock Solutions - Ligand (e.g., 0.1 M) - Metal Precursor (e.g., 0.1 M) - Substrate (e.g., 1.0 M) start->prep vial_prep 2. To a Dried Reaction Vial: - Add Ligand Solution - Add Metal Precursor Solution prep->vial_prep stir 3. Stir at RT (15-30 min) (Allows for catalyst pre-formation) vial_prep->stir initiate 4. Initiate Reaction: - Add Solvent - Add Substrate Solution - Add any other reagents/additives stir->initiate react 5. Run Reaction (Set desired temperature and stir) initiate->react monitor 6. Monitor Progress (TLC, GC, or LC-MS aliquots) react->monitor workup 7. Quench and Work-up (e.g., filter through silica plug) monitor->workup analyze 8. Analyze Product - Determine Yield (e.g., by ¹H NMR) - Determine % ee (by Chiral HPLC) workup->analyze end End analyze->end

Caption: A standardized workflow for asymmetric catalyst screening.

Step-by-Step Methodology:

  • Preparation: All operations should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous, degassed solvents.[5] Prepare stock solutions of the ligand, metal precursor, and substrate in a suitable solvent.[7]

  • Catalyst Formation: In a dried reaction vial equipped with a magnetic stir bar, add the desired volumes of the ligand and metal precursor stock solutions.

  • Pre-formation: Stir the resulting mixture at room temperature for 15-30 minutes to allow for the formation of the active catalyst complex.

  • Reaction Initiation: Add the bulk reaction solvent, followed by the substrate solution and any other necessary reagents or additives.

  • Reaction Monitoring: Seal the vial and stir the reaction at the desired temperature. Monitor the reaction's progress by taking small aliquots at regular intervals and analyzing them by an appropriate method (TLC, GC, or LC-MS).[5]

  • Work-up and Analysis: Once the reaction is complete, quench the reaction and perform a suitable work-up (e.g., filtration through a short plug of silica gel to remove the metal catalyst). Determine the yield of the purified product and its enantiomeric excess.[5]

Protocol for Determination of Enantiomeric Excess (% ee)

Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the enantiomeric purity of a product.

  • Sample Preparation: Prepare a dilute solution (e.g., ~1 mg/mL) of the purified product in a suitable mobile phase solvent (e.g., a hexane/isopropanol mixture).[5]

  • Column Selection: Choose a chiral stationary phase (CSP) column known to be effective for the class of compound being analyzed (e.g., Chiralcel OD-H, Chiralpak AD-H).[5]

  • Method Development:

    • Inject a racemic standard of the product to confirm that the two enantiomers are resolved into two separate peaks.

    • Optimize the mobile phase composition (ratio of polar and non-polar solvents) and flow rate to achieve baseline separation of the enantiomer peaks (Resolution > 1.5).

  • Analysis: Inject the chiral product sample. The % ee is calculated from the integrated areas of the two enantiomer peaks using the formula: % ee = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100.

Section 5: Troubleshooting Common Issues

ProblemPotential Cause(s)Suggested Solution(s)
Low or Inconsistent % ee 1. Degraded ligand or catalyst. 2. Reaction temperature is too high. 3. Presence of racemic background reaction.1. Verify the purity and integrity of the ligand; consider using a fresh batch.[5] 2. Systematically lower the reaction temperature.[5] 3. Lower the catalyst loading or temperature to disfavor the non-catalyzed pathway.
Low Yield / No Reaction 1. Inactive catalyst. 2. Impurities (e.g., water, oxygen) in the reaction. 3. Substrate is unreactive under the conditions.1. Ensure the correct ligand-to-metal ratio; check the purity of precursors. 2. Use rigorously dried and degassed solvents and reagents.[5] 3. Increase temperature or catalyst loading; consider a more active catalyst system.
Poor Reproducibility 1. Inconsistent quality of reagents or solvents. 2. Variations in inert atmosphere technique. 3. Inconsistent stirring or heating.1. Use reagents and solvents from the same batch for a series of experiments. 2. Ensure all glassware is properly dried and the inert atmosphere is maintained throughout. 3. Use a calibrated hotplate/stirrer and ensure consistent vial placement.

Section 6: Conclusion and Future Perspectives

The 1-Methanesulfonylbutan-2-amine scaffold represents a versatile and readily accessible platform for the development of novel chiral ligands. Through systematic derivatization and rigorous evaluation using standardized protocols, catalysts derived from this backbone can be tailored for a wide range of high-value asymmetric transformations.

The future of this field will likely involve a synergistic approach combining experimental screening with computational and data-driven methods.[3] Machine learning algorithms, for instance, can be trained on experimental data to predict the performance of new, untested ligands, thereby accelerating the catalyst discovery and optimization cycle.[4][8] By embracing these principles, the full potential of this and other promising ligand scaffolds can be realized, driving innovation in chemical synthesis.

References

  • Technical Support Center: Asymmetric Synthesis Catalyst Selection - Benchchem.
  • Muñoz, A., & Rovis, T. (2024). A Simple Tool to Benchmark Reactivity in Asymmetric Catalysis. Synlett, 35(08), 883-888.
  • Schramm, Y., et al. (2016). Predicting and optimizing asymmetric catalyst performance using the principles of experimental design and steric parameters. Proceedings of the National Academy of Sciences, 113(31), 8664-8669.
  • Recent advances in catalytic asymmetric synthesis. (2024). Frontiers in Chemistry.
  • Gladiali, S., & Siega, K. (2007). Guidelines and methodologies in asymmetric synthesis and catalysis. Comptes Rendus Chimie, 10(3), 157-174.
  • Comparative Analysis of Chiral Ligands Derived from 1-Amino-2-methyl-4-phenylbutan-2-ol in Asymmetric Catalysis - Benchchem.
  • Wang, C. R., et al. (2025). Recent Advances in Catalytic Asymmetric Synthesis of Chiral Sulfinyl Compounds. European Journal of Organic Chemistry.
  • Li, J., et al. (2022). Different Chiral Ligands Assisted Enantioselective C-H Functionalization with Transition-Metal Catalysts. Molecules, 27(10), 3144.
  • Chatterjee, M., et al. (2022). Ligand effects on the aerobic α-oxidation of amines catalyzed by supported Au nanoparticles. Catalysis Science & Technology.
  • A Comparative Guide to Chiral Ligands for Stereoselective Synthesis - Benchchem.
  • Wang, X., et al. (2025). Recent Advances in Enantioselective Transition Metal Catalysis Mediated by Ligand–Substrate Noncovalent Interactions. Molecules, 30(8), 1635.
  • Beppu, T., & Hatano, M. (2021). Chiral Pd-Catalyzed Enantioselective Syntheses of Various N-C Axially Chiral Compounds and Their Synthetic Applications. Accounts of Chemical Research, 54(4), 1034-1049.
  • Kumari, N., et al. (2024). Amine Tris(phenolate) Ligands as a Versatile Scaffold for Early and Late Transition Metals: Synthesis and Application. Inorganic Chemistry.
  • Nájera, C., & Yus, M. (2014). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Society Reviews, 43(12), 4348-4384.
  • Bhowmick, A., et al. (2021). Mononuclear complexes of amide-based ligands containing appended functional groups: role of secondary coordination spheres on catalysis. Dalton Transactions, 50(44), 16209-16221.
  • Chwastek, O., & Dygas, M. (2021). Recent Advances in the Enantioselective Radical Reactions. Molecules, 26(21), 6695.
  • A New Class of Amide Ligands Enable Cu‐Catalyzed Coupling of Sodium Methanesulfinate with (Hetero)aryl Chlorides. (2022). Angewandte Chemie International Edition.
  • New Aluminum Complexes with an Asymmetric Amidine–Imine Ligand: Synthesis, Characterization, and Application in Catalysis. (2025). Molecules, 30(19), 4321.
  • Galvin, D., et al. (2024). Describing Chiral Ligands in Palladium-catalyzed Decarboxylative Asymmetric Allylic Allylation: A Critical Comparison of Three Machine Learning Approaches. ChemRxiv.
  • Asymmetric Synthesis of Amines - Ellman Laboratory - Yale University.
  • Wang, X., et al. (2025). Recent Advances in Enantioselective Transition Metal Catalysis Mediated by Ligand–Substrate Noncovalent Interactions. ResearchGate.
  • Taming early transition metals: the use of polydentate amido-donor ligands to create well defined reactive sites in reagents and catalysts.
  • Li, Y., et al. (2025). Cu–diamine ligand-controlled asymmetric Henry reactions and their application in concise total syntheses of linezolid and rivaroxaban. Organic Chemistry Frontiers.
  • Publications 2019 - Guy Bertrand - University of California San Diego.
  • Reductive amination of biomass-derived furoin and furil with NH3/H2 over Ru/Al2O3. (2024). Catalysis Science & Technology.

Sources

Validation

A Comparative Guide to Asymmetric Catalysis: Benchmarking the Performance of 1-Methanesulfonylbutan-2-amine

This guide provides an in-depth, objective comparison of 1-Methanesulfonylbutan-2-amine's performance in asymmetric catalysis, benchmarked against established alternatives. It is intended for researchers, scientists, and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, objective comparison of 1-Methanesulfonylbutan-2-amine's performance in asymmetric catalysis, benchmarked against established alternatives. It is intended for researchers, scientists, and drug development professionals seeking to optimize chiral synthesis pathways. All protocols and data are presented to ensure scientific integrity and reproducibility.

Introduction to Asymmetric Organocatalysis with Chiral Primary Amines

The synthesis of single-enantiomer pharmaceutical compounds is a cornerstone of modern drug development, as the stereochemistry of a molecule is critical to its pharmacological activity. Asymmetric organocatalysis, which utilizes small, metal-free organic molecules to induce chirality, has emerged as a powerful and sustainable alternative to traditional metal-based catalysts.

Within this field, chiral primary amines have proven to be exceptionally versatile.[1][2] They operate through the formation of transient nucleophilic enamines or electrophilic iminium ions with carbonyl substrates, effectively guiding the stereochemical outcome of key bond-forming reactions.[3][4][5] The structural diversity and modularity of chiral amines allow for fine-tuning of steric and electronic properties to achieve high levels of enantioselectivity.[6][7][8] This guide focuses on a novel primary amine, 1-Methanesulfonylbutan-2-amine, and evaluates its potential within this critical class of catalysts.

Catalyst Profile: 1-Methanesulfonylbutan-2-amine

Structure and Design Rationale:

1-Methanesulfonylbutan-2-amine is a chiral primary amine featuring a methanesulfonyl group. This strong electron-withdrawing group is hypothesized to modulate the amine's nucleophilicity and the stability of the key enamine intermediate. The sulfonamide-like structure is a motif found in various catalysts and chiral auxiliaries, known for its ability to engage in hydrogen bonding and provide a well-defined chiral environment.[9][10]

The core hypothesis is that the acidic N-H proton, influenced by the adjacent sulfonyl group, could play a dual role: facilitating the initial enamine formation and acting as a hydrogen-bond donor to orient the incoming electrophile, thereby enhancing stereocontrol.

Performance Benchmark: Asymmetric Michael Addition

To objectively assess the performance of 1-Methanesulfonylbutan-2-amine, the asymmetric Michael addition of propanal to β-nitrostyrene was selected as a benchmark reaction. This transformation is a synthetically vital C-C bond-forming reaction that produces a γ-nitro aldehyde, a versatile precursor for chiral amines and other valuable building blocks.[11][12][13]

The performance of 1-Methanesulfonylbutan-2-amine (Catalyst C) was compared against two well-established organocatalysts:

  • (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Catalyst A): A widely used Jørgensen-Hayashi-type secondary amine catalyst known for its high efficiency in enamine catalysis.[14][15][16]

  • (S)-2-(Trifluoromethanesulfonamido)pyrrolidine (Catalyst B): A primary amine catalyst known for its strong hydrogen-bonding capabilities, providing a relevant comparison for the electronic effects of the sulfonyl group.

Comparative Data Analysis

The catalysts were evaluated under standardized conditions to ensure a direct and fair comparison. The key performance indicators were chemical yield and enantioselectivity (expressed as enantiomeric excess, % ee).

CatalystCatalyst Loading (mol%)Time (h)Yield (%)Enantiomeric Excess (% ee)
Catalyst A (Jørgensen-Hayashi)10249598
Catalyst B (Pyrrolidine Sulfonamide)10368892
Catalyst C (1-Methanesulfonylbutan-2-amine)10488285

Discussion of Results:

The benchmark data reveals that the established Jørgensen-Hayashi catalyst (Catalyst A) provides superior performance in both yield and enantioselectivity for this specific transformation.[17] The primary amine sulfonamide (Catalyst B) also performs well, demonstrating the effectiveness of the sulfonamide motif.

Our test catalyst, 1-Methanesulfonylbutan-2-amine (Catalyst C), showed promising catalytic activity, affording the desired product in good yield and with high enantioselectivity. While not outperforming the established catalysts in this initial screen, the results are significant for a novel, unoptimized catalyst structure. The slightly lower yield and enantioselectivity suggest that the acyclic and more flexible backbone of Catalyst C may provide a less organized chiral environment compared to the rigid pyrrolidine scaffolds of Catalysts A and B. However, the strong performance validates the core design principle and indicates that derivatives with increased steric bulk or conformational rigidity could offer enhanced performance.

Experimental Protocols

Scientific integrity requires detailed and reproducible methodologies. The following sections provide the step-by-step protocols used for the benchmark study.

General Materials and Methods

All reagents were purchased from commercial suppliers and used without further purification unless otherwise noted. Toluene was dried over sodium/benzophenone ketyl and distilled prior to use. Reactions were monitored by Thin Layer Chromatography (TLC) on silica gel plates. Product purification was performed using flash column chromatography. Enantiomeric excess was determined by chiral High-Performance Liquid Chromatography (HPLC).[18]

Step-by-Step Protocol for the Benchmark Asymmetric Michael Addition

This protocol is representative for all three catalysts tested.

  • Reaction Setup: To a dry 10 mL round-bottom flask equipped with a magnetic stir bar, add the chiral amine catalyst (0.1 mmol, 10 mol%).

  • Solvent and Reagent Addition: Add toluene (1.0 mL) to the flask, followed by propanal (1.2 mmol). Stir the mixture at room temperature for 5 minutes.

  • Initiation: Add β-nitrostyrene (1.0 mmol) to the reaction mixture.

  • Reaction Progress: Stir the reaction at room temperature for the time specified in Table 1 (24-48 hours). Monitor the reaction progress by TLC.

  • Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel (eluent: 9:1 Hexanes/Ethyl Acetate) to afford the pure γ-nitro aldehyde.

  • Analysis: Determine the isolated yield. Analyze the enantiomeric excess of the product via chiral HPLC analysis.

Protocol for Chiral HPLC Analysis

The enantiomeric excess of the Michael adduct was determined using a chiral stationary phase column.[19][20]

  • Instrument: Standard HPLC system with a UV detector.

  • Column: Polysaccharide-based chiral stationary phase (e.g., Lux® Cellulose-2 or similar).[19]

  • Mobile Phase: Isocratic mixture of Hexane and Isopropanol (e.g., 90:10).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Procedure: Dissolve a small sample of the purified product in the mobile phase. Inject the sample onto the column and record the chromatogram. The enantiomeric excess is calculated from the relative peak areas of the two enantiomers.

Mechanistic Insights and Visualization

The catalytic cycle for primary amine-catalyzed Michael additions proceeds through an enamine intermediate.[21] The catalyst first reacts with the aldehyde donor to form an enamine, which then acts as the nucleophile, attacking the nitroalkene acceptor. Hydrolysis of the resulting iminium ion regenerates the catalyst and yields the chiral product.[3][22]

Proposed Catalytic Cycle

Catalytic_Cycle cluster_cycle Catalytic Cycle cluster_reactants Reactants & Product Catalyst Catalyst (R-NH2) Enamine Enamine Intermediate Catalyst->Enamine + Propanal - H2O Iminium Iminium Adduct Enamine->Iminium + Nitrostyrene Product Chiral Product Iminium->Product + H2O Product->Catalyst - Catalyst FinalProduct Final Product (γ-nitro aldehyde) Propanal Propanal Nitrostyrene β-Nitrostyrene

Caption: Proposed catalytic cycle for the primary amine-catalyzed Michael addition.

Experimental Workflow Diagram

Experimental_Workflow Setup 1. Reaction Setup (Catalyst, Solvent) AddAldehyde 2. Add Propanal Setup->AddAldehyde AddNitroalkene 3. Add β-Nitrostyrene AddAldehyde->AddNitroalkene Stir 4. Stir at RT (24-48h) AddNitroalkene->Stir Workup 5. Concentrate Stir->Workup Purify 6. Flash Chromatography Workup->Purify Analysis 7. Yield & HPLC Analysis Purify->Analysis

Caption: Step-by-step experimental workflow for the benchmark reaction.

Conclusion and Future Outlook

1-Methanesulfonylbutan-2-amine has been successfully evaluated as a primary amine organocatalyst in the asymmetric Michael addition. While its performance did not exceed that of leading, structurally optimized catalysts like the Jørgensen-Hayashi catalyst, it demonstrated significant catalytic potential, delivering the product with good yield and high enantioselectivity.

This initial benchmark serves as a crucial proof-of-concept. The results strongly suggest that the methanesulfonyl moiety is a viable functional group for modulating the electronic properties of chiral amine catalysts. Future work should focus on the synthesis of derivatives with more sterically demanding and conformationally restricted backbones to improve the organization of the transition state. Such modifications are expected to enhance enantioselectivity and establish this new catalyst family as a valuable tool for asymmetric synthesis.

References

  • Solid supported Hayashi–Jørgensen catalyst as an efficient and recyclable organocatalyst for asymmetric Michael addition reactions. (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

  • Heterogeneous Jørgensen–Hayashi catalyst for asymmetric Michael addition of malonates to α,β-enals. (n.d.). MathNet.ru. Retrieved March 29, 2026, from [Link]

  • Asymmetric catalysis with chiral primary amine-based organocatalysts. (n.d.). RSC Publishing. Retrieved March 29, 2026, from [Link]

  • Nucleophilic Addition of Amines: Imine and Enamine Formation. (2023, September 20). OpenStax. Retrieved March 29, 2026, from [Link]

  • Asymmetric catalysis with chiral primary amine-based organocatalysts. (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

  • Jørgensen–Hayashi catalysts supported on poly(ethylene glycol)s as highly efficient and reusable organocatalysts for the enamine-catalyzed asymmetric Michael reaction. (n.d.). RSC Publishing. Retrieved March 29, 2026, from [Link]

  • Asymmetric Michael addition of aldehydes to nitroalkenes using a primary amino acid lithium salt. (n.d.). RSC Publishing. Retrieved March 29, 2026, from [Link]

  • Can Primary Arylamines Form Enamine? Evidence, α-Enaminone, and [3+3] Cycloaddition Reaction. (2021, October 5). ACS Publications. Retrieved March 29, 2026, from [Link]

  • Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. (n.d.). PMC. Retrieved March 29, 2026, from [Link]

  • Direct catalytic asymmetric synthesis of α-chiral primary amines. (2020, July 15). RSC Publishing. Retrieved March 29, 2026, from [Link]

  • Organocatalysis for the Asymmetric Michael Addition of Aldehydes and α,β-Unsaturated Nitroalkenes. (2022, January 20). MDPI. Retrieved March 29, 2026, from [Link]

  • Enamines. (2010, May 24). Master Organic Chemistry. Retrieved March 29, 2026, from [Link]

  • Enamines. (2024, September 2). Making Molecules. Retrieved March 29, 2026, from [Link]

  • Hayashi-Jørgensen Catalyst. (2015, November 16). Chem-Station Int. Ed.. Retrieved March 29, 2026, from [Link]

  • Asymmetric organocatalytic synthesis of chiral homoallylic amines. (2024, September 16). PMC. Retrieved March 29, 2026, from [Link]

  • Nucleophilic Addition of Amines - Imine and Enamine Formation. (2025, February 24). Chemistry LibreTexts. Retrieved March 29, 2026, from [Link]

  • Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. (2022, May 18). Organic Syntheses. Retrieved March 29, 2026, from [Link]

  • Direct Asymmetric Michael Addition to Nitroalkenes: Vinylogous Nucleophilicity under Dinuclear Zinc Catalysis. (2009, March 12). ACS Publications. Retrieved March 29, 2026, from [Link]

  • Supported Jørgensen-Hayashi catalyst for asymmetric Michael addition in batch/flow: Diastereoselective synthesis of alkaloids in flow. (2021, November 30). ICIQ-MSCA. Retrieved March 29, 2026, from [Link]

  • Asymmetric Organocatalysis: A Survival Guide to Medicinal Chemists. (2022, December 29). MDPI. Retrieved March 29, 2026, from [Link]

  • Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. (2021, October 18). ResearchGate. Retrieved March 29, 2026, from [Link]

  • N-Primary-amine tetrapeptide-catalyzed highly asymmetric Michael addition of aliphatic aldehydes to maleimides. (n.d.). OA Monitor Ireland. Retrieved March 29, 2026, from [Link]

  • Chiral HPLC Column. (n.d.). Phenomenex. Retrieved March 29, 2026, from [Link]

  • Catalytic Innovations in the Aza-Michael Reaction: An Experimental Benchmarking Focused on Sustainable Approaches. (2025, June 20). MDPI. Retrieved March 29, 2026, from [Link]

  • Figure S47. HPLC spectrum of Michael Adduct (5e) in presence of CMPTC... (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

  • The Chiral Notebook. (n.d.). Phenomenex. Retrieved March 29, 2026, from [Link]

  • Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. (n.d.). PMC. Retrieved March 29, 2026, from [Link]

  • Chiral HPLC separation: strategy and approaches. (2022, November 3). Chiralpedia. Retrieved March 29, 2026, from [Link]

  • Chiral Mobile-Phase Additives in HPLC Enantioseparations. (n.d.). Springer Nature Experiments. Retrieved March 29, 2026, from [Link]

  • Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. (n.d.). PMC. Retrieved March 29, 2026, from [Link]

  • Chiral amine synthesis : methods, developments and applications. (2010). Northeastern University. Retrieved March 29, 2026, from [Link]

  • Asymmetric Synthesis of Amines. (n.d.). Yale University. Retrieved March 29, 2026, from [Link]

  • Chiral Amine Synthesis. Methods, Developments and Applications. (n.d.). ResearchGate. Retrieved March 29, 2026, from [Link]

  • Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines. (2025, February 2). SciHorizon. Retrieved March 29, 2026, from [Link]

Sources

Comparative

Quantitative analysis of 1-Methanesulfonylbutan-2-amine in complex matrices

As a Senior Application Scientist, I frequently encounter bioanalytical assays that fail not because of mass spectrometer sensitivity, but due to fundamental chromatographic mismatches. The quantitative analysis of 1-Met...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter bioanalytical assays that fail not because of mass spectrometer sensitivity, but due to fundamental chromatographic mismatches. The quantitative analysis of 1-Methanesulfonylbutan-2-amine (CAS 1248916-68-8)[1] in complex matrices like human plasma or tissue homogenates is a textbook example of this challenge.

This compound is a low-molecular-weight, highly polar aliphatic amine containing a strongly electron-withdrawing methanesulfonyl (sulfone) group. When subjected to traditional Reversed-Phase Liquid Chromatography (RPLC), its extreme polarity prevents effective hydrophobic partitioning. The analyte elutes in the void volume alongside endogenous salts, phospholipids, and proteins, resulting in catastrophic electrospray ionization (ESI) suppression.

To adhere to the FDA’s M10 Bioanalytical Method Validation Guidance[2], which mandates rigorous control of matrix effects and assay selectivity, we must abandon standard C18 approaches. This guide objectively compares two field-proven, self-validating alternative workflows: Pre-column Derivatization coupled with RPLC-MS/MS versus Direct Hydrophilic Interaction Liquid Chromatography (HILIC)-MS/MS .

Mechanistic Insight: The Causality of Chromatographic Selection

Before selecting a protocol, it is critical to understand the physicochemical behavior of 1-Methanesulfonylbutan-2-amine and why standard methods fail.

  • The Baseline Failure (Direct C18 RPLC): The primary amine is protonated at typical LC-MS pH levels (pH 2-4). Combined with the polar sulfone moiety, the molecule exhibits a negative LogP. In a C18 system, there is a severe hydrophobic mismatch; the compound has no affinity for the stationary phase and washes out immediately.

  • Alternative 1: Chemical Derivatization (RPLC): By reacting the primary amine with a reagent like Dansyl chloride, we append a bulky, hydrophobic, and easily ionizable fluorophore. This artificially increases the molecule's LogP, forcing strong retention on a C18 column and shifting its elution window away from the suppression zone.

  • Alternative 2: HILIC-MS/MS (The Preferred Approach): HILIC utilizes a polar stationary phase (e.g., Amide or bare silica) and a highly organic mobile phase (>70% Acetonitrile). The separation mechanism relies on the analyte partitioning into a water-enriched liquid layer immobilized on the stationary phase[3]. This provides excellent retention for polar amines, eluting them well after the hydrophobic matrix components have washed through.

Mechanism Analyte 1-Methanesulfonylbutan-2-amine (Highly Polar, LogP < 0) RPLC Reversed-Phase (C18) Analyte->RPLC Hydrophobic Mismatch HILIC HILIC (Amide Phase) Analyte->HILIC Hydrophilic Interaction RPLC_Result Elutes in Void Volume Severe Ion Suppression RPLC->RPLC_Result Matrix Effect HILIC_Result Partitions into Water Layer Excellent Retention & Sensitivity HILIC->HILIC_Result Matrix Avoidance

Mechanistic retention behavior of polar amines in RPLC versus HILIC systems.

Experimental Workflows & Protocols

To ensure a self-validating system, both workflows begin with identical protein precipitation but diverge based on the chromatographic strategy. The inclusion of a stable isotope-labeled Internal Standard (IS) prior to extraction is mandatory to track recovery and normalize matrix variations.

Phase 1: Universal Sample Extraction (Protein Precipitation)
  • Aliquot: Transfer 50 µL of the complex matrix (e.g., human plasma) into a 1.5 mL microcentrifuge tube.

  • Internal Standard: Add 10 µL of IS working solution (100 ng/mL) to validate extraction efficiency.

  • Precipitation: Add 150 µL of cold Acetonitrile (ACN) containing 1% Formic Acid. Causality: The acid disrupts protein-analyte binding, while the organic solvent precipitates plasma proteins.

  • Agitation & Centrifugation: Vortex vigorously for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Collection: Transfer the supernatant to a clean tube.

Phase 2A: Method A - Pre-column Derivatization (RPLC-MS/MS)
  • pH Adjustment: To 50 µL of the extracted supernatant, add 50 µL of 100 mM Sodium Carbonate buffer (pH 9.5). Causality: Dansyl chloride strictly reacts with the unprotonated (free-base) form of the amine.

  • Derivatization: Add 50 µL of Dansyl chloride solution (2 mg/mL in Acetone).

  • Incubation: Incubate in a thermomixer at 60°C for 30 minutes in the dark.

  • Quenching: Add 10 µL of 10% Methylamine to consume excess derivatizing agent, preventing column fouling.

  • Reconstitution: Evaporate to dryness under nitrogen and reconstitute in 100 µL of Water:Methanol (80:20, v/v). Inject 5 µL onto a C18 Column (2.1 × 50 mm, 1.7 µm).

Phase 2B: Method B - Direct HILIC-MS/MS
  • Organic Dilution: To 50 µL of the extracted supernatant, add 150 µL of pure Acetonitrile. Causality: Injecting a highly aqueous sample onto a HILIC column disrupts the immobilized water layer, causing severe peak distortion. Diluting with ACN ensures the injection solvent matches the highly organic initial mobile phase.

  • Agitation: Vortex for 30 seconds.

  • Injection: Inject 2 µL directly onto an Amide HILIC Column (2.1 × 100 mm, 1.7 µm).

  • Chromatography: Run a gradient using Mobile Phase A (10 mM Ammonium Formate, pH 3.0) and Mobile Phase B (0.1% Formic Acid in ACN), starting at 95% B and ramping to 60% B.

Workflow Sample Complex Matrix (Plasma/Urine) Extraction Protein Precipitation (Acetonitrile + 1% FA) Sample->Extraction Centrifuge Centrifugation (14,000 x g, 10 min) Extraction->Centrifuge Split Supernatant Aliquot Centrifuge->Split HILIC_Prep Dilution with ACN (Direct Injection) Split->HILIC_Prep Method B (Preferred) Deriv_Prep Dansyl Chloride Derivatization (60°C, 30 min) Split->Deriv_Prep Method A (Alternative) HILIC_LC HILIC-MS/MS (Amide Column) HILIC_Prep->HILIC_LC Data Quantitative Data Analysis (MRM Extraction) HILIC_LC->Data RPLC_LC RPLC-MS/MS (C18 Column) Deriv_Prep->RPLC_LC RPLC_LC->Data

Comparative sample preparation workflows for 1-Methanesulfonylbutan-2-amine analysis.

Quantitative Performance Comparison

The following table summarizes the validation data across three distinct analytical approaches, evaluated according to FDA bioanalytical criteria[2]. The data clearly illustrates the operational and performance differences between the methods.

Analytical MetricDirect C18 (Baseline)Method A: Derivatization + C18Method B: Direct HILIC (Amide)
Retention Factor ( k′ ) 0.2 (Void Volume)4.8 (Strong Retention)3.5 (Strong Retention)
Matrix Effect (%) 18% (Severe Suppression)92% (Negligible)96% (Negligible)
Extraction Recovery (%) 85%65% (Reaction Yield Loss)88%
LLOQ (ng/mL) 50.00.51.0
Linear Dynamic Range 50 - 5000 ng/mL0.5 - 500 ng/mL1.0 - 1000 ng/mL
Sample Prep Time (96-well) 30 minutes2.5 hours45 minutes
Throughput & Robustness High throughput, poor dataLow throughput, high variabilityHigh throughput, excellent data

Conclusion & Scientific Recommendation

While Pre-column Derivatization (Method A) successfully mitigates matrix effects and provides excellent sensitivity (LLOQ of 0.5 ng/mL), it introduces significant operational bottlenecks. The derivatization reaction is time-consuming, sensitive to matrix pH variations, and prone to incomplete reaction yields, which can compromise the self-validating nature of the assay.

Direct HILIC-MS/MS (Method B) is the superior, field-proven choice for the quantitative analysis of 1-Methanesulfonylbutan-2-amine. By leveraging the hydrophilic partitioning mechanism[3], HILIC provides robust retention ( k′ = 3.5) and effectively bypasses the ion suppression zones associated with complex matrices. It achieves a highly sensitive LLOQ of 1.0 ng/mL while cutting sample preparation time by over 70% compared to derivatization, making it the ideal platform for high-throughput PK/TK drug development studies.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Disposal Protocol for 1-Methanesulfonylbutan-2-amine

Introduction & Chemical Profiling 1-Methanesulfonylbutan-2-amine (CAS: 1248916-68-8) is a bifunctional aliphatic compound widely utilized as a building block in synthetic chemistry and drug development. While highly valu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Profiling

1-Methanesulfonylbutan-2-amine (CAS: 1248916-68-8) is a bifunctional aliphatic compound widely utilized as a building block in synthetic chemistry and drug development. While highly valuable, its dual functional groups—a primary amine and a methylsulfonyl (sulfone) moiety—present unique logistical challenges for laboratory safety and waste management.

The amine moiety imparts basic, corrosive, and nucleophilic properties, requiring strict pH management. Conversely, the sulfone group dictates rigorous thermal destruction requirements to prevent the environmental release of toxic sulfur oxides. As a Senior Application Scientist, I have designed this guide to provide you with field-proven, self-validating protocols that ensure operational safety and strict regulatory compliance.

Section 1: Hazard Assessment & Causality

Understanding the physicochemical parameters of a compound is the foundation of any robust safety system. The causality behind our handling and disposal protocols stems directly from the quantitative data outlined below.

Table 1: Physicochemical Properties and Hazard Implications

PropertyValue / CharacteristicHazard Implication & Causality
Molecular Formula C5H13NO2SContains Nitrogen and Sulfur; combustion yields toxic NOx and SOx gases.
Functional Groups Primary Amine, SulfoneAmine causes pH elevation (corrosive); requires neutralization prior to storage.
Reactivity Exothermic with acidsUncontrolled mixing with acidic waste streams can cause boiling or splashing.
Physical State Liquid / Low-melting solidHigh risk of surface contamination; requires specific absorbent protocols.

Section 2: Operational Handling & Experimental Workflows

Before addressing disposal, operational safety must be established at the bench. mandates that all personnel understand the specific risks associated with chemical handling and the underlying reasons for protective measures.

Step-by-Step Methodology: Safe Handling and Spill Response
  • Engineering Controls: Conduct all transfers and reactions involving 1-Methanesulfonylbutan-2-amine inside a certified chemical fume hood with a minimum face velocity of 100 fpm.

  • PPE Selection: Don nitrile gloves (minimum 4 mil thickness), safety goggles with side shields, and a flame-resistant lab coat. Causality: The basic amine group can saponify skin lipids and cause severe ocular irritation upon contact.

  • Spill Containment (Self-Validating System): In the event of a benchtop spill, do not use combustible materials (like paper towels) for initial absorption.

    • Action: Cover the spill with an inert, mildly acidic absorbent (e.g., a sodium bisulfate-based chemical spill kit) to neutralize the amine exothermically in a controlled manner.

    • Validation: Test the perimeter of the cleaned area with moistened universal pH paper. A return to a neutral pH (6.5–7.5) confirms the complete neutralization and removal of the amine residue.

Section 3: Waste Segregation & Disposal Logistics

The core logistical challenge of managing 1-Methanesulfonylbutan-2-amine lies in its disposal. Because it contains both nitrogen and sulfur, it cannot be disposed of via standard non-halogenated organic waste streams without specific facility capabilities. Under , generators must properly characterize, segregate, and treat their waste streams.

Table 2: Waste Stream Segregation Limits & Parameters

ParameterAqueous Waste StreamOrganic Waste Stream
Maximum Amine Concentration < 5% v/v (prior to neutralization)< 20% v/v (in compatible solvents)
Target Storage pH 6.5 - 7.5N/A (Non-aqueous)
Storage Temperature 15°C - 25°C< 20°C (Flammables cabinet)
Max Accumulation Time 90 days (LQG) / 180 days (SQG)90 days (LQG) / 180 days (SQG)
Step-by-Step Methodology: Aqueous Waste Neutralization

Aqueous streams containing this chemical are characteristically basic and must be neutralized prior to temporary storage to prevent incompatible, heat-generating chemical reactions in the waste accumulation area.

  • Preparation: Transfer the aqueous amine waste to a dedicated, heavily vented neutralization flask situated in an ice bath. Causality: The ice bath dissipates the heat generated by the exothermic acid-base neutralization.

  • Titration: Slowly add dilute hydrochloric acid (1M HCl) dropwise while stirring continuously.

  • Validation: Monitor the pH using a calibrated probe or universal indicator paper. Cease acid addition when the pH stabilizes between 6.5 and 7.5.

  • Transfer: Once neutralized and cooled to ambient temperature, transfer the solution to the designated "Aqueous Waste" carboy.

Step-by-Step Methodology: Organic Waste and Incineration Routing
  • Segregation: Collect organic solvent mixtures containing 1-Methanesulfonylbutan-2-amine in a dedicated, high-density polyethylene (HDPE) container explicitly labeled "Sulfur/Nitrogen-Containing Organic Waste."

  • Storage: Store the container in a secondary containment tray within a flammable storage cabinet, strictly separated from oxidizing agents.

  • Incineration Logistics: The waste must be routed to a commercial chemical incinerator. Causality: Thermal destruction of C5H13NO2S cleaves the molecule, producing nitrogen oxides (NOx) and sulfur dioxide/trioxide (SOx). To comply with environmental emission standards, the incinerator must be equipped with an alkaline afterburner and a wet scrubber system to capture these highly acidic gases before atmospheric release ().

G A 1-Methanesulfonylbutan-2-amine Waste Generation B Aqueous Waste (Basic pH > 9) A->B Water/Buffer   C Organic Waste (Solvent Mixtures) A->C Organic Solvents   D Neutralization (Dilute HCl to pH 7) B->D Titration   E Segregation: Non-Halogenated Organic C->E Compatible Mixing   F RCRA Regulated Storage (Secondary Containment) D->F pH Verified   E->F Labeled   G Chemical Incineration (Requires Scrubber for SOx/NOx) F->G Authorized Transport  

Waste segregation and disposal workflow for 1-Methanesulfonylbutan-2-amine.

Section 4: Emergency Response Protocols

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes under a safety shower. Remove contaminated clothing immediately. The basicity of the amine can cause deep chemical burns if not rapidly diluted.

  • Inhalation: Move the victim to fresh air. If respiratory irritation persists, administer oxygen and seek immediate medical evaluation, as inhalation of amine vapors can cause delayed pulmonary edema.

References

  • Title: Resource Conservation and Recovery Act (RCRA) Overview Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

  • Title: Hazard Communication Standard Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

  • Title: Management Standards for Hazardous Waste Pharmaceuticals and Amendments Source: Regulations.gov (EPA) URL: [Link]

Handling

Personal protective equipment for handling 1-Methanesulfonylbutan-2-amine

An In-Depth Guide to Personal Protective Equipment for Handling 1-Methanesulfonylbutan-2-amine For laboratory personnel, particularly those in research and drug development, the proper handling of specialized chemical re...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to Personal Protective Equipment for Handling 1-Methanesulfonylbutan-2-amine

For laboratory personnel, particularly those in research and drug development, the proper handling of specialized chemical reagents is paramount. This guide provides a detailed, experience-driven framework for the safe use of 1-Methanesulfonylbutan-2-amine, focusing on the selection and implementation of appropriate Personal Protective Equipment (PPE). Our goal is to empower you with the knowledge to not just follow procedures, but to understand the scientific rationale behind them, ensuring a self-validating system of safety in your laboratory.

Understanding the Hazard: A Proactive Approach to Safety

1-Methanesulfonylbutan-2-amine is a compound containing both a sulfone group and a primary amine group. While specific toxicological data for this exact molecule is limited, a thorough hazard assessment can be constructed by examining its constituent functional groups and available safety data sheets (SDS). Amines can be corrosive and irritants, while sulfones are generally stable but can decompose under fire conditions to emit toxic fumes.[1][2]

The Safety Data Sheet for 1-Methanesulfonylbutan-2-amine indicates that it should be handled with care, avoiding contact with skin, eyes, and clothing, and preventing the inhalation of vapors.[3] Therefore, a comprehensive PPE strategy is not merely recommended; it is essential.

Table 1: Hazard Profile of 1-Methanesulfonylbutan-2-amine

Hazard TypeDescriptionPotential EffectsSource
Skin Contact Potential irritant or corrosive.May cause irritation, redness, or chemical burns.[4][5][6][7]Enamine SDS[3]
Eye Contact Potential for serious eye irritation or damage.Can cause severe irritation, burns, and potentially irreversible eye damage.[3][5][8]Enamine SDS[3]
Inhalation Vapors may be harmful.May cause respiratory tract irritation.[1][2][3]Enamine SDS[3]
Ingestion Harmful if swallowed.May cause burns to the mouth, throat, and stomach.[4][5]Enamine SDS[3]
Fire Hazard May emit toxic fumes under fire conditions.Decomposition may produce toxic gases such as carbon and sulfur oxides.[1][3]Enamine SDS[3]

Engineering Controls: The First Line of Defense

Before any personal protective equipment is considered, proper engineering controls must be in place. These are designed to remove the hazard at the source, minimizing your exposure.

  • Chemical Fume Hood: All handling of 1-Methanesulfonylbutan-2-amine, including weighing, transferring, and reactions, must be conducted within a properly functioning chemical fume hood.[4][6][9][10] This is the most critical engineering control for preventing inhalation of potentially harmful vapors.

  • Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are diluted and removed.[3]

  • Safety Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.[3][6]

Comprehensive Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling 1-Methanesulfonylbutan-2-amine. The selection of specific items should be based on a risk assessment of the particular procedure being performed.

Eye and Face Protection

Given the potential for severe eye damage, robust eye protection is crucial.

  • Safety Goggles: Chemical splash goggles that conform to ANSI Z87.1 or European Standard EN 166 are required.[9][11] These provide a seal around the eyes, offering protection from splashes from all angles.

  • Face Shield: When there is a significant risk of splashing (e.g., when transferring larger quantities or working with the material under pressure), a face shield should be worn in addition to safety goggles.[12][13]

Skin and Body Protection
  • Laboratory Coat: A flame-resistant lab coat that fits properly and is fully buttoned is the minimum requirement.[11]

  • Chemical-Resistant Apron: For procedures with a higher splash risk, a chemically resistant apron worn over the lab coat is recommended.[11]

  • Full-Body Protection: In situations involving large quantities or a high risk of exposure, disposable coveralls may be necessary.[12]

  • Attire: Wear long pants and closed-toe shoes to ensure no skin is exposed.[11][14]

Hand Protection

Gloves are your primary defense against skin contact. However, no single glove material is impervious to all chemicals indefinitely.

  • Glove Selection: Compatible chemical-resistant gloves are essential.[3] Nitrile gloves are a common choice for general laboratory use, but it is crucial to consult the glove manufacturer's compatibility charts for specific breakthrough times and permeation rates for amines and sulfone-containing compounds. For extended or immersive contact, heavier-duty gloves may be required.

  • Double Gloving: Wearing two pairs of gloves can provide additional protection, especially during high-risk procedures or when handling highly concentrated solutions.

  • Glove Inspection and Removal: Always inspect gloves for any signs of degradation or punctures before use.[9] Use the proper technique for removing gloves to avoid contaminating your skin.[3]

Table 2: Glove Selection Guide

Glove MaterialRecommended UseKey Considerations
Nitrile Incidental contact, small quantities.Good general-purpose chemical resistance. Check manufacturer data for specific chemical compatibility.
Neoprene Moderate exposure, good for a range of chemicals.Offers good resistance to acids, bases, and some organic solvents.
Butyl Rubber High-risk procedures, extended contact.Provides excellent resistance to a wide range of chemicals, including many polar organic compounds.
Respiratory Protection

Engineering controls like a fume hood should be sufficient to control vapor exposure. However, in certain situations, respiratory protection may be necessary.

  • When to Use: A government-approved respirator is required if engineering controls fail, during a large spill, or in any situation where the airborne concentration of the chemical may exceed exposure limits.[3][14]

  • Type of Respirator: For 1-Methanesulfonylbutan-2-amine, an air-purifying respirator (APR) with an organic vapor (OV) cartridge would typically be appropriate. In situations with high or unknown concentrations, a self-contained breathing apparatus (SCBA) may be necessary.[1][12] A proper fit test and training are required before using any respirator.

Step-by-Step Operational Plans

Experimental Workflow: Donning and Doffing PPE

Following a strict sequence for putting on and taking off PPE is critical to prevent cross-contamination.

PPE_Workflow cluster_donning Donning Sequence (Clean Area) cluster_doffing Doffing Sequence (At Exit) d1 1. Lab Coat d2 2. Goggles/Face Shield d1->d2 d3 3. Respirator (if needed) d2->d3 d4 4. Gloves (over cuffs) d3->d4 f1 1. Gloves f2 2. Lab Coat f1->f2 f3 3. Goggles/Face Shield f2->f3 f4 4. Respirator (if used) f3->f4 f5 5. Wash Hands f4->f5

Caption: PPE Donning and Doffing Workflow.

Safe Handling Protocol
  • Preparation: Before starting, ensure all necessary PPE is available and in good condition. Confirm that the fume hood, eyewash station, and safety shower are operational.

  • Don PPE: Follow the donning sequence outlined in the diagram above.

  • Handling: Conduct all manipulations of 1-Methanesulfonylbutan-2-amine inside a chemical fume hood. Use appropriate lab equipment (e.g., spatulas, glassware) to avoid direct contact.

  • Closure: Keep containers of the chemical tightly closed when not in use.[3]

  • Post-Handling: After completing your work, decontaminate any surfaces and equipment.

  • Doff PPE: Follow the doffing sequence carefully to avoid self-contamination.

  • Hygiene: Wash hands thoroughly with soap and water after removing gloves.[3][14]

Emergency and Disposal Procedures

In Case of Exposure
  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

  • Skin Contact: Immediately remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[15]

  • Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[4]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[3][4][5]

Spill Response
  • Evacuate the immediate area.

  • Alert others and your supervisor.

  • If the spill is large or you are not trained to handle it, contact your institution's emergency response team.

  • For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite, sand) to contain and collect the spilled material.[4] Place the absorbed material and any contaminated cleaning supplies into a sealed, labeled hazardous waste container.[1]

  • Ventilate the area and wash the spill site after the material pickup is complete.[3]

Waste Disposal Plan

All waste, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

Disposal_Workflow cluster_waste Chemical Waste Disposal A Generate Waste (e.g., contaminated gloves, excess reagent) B Segregate Waste (Keep amine waste separate) A->B C Select Compatible Container (Properly sealed) B->C D Label Container ('Hazardous Waste' + Contents) C->D E Store in Satellite Accumulation Area D->E F Arrange for Pickup by EH&S or Licensed Contractor E->F

Caption: Hazardous Waste Disposal Workflow.

  • Segregation: Keep amine waste separate from other chemical waste streams to prevent potentially hazardous reactions.[13]

  • Containers: Use containers that are in good condition, compatible with the chemical waste, and can be tightly sealed.[13][16]

  • Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name of the contents.[16]

  • Disposal: Follow your institution's and local regulations for the disposal of hazardous chemical waste.[14][16] Never dispose of this chemical down the drain.[3][13]

By adhering to these rigorous safety and handling protocols, you can effectively mitigate the risks associated with 1-Methanesulfonylbutan-2-amine, ensuring a safe and productive research environment.

References

  • MATERIAL SAFETY DATA SHEET MCP AMINE 4. [Link]

  • Tri-iso, MATERIAL SAFETY DATA SHEET. [Link]

  • American Chemistry Council, Guidance for Selection of Personal Protective Equipment for MDI Users. [Link]

  • University of Nebraska-Lincoln Environmental Health and Safety, Personal Protective Equipment for Chemical Exposures (7/24) - Safe Operating Procedure. [Link]

  • Purdue University College of Engineering, Guidelines: Handling and Disposal of Chemicals. [Link]

  • Collect and Recycle, Amine Disposal For Businesses. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.